(Z-Ala-Ala-Ala-Ala)2Rh110

Core Science & Biosynthesis

(Z-Ala-Ala-Ala-Ala)2Rh110: An In-Depth Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, mechanism of action, and experimental applications of the fluorogenic elastase substrate, (Z-Ala-Ala-Ala-Ala)2Rh110. The information is intended to support researchers in utilizing this sensitive reagent for the accurate quantification of elastase activity in various experimental settings.

Core Chemical Properties

(Z-Ala-Ala-Ala-Ala)2Rh110, with the CAS Number 149695-85-2, is a well-established and highly sensitive fluorogenic substrate for elastase.[1][2] Its chemical structure consists of a rhodamine 110 core symmetrically substituted with two tetra-alanine peptide chains, each protected at the N-terminus with a benzyloxycarbonyl (Z) group.[1] In its native state, the molecule is colorless and non-fluorescent.[1][3][4]

The key chemical and physical properties are summarized in the table below for easy reference.

Property	Value	Reference(s)
CAS Number	149695-85-2	[1]
Molecular Formula	C60H66N10O15	[1]
Formula Weight	1167.2 g/mol	[1]
Appearance	Crystalline solid	[1]
Purity	≥95%	[1][5]
Excitation Wavelength	485 nm	[1][4]
Emission Wavelength	525 nm	[1][4]
λmax	229, 234, 285 nm	[1][2]
Storage Temperature	-20°C	[1][5]
Stability	≥ 4 years at -20°C	[2]

Solubility Specifications

The solubility of (Z-Ala-Ala-Ala-Ala)2Rh110 is a critical factor for its effective use in enzymatic assays. The following table provides solubility data in common laboratory solvents. It is recommended to prepare stock solutions in DMSO or DMF.

Solvent	Solubility	Reference(s)
DMSO	≥2 mg/mL	[1]
DMF	≥2 mg/mL	[1]
DMF:PBS (pH 7.2) (1:3)	~0.25 mg/mL	[1]

Mechanism of Action: Fluorogenic Detection of Elastase

(Z-Ala-Ala-Ala-Ala)2Rh110 functions as a substrate for elastase, a serine protease. The underlying principle of its application is based on the enzymatic cleavage of the peptide chains from the rhodamine 110 core. This process, which occurs in a two-step manner, leads to a significant increase in fluorescence.

Initially, the non-fluorescent bisamide substrate is cleaved by elastase to produce a fluorescent monoamide intermediate. A subsequent cleavage of the second peptide chain releases the free rhodamine 110, which is substantially more fluorescent than the monoamide intermediate.[6] The resulting fluorescence intensity is directly proportional to the elastase activity and can be measured using a fluorescence plate reader or spectrophotometer.

Figure 1. Enzymatic cleavage of (Z-Ala-Ala-Ala-Ala)2Rh110.

Experimental Protocols

The following protocols are based on the use of the Cayman Chemical Neutrophil Elastase Activity Assay Kit, which utilizes (Z-Ala-Ala-Ala-Ala)2Rh110. These should be adapted based on specific experimental requirements.

Reagent Preparation

• Assay Buffer: Prepare a suitable assay buffer, for instance, 50 mM Tris-HCl, pH 7.5, containing 0.1 M NaCl.

• Substrate Stock Solution: Prepare a stock solution of (Z-Ala-Ala-Ala-Ala)2Rh110 in DMSO or DMF. For example, a 1 mM stock solution can be prepared.

• Working Substrate Solution: Immediately before use, dilute the stock solution to the desired final concentration in the assay buffer.

Neutrophil Elastase Activity Assay Protocol

This protocol is designed for a 96-well plate format.

• Standard Curve Preparation: Prepare a standard curve using purified human neutrophil elastase of known concentration. A serial dilution should be performed to generate a range of concentrations.

• Sample Preparation: Prepare experimental samples (e.g., cell lysates, purified enzyme preparations) in the assay buffer.

• Assay Initiation:

  • Add 50 µL of assay buffer to each well of a black 96-well plate.

  • Add 10 µL of the elastase standard or sample to the appropriate wells.

  • For inhibitor studies, pre-incubate the enzyme with the inhibitor for a specified time (e.g., 15 minutes) before adding the substrate.

  • Initiate the reaction by adding 30 µL of the working substrate solution to each well.

• Fluorescence Measurement:

  • Immediately measure the fluorescence intensity using a microplate reader with excitation at 485 nm and emission at 525 nm.

  • Readings can be taken in kinetic mode (e.g., every minute for 30 minutes) or as an endpoint measurement after a fixed incubation time.

• Data Analysis:

  • Subtract the background fluorescence (wells with buffer and substrate only) from all readings.

  • Plot the fluorescence intensity versus the concentration of the elastase standards to generate a standard curve.

  • Determine the elastase activity in the experimental samples by interpolating their fluorescence values on the standard curve.

References

• 1. researchgate.net [researchgate.net]
• 2. Solid-phase synthesis of Rhodamine-110 fluorogenic substrates and their application in forensic analysis - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Design and synthesis of rhodamine 110 derivative and caspase-3 substrate for enzyme and cell-based fluorescent assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide to the Mechanism of Action of (Z-Ala-Ala-Ala-Ala)2Rh110

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Z-Ala-Ala-Ala-Ala)2Rh110 is a highly sensitive and specific fluorogenic substrate utilized for the detection of neutrophil elastase activity. This symmetrical bisamide derivative of rhodamine 110 is intrinsically non-fluorescent. However, upon targeted enzymatic cleavage by neutrophil elastase, it undergoes a two-step hydrolysis, culminating in the release of the highly fluorescent rhodamine 110 molecule. This "turn-on" fluorescent response provides a robust method for quantifying elastase activity in various research and drug discovery applications. This guide details the core mechanism of action, summarizes key quantitative data, provides a general experimental protocol, and visualizes the underlying processes through signaling pathway and workflow diagrams.

Core Mechanism of Action

The mechanism of action of (Z-Ala-Ala-Ala-Ala)2Rh110 is predicated on the enzymatic activity of proteases, primarily human neutrophil elastase (HNE). The substrate is a bisamide conjugate of the rhodamine 110 fluorophore, where two identical tetra-alanine peptide chains, protected by a benzyloxycarbonyl (Z) group at the N-terminus, are attached to the amino groups of rhodamine 110. This configuration effectively quenches the fluorescence of the rhodamine 110 core.

The enzymatic reaction proceeds in a sequential, two-step cleavage process[1]:

• First Cleavage: Neutrophil elastase recognizes and cleaves one of the peptide bonds between a tetra-alanine chain and the rhodamine 110 molecule. This initial hydrolysis results in the formation of a monoamide intermediate, (Z-Ala-Ala-Ala-Ala)-Rh110. This intermediate product exhibits a low level of fluorescence.

• Second Cleavage: The monoamide intermediate serves as a subsequent substrate for another molecule of neutrophil elastase. The enzyme cleaves the remaining peptide bond, liberating the free rhodamine 110 molecule.

The fully de-quenched rhodamine 110 is intensely fluorescent, with excitation and emission maxima in the visible spectrum. The rate of increase in fluorescence intensity is directly proportional to the enzymatic activity of neutrophil elastase under appropriate assay conditions.

It is important to note that the two-step cleavage mechanism can introduce complexity in kinetic analyses, as the overall fluorescence signal is a composite of the contributions from both the monoamide intermediate and the final rhodamine 110 product[1].

Quantitative Data

Parameter	Value	Reference
Excitation Maximum (λex)	~485 nm	[2][3]
Emission Maximum (λem)	~525 nm	[2][3]

Experimental Protocols

The following provides a generalized protocol for a neutrophil elastase activity assay using (Z-Ala-Ala-Ala-Ala)2Rh110 in a 96-well plate format. Researchers should optimize concentrations and incubation times for their specific experimental conditions.

3.1. Materials

• (Z-Ala-Ala-Ala-Ala)2Rh110 substrate

• Human Neutrophil Elastase (HNE), purified

• Assay Buffer (e.g., 100 mM HEPES, 500 mM NaCl, pH 7.5)

• Dimethyl sulfoxide (B87167) (DMSO) for substrate stock solution

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader with appropriate filters for Ex/Em ~485/525 nm

• Incubator set to 37°C

3.2. Methods

• Substrate Preparation: Prepare a stock solution of (Z-Ala-Ala-Ala-Ala)2Rh110 in DMSO. A typical starting concentration is 1-10 mM. Protect the stock solution from light and store at -20°C.

• Enzyme Preparation: Prepare a working solution of human neutrophil elastase in assay buffer. The optimal concentration will depend on the specific activity of the enzyme preparation and should be determined empirically.

• Assay Setup:

  • Add assay buffer to each well of the 96-well plate.

  • Add the desired volume of the enzyme working solution to the appropriate wells.

  • Include a negative control with assay buffer only (no enzyme) to measure background fluorescence.

  • Pre-incubate the plate at 37°C for 5-10 minutes to allow the temperature to equilibrate.

• Reaction Initiation:

  • Prepare a working solution of the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate by diluting the stock solution in assay buffer to the desired final concentration (e.g., 10-100 µM).

  • Add the substrate working solution to all wells to initiate the enzymatic reaction.

• Fluorescence Measurement:

  • Immediately place the plate in the fluorescence microplate reader.

  • Measure the fluorescence intensity at regular intervals (e.g., every 1-5 minutes) for a defined period (e.g., 30-60 minutes) at Ex/Em ~485/525 nm.

• Data Analysis:

  • Subtract the background fluorescence (from the no-enzyme control) from the values obtained for the enzyme-containing wells.

  • Plot the fluorescence intensity versus time. The initial linear portion of the curve represents the initial reaction velocity.

  • The slope of this linear portion is proportional to the enzyme activity.

Mandatory Visualizations

4.1. Signaling Pathway Diagram

Caption: Enzymatic cleavage of (Z-Ala-Ala-Ala-Ala)2Rh110 by neutrophil elastase.

4.2. Experimental Workflow Diagram

Caption: A generalized workflow for a neutrophil elastase activity assay.

Specificity

(Z-Ala-Ala-Ala-Ala)2Rh110 is reported to be a highly specific substrate for neutrophil elastase[2][3]. The tetra-alanine sequence is a preferred recognition motif for this enzyme. While comprehensive cross-reactivity studies against a broad panel of other proteases are not extensively detailed in publicly available literature, its widespread use in neutrophil elastase-specific assays suggests a high degree of selectivity. For experiments where the presence of other proteases is a concern, the use of specific neutrophil elastase inhibitors is recommended as a control to confirm the specificity of the measured activity.

Conclusion

(Z-Ala-Ala-Ala-Ala)2Rh110 serves as a valuable tool for researchers and drug development professionals investigating the activity of neutrophil elastase. Its mechanism of action, based on a two-step enzymatic cleavage leading to a highly fluorescent product, allows for sensitive and continuous monitoring of enzyme kinetics. While detailed kinetic parameters are not widely published, the well-defined spectral properties and established assay protocols make it a reliable substrate for a variety of in vitro applications. The provided diagrams and protocols offer a solid foundation for the successful implementation of this fluorogenic substrate in the laboratory.

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. journals.physiology.org [journals.physiology.org]

(Z-Ala-Ala-Ala-Ala)₂Rh110 Substrate: A Technical Guide for Researchers

(Z-Ala-Ala-Ala-Ala)₂Rh110 is a highly sensitive and specific fluorogenic substrate for the serine protease, neutrophil elastase. This non-fluorescent bisamide derivative of rhodamine 110 becomes intensely fluorescent upon enzymatic cleavage, providing a robust method for detecting and quantifying elastase activity. This technical guide provides an in-depth overview of the substrate's properties, mechanism of action, experimental protocols, and its application in studying the role of neutrophil elastase in health and disease.

Core Properties and Specifications

(Z-Ala-Ala-Ala-Ala)₂Rh110 is a well-characterized molecule with specific physical and spectral properties crucial for its use in fluorescence-based assays.[1][2]

Property	Value	Reference
CAS Number	149695-85-2	[1]
Molecular Formula	C₆₀H₆₆N₁₀O₁₅	[1]
Molecular Weight	1167.2 g/mol	[1]
Appearance	Crystalline solid	[1]
Purity	≥95%	[1]
Solubility	DMSO: 2 mg/mL, DMF: 2 mg/mL, DMF:PBS (pH 7.2) (1:3): 0.25 mg/mL	[1]
Storage	-20°C, protect from light	[1][3]
Stability	≥ 4 years at -20°C	[1]

Mechanism of Action: A Two-Step Fluorescent Activation

The utility of (Z-Ala-Ala-Ala-Ala)₂Rh110 as a fluorogenic substrate lies in its clever design. The rhodamine 110 fluorophore is quenched by the two covalently attached tetra-alanine peptide chains, rendering the molecule non-fluorescent. Neutrophil elastase, with its preference for cleaving after small, neutral amino acids like alanine, recognizes and hydrolyzes the amide bonds.[2] This enzymatic cleavage occurs in a two-step process, sequentially removing the peptide chains and liberating the highly fluorescent rhodamine 110. The resulting fluorescence can be readily measured, providing a direct correlation to the enzymatic activity of elastase.

References

• 1. caymanchem.com [caymanchem.com]
• 2. apexbt.com [apexbt.com]
• 3. caymanchem.com [caymanchem.com]

An In-depth Technical Guide on (Z-Ala-Ala-Ala-Ala)₂Rh110 for Elastase Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fluorogenic substrate (Z-Ala-Ala-Ala-Ala)₂Rh110, a sensitive and specific tool for the detection of elastase activity. This document outlines the substrate's core properties, the underlying principles of its application, detailed experimental protocols, and the necessary data for its effective use in research and development.

Introduction to (Z-Ala-Ala-Ala-Ala)₂Rh110

(Z-Ala-Ala-Ala-Ala)₂Rh110, also known as bis-(N-CBZ-L-alanyl-L-alanyl-L-alanyl-L-alanine) amide of rhodamine 110, is a highly sensitive and specific substrate for neutrophil elastase.[1][2][3][4] Human neutrophil elastase (HNE) is a serine protease stored in the azurophilic granules of neutrophils.[5] Upon inflammation or infection, neutrophils release HNE, which plays a crucial role in the degradation of extracellular matrix proteins and bacterial components.[6][7] Dysregulation of HNE activity is implicated in various inflammatory diseases, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and acute respiratory distress syndrome (ARDS), making it a significant target for drug development.

The (Z-Ala-Ala-Ala-Ala)₂Rh110 substrate is a non-fluorescent molecule that, upon cleavage by elastase, yields the highly fluorescent compound rhodamine 110 (Rh110).[1][3][4] This enzymatic conversion allows for the real-time monitoring of elastase activity, providing a valuable tool for high-throughput screening of elastase inhibitors and for studying the role of elastase in various physiological and pathological processes.

Mechanism of Action

The detection of elastase activity using (Z-Ala-Ala-Ala-Ala)₂Rh110 is based on the principle of fluorescence resonance energy transfer (FRET) quenching and subsequent release. The non-fluorescent nature of the intact substrate is due to the quenching of the rhodamine 110 fluorophore by the two tetra-alanine peptide chains with their N-terminal benzyloxycarbonyl (Z) protecting groups.

Neutrophil elastase recognizes and cleaves the amide bonds between the alanine (B10760859) residues. This enzymatic cleavage occurs in a two-step process, first releasing a mono-substituted, fluorescent intermediate, followed by the cleavage of the second peptide chain to release the highly fluorescent rhodamine 110. The increase in fluorescence intensity is directly proportional to the elastase activity.

References

• 1. caymanchem.com [caymanchem.com]
• 2. (Z-Ala-Ala-Ala-Ala)2Rh110 - Ruixibiotech [ruixibiotech.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. apexbt.com [apexbt.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. apexbt.com [apexbt.com]
• 7. Quantitative structure--activity relationships of the synthetic substrates for elastase enzyme using nonlinear partial least squares regression - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Rhodamine 110-Based Protease Substrates for Researchers and Drug Development Professionals

An in-depth exploration of the synthesis, mechanism, and application of Rhodamine 110-based fluorogenic substrates in protease activity assays.

Rhodamine 110 (R110), a highly fluorescent xanthene dye, serves as the core for a versatile class of fluorogenic substrates used to assay the activity of a wide range of proteases. In their unconjugated form, these substrates are essentially non-fluorescent. Upon enzymatic cleavage of a specific peptide sequence linked to the R110 core, the potent fluorescence of the parent rhodamine is liberated, providing a sensitive and continuous measure of protease activity. This guide provides a comprehensive overview of the synthesis, mechanism of action, and practical application of R110-based substrates for researchers, scientists, and professionals involved in drug discovery and development.

The Core Principle: From Quenched to Fluorescent

The fundamental principle behind R110-based protease substrates lies in the quenching of the fluorophore's quantum yield upon amide bond formation with a peptide. The two primary amino groups of the Rhodamine 110 molecule are covalently linked to peptide sequences that are specifically recognized and cleaved by the protease of interest. This bis-amide substitution effectively disrupts the electronic resonance of the fluorophore, rendering it colorless and non-fluorescent[1][2].

Proteolytic cleavage of one or both of these amide bonds restores the conjugated system of the rhodamine dye, resulting in a dramatic increase in fluorescence. This "turn-on" fluorescent signal provides a direct and highly sensitive readout of enzymatic activity. The excitation and emission maxima of the liberated Rhodamine 110 are typically around 498 nm and 521 nm, respectively, making it compatible with standard fluorescence detection instrumentation[3].

Symmetric vs. Asymmetric Substrates: A Tale of Two Cleavages

Rhodamine 110-based substrates are broadly categorized into two types: symmetric and asymmetric.

• Symmetric Substrates: These substrates feature identical peptide sequences attached to both amino groups of the R110 core. The enzymatic hydrolysis of symmetric substrates is a two-step process. The initial cleavage of one peptide bond yields a mono-amide intermediate, which is fluorescent. A second cleavage event releases the free Rhodamine 110, which is even more fluorescent[2]. This two-step cleavage can complicate kinetic analysis as the overall fluorescence signal is a composite of two different fluorophores with distinct quantum yields.

• Asymmetric Substrates: To simplify kinetic analysis, asymmetric substrates have been developed. In these substrates, one of the amino groups of Rhodamine 110 is blocked with a non-cleavable group, while the other is attached to the protease-specific peptide sequence. This design ensures a single enzymatic cleavage event, leading to a more straightforward interpretation of kinetic data[4][5].

Cleavage mechanisms of symmetric and asymmetric R110 substrates.

Synthesis of Rhodamine 110-Based Protease Substrates

The synthesis of R110-based protease substrates is most commonly achieved through solid-phase peptide synthesis (SPPS). This method allows for the controlled, stepwise addition of amino acids to the Rhodamine 110 core, which is anchored to a solid support resin[6][7][8][9].

General Solid-Phase Synthesis Protocol:

• Resin Preparation and Anchoring of Rhodamine 110: A suitable resin, such as 2-chlorotrityl chloride resin, is swelled in a solvent like dichloromethane (B109758) (DCM). Rhodamine 110 is then coupled to the resin in the presence of a base, such as N,N-diisopropylethylamine (DIPEA). One of the amino groups of R110 forms a covalent bond with the resin, leaving the other available for peptide synthesis.

• Fmoc-Based Peptide Elongation: The peptide chain is built by a series of coupling and deprotection steps using Fmoc-protected amino acids.

  • Deprotection: The Fmoc protecting group on the terminal amino acid of the growing peptide chain is removed using a mild base, typically piperidine (B6355638) in dimethylformamide (DMF).

  • Coupling: The next Fmoc-protected amino acid is activated using a coupling reagent (e.g., HBTU, HATU) and coupled to the newly exposed amino group.

  • Washing: The resin is washed extensively after each deprotection and coupling step to remove excess reagents and by-products.

• Cleavage and Deprotection: Once the desired peptide sequence is assembled, the substrate is cleaved from the resin, and the amino acid side-chain protecting groups are removed. This is typically achieved by treating the resin with a strong acid "cocktail," such as trifluoroacetic acid (TFA) in the presence of scavengers (e.g., triisopropylsilane, water).

• Purification and Characterization: The crude substrate is purified using reverse-phase high-performance liquid chromatography (RP-HPLC). The identity and purity of the final product are confirmed by techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

General workflow for solid-phase synthesis of R110 substrates.

Quantitative Data: A Comparative Overview

The choice of a specific R110-based substrate depends on the target protease and the desired assay sensitivity. The kinetic parameters, Michaelis constant (Km) and catalytic rate constant (kcat), are crucial for characterizing the efficiency of an enzyme-substrate interaction.

Table 1: Spectroscopic Properties of Rhodamine 110

Property	Value
Excitation Maximum (λex)	~498 nm
Emission Maximum (λem)	~521 nm

Table 2: Examples of Rhodamine 110-Based Protease Substrates and their Target Enzymes

Substrate	Target Protease(s)	Protease Class
(Z-DEVD)₂-R110	Caspase-3, Caspase-7	Cysteine Protease
(Z-Arg)₂-R110	Trypsin, other serine proteases	Serine Protease
(Suc-AAPF)₂-R110	Chymotrypsin	Serine Protease
(Z-Phe-Arg)₂-R110	Cathepsin B, Cathepsin L	Cysteine Protease
(MeOSuc-AAPV)₂-R110	Elastase	Serine Protease
(Z-GGR)₂-R110	Urokinase	Serine Protease
(DNP-Pro-Leu-Gly-Leu-Trp-Ala-D-Arg)₂-R110	MMP-2, MMP-9	Metalloproteinase

Table 3: Representative Kinetic Parameters for Selected R110-Based Substrates

Substrate	Protease	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)
(Suc-AAPF)₂-R110	α-Chymotrypsin	Apparent	Apparent	-
suc-AAPF-R110-MC	α-Chymotrypsin	10.3	2.5	2.4 x 10⁵
(Z-DEVD)₂-R110	Caspase-3	~9.4	-	-
N-Ac-DEVD-N'-MC-R110	Caspase-3	12.5	3.2	2.6 x 10⁵

Note: The kinetic parameters for symmetric substrates are often reported as "apparent" values due to the two-step cleavage mechanism[4]. Asymmetric substrates provide more accurate kinetic constants.

Experimental Protocols: A Practical Guide

The following protocols provide a general framework for conducting protease activity assays using Rhodamine 110-based substrates. Optimization of buffer conditions, substrate concentration, and enzyme concentration is recommended for each specific application.

General Protocol for a Serine Protease Assay (e.g., Trypsin, Chymotrypsin)

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM CaCl₂, pH 8.0.

  • Enzyme Stock Solution: Prepare a stock solution of the serine protease (e.g., 1 mg/mL) in a suitable buffer (e.g., 1 mM HCl for trypsin) and store on ice.

  • Substrate Stock Solution: Prepare a 10 mM stock solution of the R110 substrate (e.g., (Z-Arg)₂-R110 for trypsin) in dimethyl sulfoxide (B87167) (DMSO).

  • Rhodamine 110 Standard: Prepare a series of dilutions of free Rhodamine 110 in the assay buffer to generate a standard curve for fluorescence quantification.

• Assay Procedure:

  • Pipette the desired volume of assay buffer into the wells of a black 96-well microplate.

  • Add the appropriate volume of the substrate stock solution to each well and mix gently. Substrate concentrations should typically bracket the expected Km value.

  • Initiate the reaction by adding a small volume of the diluted enzyme solution to each well.

  • Immediately begin monitoring the increase in fluorescence in a fluorescence plate reader with excitation at ~498 nm and emission at ~521 nm. Record data at regular intervals (e.g., every 30-60 seconds) for a set period (e.g., 15-30 minutes).

• Data Analysis:

  • Determine the initial reaction velocity (V₀) from the linear portion of the fluorescence versus time plot.

  • Convert the fluorescence units to the concentration of the product using the Rhodamine 110 standard curve.

  • Plot the initial velocity against the substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

  • Calculate kcat from the equation: kcat = Vmax / [E], where [E] is the final enzyme concentration.

Detailed Protocol for a Caspase-3 Assay using (Z-DEVD)₂-R110

• Reagent Preparation:

  • Lysis Buffer: 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA, 10% glycerol, and 10 mM DTT (add fresh).

  • Assay Buffer: 20 mM PIPES, 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 0.1% CHAPS, 10% sucrose, pH 7.2.

  • Caspase-3 Stock Solution: Reconstitute recombinant human Caspase-3 in a suitable buffer and store at -80°C.

  • (Z-DEVD)₂-R110 Stock Solution: Prepare a 10 mM stock solution in DMSO.

  • Rhodamine 110 Standard: Prepare a standard curve as described in the serine protease protocol.

• Cell Lysate Preparation (for intracellular activity):

  • Induce apoptosis in your cell line of interest using a known stimulus (e.g., staurosporine). Include an untreated control.

  • Harvest the cells and wash with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold Lysis Buffer and incubate on ice for 10-15 minutes.

  • Centrifuge the lysate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Collect the supernatant containing the cytosolic extract.

• Assay Procedure:

  • Add the cell lysate or purified Caspase-3 to the wells of a black 96-well microplate.

  • Add the (Z-DEVD)₂-R110 substrate to a final concentration typically in the low micromolar range.

  • Incubate the plate at 37°C, protected from light.

  • Monitor the fluorescence increase as described in the serine protease protocol.

• Data Analysis:

  • Analyze the kinetic data as described for the serine protease assay.

General Protocol for a Matrix Metalloproteinase (MMP) Assay

• Reagent Preparation:

  • MMP Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35, pH 7.5.

  • APMA (p-aminophenylmercuric acetate): Prepare a stock solution for pro-MMP activation.

  • MMP Stock Solution: Reconstitute the pro-MMP in a suitable buffer.

  • Fluorogenic MMP Substrate: Prepare a stock solution of a generic or specific fluorogenic MMP substrate in DMSO.

  • Fluorophore Standard: Prepare a standard curve of the corresponding free fluorophore.

• Pro-MMP Activation:

  • Incubate the pro-MMP with APMA (typically 1-2 mM) in the MMP Assay Buffer at 37°C for 1-2 hours.

• Assay Procedure:

  • In a 96-well plate, add the activated MMP enzyme.

  • Add the fluorogenic substrate to the wells.

  • Immediately start kinetic reading in a fluorescence plate reader at the appropriate excitation and emission wavelengths for the chosen fluorophore.

• Data Analysis:

  • Determine the initial reaction velocities and perform kinetic analysis as described in the previous protocols.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways where proteases are active, as well as a typical experimental workflow for using R110-based substrates.

Simplified overview of the caspase activation cascade in apoptosis.

A simplified representation of the blood coagulation cascade.

Overview of the ubiquitin-proteasome protein degradation pathway.

Applications in Drug Discovery

Rhodamine 110-based protease substrates are invaluable tools in drug discovery for high-throughput screening (HTS) of protease inhibitors. The robust and sensitive nature of the fluorescent signal allows for the rapid identification of compounds that modulate protease activity. The red-shifted excitation and emission wavelengths of R110 compared to other fluorophores like coumarins can also reduce interference from autofluorescent library compounds.

Conclusion

Rhodamine 110-based substrates offer a powerful and versatile platform for the sensitive and continuous measurement of protease activity. Their adaptability through the synthesis of specific peptide sequences makes them suitable for a wide array of proteases. Understanding the nuances of symmetric versus asymmetric designs, coupled with robust experimental protocols, enables researchers to effectively harness these tools for fundamental research and for the discovery and development of novel therapeutics.

References

• 1. Using fluorogenic peptide substrates to assay matrix metalloproteinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Rapid and general profiling of protease specificity by using combinatorial fluorogenic substrate libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Morpholinecarbonyl-Rhodamine 110 based substrates for the determination of protease activity with accurate kinetic parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Solid-phase synthesis of Rhodamine-110 fluorogenic substrates and their application in forensic analysis - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases | Springer Nature Experiments [experiments.springernature.com]
• 8. [PDF] Solid-phase synthesis of Rhodamine-110 fluorogenic substrates and their application in forensic analysis. | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]

Technical Guide: Solubility and Application of (Z-Ala-Ala-Ala-Ala)₂Rh₁₁₀ in DMSO

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of the fluorogenic elastase substrate, (Z-Ala-Ala-Ala-Ala)₂Rh₁₁₀, in dimethyl sulfoxide (B87167) (DMSO). It includes quantitative solubility data, a detailed experimental protocol for solubility determination, and a description of its application in elastase activity assays.

Core Topic: (Z-Ala-Ala-Ala-Ala)₂Rh₁₁₀

(Z-Ala-Ala-Ala-Ala)₂Rh₁₁₀, with the CAS Number 149695-85-2, is a sensitive and specific substrate for elastase.[1][2] This non-fluorescent molecule is composed of two tetra-alanine peptide chains linked to a rhodamine 110 core.[3][4] Upon cleavage by elastase, the highly fluorescent rhodamine 110 is released, providing a robust signal for measuring enzyme activity.[5][6]

Quantitative Solubility Data

The solubility of (Z-Ala-Ala-Ala-Ala)₂Rh₁₁₀ in various solvents has been determined by suppliers. The data for DMSO is summarized in the table below.

Solvent	Solubility	Molar Concentration (approx.)
DMSO	2 mg/mL[1][2][7]	1.71 mM
DMF	2 mg/mL[1][2]	1.71 mM
DMF:PBS (pH 7.2) (1:3)	0.25 mg/mL[1][2]	0.21 mM

Molecular Weight of (Z-Ala-Ala-Ala-Ala)₂Rh₁₁₀: 1167.2 g/mol [1][2][7]

Experimental Protocol: Determination of Solubility in DMSO

While specific internal testing protocols from manufacturers are not publicly available, a standard laboratory procedure for determining the solubility of a peptide-based compound like (Z-Ala-Ala-Ala-Ala)₂Rh₁₁₀ in DMSO is outlined below. This protocol is based on general guidelines for peptide solubilization.[8][9][10]

Objective: To determine the maximum concentration at which (Z-Ala-Ala-Ala-Ala)₂Rh₁₁₀ can be dissolved in DMSO to form a clear solution.

Materials:

• (Z-Ala-Ala-Ala-Ala)₂Rh₁₁₀ (lyophilized powder)

• Anhydrous, research-grade DMSO

• Calibrated analytical balance

• Sterile, nuclease-free microcentrifuge tubes

• Vortex mixer

• Pipettors and sterile, pyrogen-free tips

• Visual inspection tool (e.g., a light box or microscope)

Procedure:

• Preparation: Allow the lyophilized (Z-Ala-Ala-Ala-Ala)₂Rh₁₁₀ powder and DMSO to equilibrate to room temperature before use.

• Weighing: Accurately weigh a small, precise amount of the compound (e.g., 2 mg) using an analytical balance and transfer it to a sterile microcentrifuge tube.

• Solvent Addition: Add a calculated volume of DMSO to the tube to achieve the target concentration (e.g., for 2 mg of compound to make a 2 mg/mL solution, add 1 mL of DMSO).

• Dissolution:

  • Gently vortex the tube for 1-2 minutes to facilitate dissolution.[11]

  • Visually inspect the solution against a light source to check for any undissolved particulate matter.

  • If particulates are present, sonication can be used to enhance solubility.[9][12]

• Incremental Solvent Addition (if necessary): If the compound does not fully dissolve at the initial concentration, add small, precise volumes of DMSO incrementally, vortexing and visually inspecting after each addition, until a clear solution is obtained.

• Solubility Determination: The solubility is the highest concentration at which the compound remains fully dissolved without any visible particulates.

• Stock Solution Preparation: Once the solubility is determined, a stock solution can be prepared at a concentration at or below this limit. For most applications, a final DMSO concentration of 0.5-1% in the assay is recommended to avoid cellular toxicity.[8]

Application in Elastase Activity Assays

(Z-Ala-Ala-Ala-Ala)₂Rh₁₁₀ is primarily used as a fluorogenic substrate to measure elastase activity.[6][13] The enzymatic reaction and subsequent detection are illustrated in the workflow below.

Caption: Workflow for a typical elastase activity assay using (Z-Ala-Ala-Ala-Ala)₂Rh₁₁₀.

The underlying principle of this assay is the enzymatic cleavage of the substrate by elastase, which follows a two-step mechanism.

Caption: Two-step cleavage of the substrate by elastase releases the fluorescent product.

This sequential cleavage results in a significant increase in fluorescence, which can be monitored to determine the rate of the enzymatic reaction.[3][4] The excitation and emission wavelengths for the fluorescent product, rhodamine 110, are approximately 485 nm and 525 nm, respectively.[1][2]

References

• 1. caymanchem.com [caymanchem.com]
• 2. (Z-Ala-Ala-Ala-Ala)2Rh110 | CAS 149695-85-2 | Cayman Chemical | Biomol.com [biomol.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. apexbt.com [apexbt.com]
• 7. apexbt.com [apexbt.com]
• 8. biocat.com [biocat.com]
• 9. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 10. genscript.com [genscript.com]
• 11. lifetein.com [lifetein.com]
• 12. jpt.com [jpt.com]
• 13. (Z-Ala-Ala-Ala-Ala)2Rh110 - Ruixibiotech [ruixibiotech.com]

A Technical Guide to (Z-Ala-Ala-Ala-Ala)2Rh110: A Fluorogenic Substrate for Elastase Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fluorogenic elastase substrate, (Z-Ala-Ala-Ala-Ala)2Rh110. It covers its core physicochemical properties, a detailed experimental protocol for its use in quantifying elastase activity, and a visual representation of its mechanism of action. This document is intended to serve as a valuable resource for researchers in academia and industry engaged in the study of proteases and the development of elastase inhibitors.

Core Properties and Specifications

(Z-Ala-Ala-Ala-Ala)2Rh110 is a highly sensitive and specific substrate for elastase. In its native state, the molecule is colorless and non-fluorescent. Upon enzymatic cleavage by elastase, the highly fluorescent compound rhodamine 110 (Rh110) is released. The resulting fluorescence can be readily quantified and is directly proportional to elastase activity.

Physicochemical Data

Parameter	Value	Reference
Molecular Formula	C60H66N10O15	[1][2][3]
Molecular Weight	1167.22 g/mol	[4]
Purity	≥95%	[1][2]
Appearance	Crystalline solid	[1]
Excitation Wavelength (cleaved)	~485 nm	[1][2][4]
Emission Wavelength (cleaved)	~525 nm	[1][2][4]
Solubility	Soluble in DMSO and DMF at ~2 mg/mL. Sparingly soluble in aqueous solutions. For aqueous buffers, it is recommended to first dissolve in DMF and then dilute.

Mechanism of Action

The enzymatic activity of elastase on (Z-Ala-Ala-Ala-Ala)2Rh110 follows a two-step cleavage process. The tetra-alanine peptides quench the fluorescence of the rhodamine 110 core. Elastase recognizes and cleaves the peptide bonds, liberating the fluorophore and resulting in a quantifiable increase in fluorescence.

Mechanism of (Z-Ala-Ala-Ala-Ala)2Rh110 cleavage by elastase.

Experimental Protocols

This section provides a detailed methodology for a neutrophil elastase activity assay in a 96-well plate format.

Materials and Reagents

• (Z-Ala-Ala-Ala-Ala)2Rh110

• Dimethyl sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF)

• Assay Buffer (e.g., 0.1 M Tris-HCl, pH 7.5)

• Purified human neutrophil elastase (for standard curve)

• 96-well black, flat-bottom microplate

• Fluorescence microplate reader with excitation and emission filters for ~485 nm and ~525 nm, respectively.

Preparation of Reagents

• Substrate Stock Solution (1 mM): Dissolve 1.17 mg of (Z-Ala-Ala-Ala-Ala)2Rh110 in 1 mL of DMSO or DMF. Mix thoroughly by vortexing. Store the stock solution at -20°C, protected from light.

• Working Substrate Solution (50 µM): On the day of the experiment, dilute the 1 mM stock solution 1:20 in Assay Buffer. For example, add 50 µL of the 1 mM stock solution to 950 µL of Assay Buffer.

• Elastase Standard Solutions: Prepare a series of dilutions of purified human neutrophil elastase in Assay Buffer to generate a standard curve. The concentration range should be appropriate for the expected enzyme activity in the samples.

Assay Procedure

The following workflow outlines the steps for conducting the elastase activity assay.

Experimental workflow for the elastase activity assay.

• Plate Setup: Add 50 µL of the prepared elastase standards and samples to individual wells of the 96-well plate. Include a blank control containing 50 µL of Assay Buffer without any enzyme.

• Initiate Reaction: Add 50 µL of the 50 µM working substrate solution to all wells, bringing the total volume to 100 µL.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light. The optimal incubation time may need to be determined empirically based on the enzyme concentration.

• Fluorescence Measurement: Measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~525 nm using a fluorescence microplate reader.

• Data Analysis: Subtract the fluorescence reading of the blank from all other readings. Plot the fluorescence intensity of the standards against their corresponding concentrations to generate a standard curve. Determine the elastase activity in the samples by interpolating their fluorescence values from the standard curve.

Logical Relationship of Assay Components

The successful execution of this assay depends on the correct preparation and interaction of its key components.

Logical relationship of key components in the elastase assay.

References

• 1. apexbt.com [apexbt.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. resources.amsbio.com [resources.amsbio.com]

A Technical Guide to (Z-Ala-Ala-Ala-Ala)2Rh110: Excitation and Emission Spectra for Drug Discovery Professionals

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral properties and enzymatic activation of the fluorogenic substrate, (Z-Ala-Ala-Ala-Ala)2Rh110. This molecule is a valuable tool in drug discovery and related research fields for the sensitive detection of elastase activity.

(Z-Ala-Ala-Ala-Ala)2Rh110 is a non-fluorescent pro-fluorophore that, upon enzymatic cleavage by elastase, liberates the highly fluorescent rhodamine 110 (R110) molecule. This process forms the basis of a highly sensitive and specific assay for elastase activity, an enzyme implicated in a variety of physiological and pathological processes, including inflammation and tissue remodeling.

Core Spectral Characteristics

The utility of (Z-Ala-Ala-Ala-Ala)2Rh110 as a fluorogenic substrate is entirely dependent on the spectral properties of its cleavage product, rhodamine 110. The parent compound is essentially non-fluorescent, ensuring a low background signal and a high signal-to-noise ratio upon enzymatic activation. The key spectral data for the fluorescent product, rhodamine 110, are summarized in the table below.

Parameter	Value (nm)	Reference(s)
Excitation Maximum (λex)	485 - 497	[1][2][3][4]
Emission Maximum (λem)	520 - 525	[1][2][3][4]

Note: The exact excitation and emission maxima may vary slightly depending on the solvent, pH, and instrumentation used.

Enzymatic Activation and Signaling Pathway

The fundamental principle behind the use of (Z-Ala-Ala-Ala-Ala)2Rh110 is a single-step enzymatic reaction. The substrate consists of two tetra-alanine peptide chains linked to a central rhodamine 110 core, with the N-termini of the peptides protected by a benzyloxycarbonyl (Z) group. In its native state, the bulky peptide chains quench the fluorescence of the rhodamine 110 core.

Elastase, a serine protease, recognizes and cleaves the peptide bonds within the tetra-alanine chains. This cleavage releases the quenching peptide groups, resulting in the liberation of the free rhodamine 110 molecule, which is intensely fluorescent.

References

• 1. apexbt.com [apexbt.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. FluoroFinder [app.fluorofinder.com]

A Technical Guide to Fluorogenic Substrates for Neutrophil Elastase

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of fluorogenic substrates for neutrophil elastase (NE), a key serine protease involved in inflammatory processes and a significant target in drug development. This document details the core principles of fluorogenic assays, presents quantitative data for various substrates, offers detailed experimental protocols, and illustrates key concepts through diagrams.

Introduction to Neutrophil Elastase and Fluorogenic Assays

Neutrophil elastase (NE), also known as leukocyte elastase (ELA2), is a serine protease stored in the azurophilic granules of neutrophils.[1] Upon neutrophil activation during an inflammatory response, NE is released into the extracellular space where it plays a crucial role in the degradation of invading pathogens.[1] However, excessive or unregulated NE activity can lead to the breakdown of host tissues, including elastin (B1584352) in the lungs, contributing to the pathology of inflammatory diseases such as chronic obstructive pulmonary disease (COPD), cystic fibrosis, and acute lung injury.[2] Consequently, the development of specific NE inhibitors is a major focus of drug discovery efforts.

Fluorogenic substrates are invaluable tools for studying NE activity and for high-throughput screening of potential inhibitors. These molecules consist of a peptide sequence recognized by NE, which is linked to a fluorescent reporter group (fluorophore). In their intact state, the fluorescence of the substrate is either minimal or quenched. Upon cleavage of the peptide bond by NE, the fluorophore is released or undergoes a conformational change, resulting in a measurable increase in fluorescence intensity. The rate of this increase is directly proportional to the enzymatic activity of NE.

There are two main types of fluorogenic substrates for NE:

• Single-Fluorophore Substrates: These substrates typically utilize a fluorophore, such as 7-amino-4-methylcoumarin (B1665955) (AMC) or 7-amino-4-trifluoromethylcoumarin (AFC), which exhibits a significant increase in fluorescence upon cleavage from the peptide moiety.

• Förster Resonance Energy Transfer (FRET) Substrates: These substrates contain a donor fluorophore and a quencher molecule. When the substrate is intact, the quencher absorbs the energy emitted by the donor, resulting in low fluorescence. Cleavage of the peptide backbone separates the donor and quencher, leading to an increase in the donor's fluorescence emission.[3][4] A commonly used donor-quencher pair is ortho-aminobenzoyl (Abz) and N-(2,4-dinitrophenyl)ethylenediamine (EDDnp).[5]

Quantitative Data of Fluorogenic Neutrophil Elastase Substrates

The selection of an appropriate fluorogenic substrate is critical for the accuracy and sensitivity of an NE assay. Key parameters to consider include the Michaelis constant (Km), catalytic rate constant (kcat), and the catalytic efficiency (kcat/Km). The excitation and emission wavelengths of the fluorophore are also crucial for instrument setup. The following tables summarize the available quantitative data for several common and novel fluorogenic substrates for human neutrophil elastase.

Substrate	Fluorophore/Quencher	Excitation (nm)	Emission (nm)	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Reference(s)
MeOSuc-AAPV-AMC	AMC	380	460	130	-	-	[6]
MeOSuc-AAPV-AFC	AFC	380	500	-	-	-	[6]
Abz-APEEIMRRQ-EDDnp	Abz/EDDnp	320	420	-	-	>500x vs. PR3	[7][8]
Ac-Nle(O-Bzl)-Met(O)2-Oic-Abu-ACC	ACC	-	-	-	-	4.79 x 10⁶	[9]
NEP (Near-Infrared Probe)	Hemicyanine	-	700	-	-	-	[10][11]

Note: Data for kcat and specific kcat/Km values are often not reported under standardized conditions, making direct comparisons challenging. The provided kcat/Km for Abz-APEEIMRRQ-EDDnp is a relative value compared to its activity with proteinase 3 (PR3).

Experimental Protocols

This section provides detailed methodologies for conducting a neutrophil elastase activity assay and an inhibitor screening assay using a generic fluorogenic substrate.

Neutrophil Elastase Activity Assay

This protocol is designed to measure the enzymatic activity of purified NE or NE in biological samples.

Materials:

• Purified Human Neutrophil Elastase

• Fluorogenic NE Substrate (e.g., MeOSuc-AAPV-AMC)

• Assay Buffer (e.g., 100 mM HEPES, 500 mM NaCl, pH 7.5)

• Dimethyl Sulfoxide (DMSO) for substrate solubilization

• 96-well black, flat-bottom microplate

• Fluorescence microplate reader with appropriate excitation and emission filters

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the fluorogenic substrate in DMSO (e.g., 10 mM).

  • Dilute the NE enzyme to the desired concentration in Assay Buffer. The optimal concentration should be determined empirically but is typically in the low nanomolar range.

  • Prepare the substrate working solution by diluting the stock solution in Assay Buffer to the desired final concentration (e.g., 100 µM).

• Assay Setup:

  • Add 50 µL of Assay Buffer to all wells of the microplate.

  • Add 25 µL of the diluted NE enzyme solution to the sample wells.

  • For a negative control, add 25 µL of Assay Buffer to the control wells.

• Initiation of Reaction:

  • Add 25 µL of the substrate working solution to all wells to initiate the reaction. The final volume in each well will be 100 µL.

• Measurement:

  • Immediately place the microplate in a fluorescence plate reader pre-set to the appropriate excitation and emission wavelengths for the chosen substrate.

  • Measure the fluorescence intensity kinetically over a period of 10-30 minutes at 37°C, with readings taken every 1-2 minutes.[2]

• Data Analysis:

  • Determine the rate of reaction (V₀) by calculating the slope of the linear portion of the fluorescence versus time plot.

  • Subtract the rate of the negative control (substrate auto-hydrolysis) from the sample rates.

  • The enzyme activity can be expressed as relative fluorescence units (RFU) per minute.

Neutrophil Elastase Inhibitor Screening Assay

This protocol is designed to screen for and characterize potential inhibitors of NE.

Materials:

• All materials from the activity assay protocol

• Test compounds (potential inhibitors)

• Known NE inhibitor (e.g., Sivelestat or SPCK) as a positive control[12]

Procedure:

• Reagent Preparation:

  • Prepare all reagents as described in the activity assay protocol.

  • Prepare serial dilutions of the test compounds and the positive control inhibitor in Assay Buffer.

• Assay Setup:

  • Add 50 µL of the diluted NE enzyme solution to all wells (except for the no-enzyme control).

  • Add 25 µL of the serially diluted test compounds or the positive control inhibitor to the respective wells.

  • For the enzyme activity control (no inhibitor), add 25 µL of Assay Buffer.

  • For the negative control (no enzyme), add 75 µL of Assay Buffer.

• Pre-incubation:

  • Incubate the plate at 37°C for 5-15 minutes to allow the inhibitors to bind to the enzyme.[12]

• Initiation of Reaction:

  • Add 25 µL of the substrate working solution to all wells to initiate the reaction.

• Measurement:

  • Measure the fluorescence intensity kinetically as described in the activity assay protocol.

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Determine the percent inhibition for each concentration of the test compound using the following formula: % Inhibition = 100 * (1 - (Rate of sample / Rate of enzyme control))

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value (the concentration of inhibitor that reduces enzyme activity by 50%).

Visualizations

The following diagrams, created using the DOT language, illustrate key concepts related to fluorogenic NE substrates and their application.

Caption: Enzymatic cleavage of a fluorogenic substrate by neutrophil elastase.

Caption: A typical workflow for screening neutrophil elastase inhibitors.

Caption: Role of neutrophil elastase in inflammation and tissue damage.

References

• 1. benchchem.com [benchchem.com]
• 2. resources.amsbio.com [resources.amsbio.com]
• 3. researchgate.net [researchgate.net]
• 4. Highly sensitive and adaptable fluorescence-quenched pair discloses the substrate specificity profiles in diverse protease families - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. scbt.com [scbt.com]
• 9. Design of ultrasensitive probes for human neutrophil elastase through hybrid combinatorial substrate library profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Activity-Based Near-Infrared Fluorogenic Probe for Enabling in Vitro and in Vivo Profiling of Neutrophil Elastase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Neutrophil Elastase Inhibitor Assay Kit. Fluorometric (ab118971) | Abcam [abcam.com]

Protocols & Analytical Methods

Application Notes and Protocols for the (Z-Ala-Ala-Ala-Ala)2Rh110 Neutrophil Elastase Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neutrophil elastase is a serine protease stored in the azurophilic granules of neutrophils.[1][2][3] Upon neutrophil activation, for instance during inflammation or infection, elastase is released into the extracellular space.[2][3] While it plays a crucial role in host defense by degrading proteins of engulfed pathogens, its unregulated activity can lead to tissue damage and is implicated in various inflammatory diseases, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and certain cancers.[1][3][4] Consequently, neutrophil elastase is a significant target for therapeutic intervention.

This document provides a detailed protocol for measuring neutrophil elastase activity using the fluorogenic substrate (Z-Ala-Ala-Ala-Ala)2Rh110. This assay is a sensitive and specific method for quantifying enzyme activity in both purified enzyme preparations and biological samples such as isolated neutrophils.

Principle of the Assay

The assay utilizes the non-fluorescent substrate bis-(carbobenzoxy-L-alanyl-L-alanyl-L-alanyl-L-alanyl)-rhodamine 110, abbreviated as (Z-Ala-Ala-Ala-Ala)2Rh110.[1][3][4][5] In the presence of neutrophil elastase, the substrate is cleaved, releasing the highly fluorescent compound rhodamine 110 (R110).[1][3][4][5] The fluorescence intensity, measured at an excitation wavelength of approximately 485-498 nm and an emission wavelength of 520-525 nm, is directly proportional to the elastase activity in the sample.[1][3][4][5][6]

The enzymatic cleavage of bis-peptide R110 substrates is a two-step process.[7][8] The initial cleavage of the non-fluorescent bisamide substrate produces a fluorescent monoamide intermediate.[7][8] A second cleavage event then releases the free rhodamine 110, which is significantly more fluorescent than the monoamide intermediate.[7][8]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the (Z-Ala-Ala-Ala-Ala)2Rh110 neutrophil elastase assay. These values are based on typical protocols and may require optimization for specific experimental conditions.

Parameter	Value	Notes
Substrate
Name	(Z-Ala-Ala-Ala-Ala)2Rh110	Also abbreviated as (Z-AAAA)2-R110.
Stock Solution	1-10 mM in DMSO or DMF	Store at -20°C, protected from light.[1]
Final Concentration	10-50 µM	Optimal concentration may vary depending on the enzyme concentration and assay conditions.
Enzyme
Source	Human Neutrophil Elastase (purified) or cell lysates/supernatants
Reaction Conditions
Assay Buffer	Tris-HCl, HEPES, or Phosphate Buffer	pH 7.4-8.0, may contain NaCl and a detergent like Triton X-100.
Incubation Temperature	37°C
Incubation Time	15-60 minutes	Kinetic or endpoint measurement.
Detection
Excitation Wavelength	~485 nm	[1][3][4][5]
Emission Wavelength	~525 nm	[1][3][4][5]
Instrument	Fluorescence plate reader
Plate Type	Black, flat-bottom 96-well plate	To minimize background fluorescence and light scattering.[5]

Experimental Protocols

A. Purified Enzyme Assay

This protocol is suitable for measuring the activity of purified neutrophil elastase and for screening potential inhibitors.

Materials:

• Human Neutrophil Elastase (commercially available)

• (Z-Ala-Ala-Ala-Ala)2Rh110 substrate

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl)

• Dimethyl sulfoxide (B87167) (DMSO) or N,N-Dimethylformamide (DMF)

• Black 96-well microplate

• Fluorescence plate reader

Procedure:

• Prepare the Substrate Stock Solution: Dissolve (Z-Ala-Ala-Ala-Ala)2Rh110 in DMSO or DMF to a concentration of 1-10 mM. Store this stock solution at -20°C, protected from light.

• Prepare the Working Substrate Solution: Immediately before use, dilute the substrate stock solution in Assay Buffer to the desired final concentration (e.g., 2X the final assay concentration).

• Prepare the Enzyme Solution: Dilute the purified neutrophil elastase in Assay Buffer to the desired concentration. The optimal concentration should be determined empirically but is typically in the ng/mL range.

• Set up the Assay Plate:

  • Blank: Add Assay Buffer only.

  • Negative Control: Add the working substrate solution to Assay Buffer without the enzyme.

  • Positive Control/Sample: Add the diluted enzyme solution.

  • Inhibitor Screening (Optional): Pre-incubate the enzyme with the test compound before adding the substrate.

• Initiate the Reaction: Add the working substrate solution to all wells to start the enzymatic reaction. The final volume in each well should be consistent (e.g., 100-200 µL).

• Incubate: Incubate the plate at 37°C, protected from light.

• Measure Fluorescence: Read the fluorescence intensity (Excitation: ~485 nm, Emission: ~525 nm) at multiple time points (kinetic assay) or at a single endpoint after a fixed incubation period.

B. Cell-Based Assay for Elastase Release from Neutrophils

This protocol describes the isolation of human neutrophils from whole blood and the subsequent measurement of elastase release upon stimulation.

Materials:

• Human whole blood collected in EDTA tubes

• Histopaque®-1077 or other density gradient medium

• Red Blood Cell (RBC) Lysis Buffer

• Phosphate-Buffered Saline (PBS)

• Hanks' Balanced Salt Solution (HBSS) or other suitable cell culture medium

• Phorbol 12-myristate 13-acetate (PMA) or other neutrophil stimulant

• (Z-Ala-Ala-Ala-Ala)2Rh110 substrate

• Assay Buffer

• Black 96-well microplate

• Fluorescence plate reader

Procedure:

• Neutrophil Isolation: a. Dilute the whole blood with an equal volume of PBS. b. Carefully layer the diluted blood over Histopaque®-1077 in a conical tube. c. Centrifuge at 400 x g for 30 minutes at room temperature with the brake off. d. After centrifugation, carefully aspirate and discard the upper layers, leaving the neutrophil/RBC pellet. e. Resuspend the pellet in PBS and lyse the red blood cells using RBC Lysis Buffer according to the manufacturer's instructions. f. Wash the resulting neutrophil pellet with PBS and resuspend in HBSS or the desired assay medium. g. Determine the cell concentration and viability using a hemocytometer and trypan blue exclusion.

• Neutrophil Stimulation and Elastase Release: a. Seed the isolated neutrophils into the wells of a black 96-well plate at a density of approximately 1-2 x 10^6 cells/mL. b. Add the desired stimulant (e.g., PMA at a final concentration of 10-100 nM) or test compounds to the appropriate wells.[1][3] Include an unstimulated control. c. Incubate the plate at 37°C in a humidified incubator with 5% CO2 for a period sufficient to induce elastase release (e.g., 30-60 minutes).

• Elastase Activity Measurement: a. Prepare the working substrate solution as described in the purified enzyme assay protocol. b. Add the working substrate solution directly to the wells containing the stimulated neutrophils and their supernatant. c. Incubate the plate at 37°C, protected from light. d. Measure the fluorescence intensity as described previously.

Data Analysis

For kinetic assays, the rate of increase in fluorescence is proportional to the enzyme activity. This can be calculated from the linear portion of the fluorescence versus time plot. For endpoint assays, the background fluorescence (from the negative control) is subtracted from the sample readings. The net fluorescence intensity is then used to determine the relative elastase activity. For quantitative measurements, a standard curve can be generated using known concentrations of purified neutrophil elastase.

Visualizations

Caption: Principle of the fluorogenic neutrophil elastase assay.

Caption: Workflow for the purified neutrophil elastase assay.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Measurement of neutrophil elastase, proteinase 3, and cathepsin G activities using intramolecularly quenched fluorogenic substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neutrophil Elastase Activity Assay Kit - Creative BioMart [creativebiomart.net]
• 4. thomassci.com [thomassci.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Elastase Substrate, fluorogenic, (Z-AAAA)2Rh110 - 5 mg [anaspec.com]
• 7. benchchem.com [benchchem.com]
• 8. tools.thermofisher.com [tools.thermofisher.com]

Application Notes: High-Throughput Fluorometric Assay of Elastase Activity using (Z-Ala-Ala-Ala-Ala)2Rh110 in a 96-Well Plate Format

For Researchers, Scientists, and Drug Development Professionals

Introduction

Elastases are a class of proteases belonging to the serine protease family, capable of breaking down elastin, a key protein in the extracellular matrix of connective tissues. Dysregulation of elastase activity is implicated in a variety of pathological conditions, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and certain cancers. Consequently, the identification of elastase inhibitors is a significant focus in drug discovery. (Z-Ala-Ala-Ala-Ala)2Rh110 is a highly sensitive and specific fluorogenic substrate for elastase.[1] In its native state, this bisamide derivative of rhodamine 110 is non-fluorescent. Upon enzymatic cleavage by elastase, the highly fluorescent rhodamine 110 (R110) is released, providing a robust and quantifiable signal. This application note provides a detailed protocol for utilizing (Z-Ala-Ala-Ala-Ala)2Rh110 to measure elastase activity in a 96-well plate format, suitable for high-throughput screening (HTS) of potential inhibitors. The red-shifted spectral properties of rhodamine 110 (excitation ~497 nm, emission ~520 nm) minimize interference from autofluorescent compounds often found in screening libraries.[1][2]

Principle of the Assay

The assay is based on the enzymatic hydrolysis of the non-fluorescent (Z-Ala-Ala-Ala-Ala)2Rh110 substrate by elastase. The reaction proceeds in a two-step cleavage process, first yielding a fluorescent monoamide intermediate and then the highly fluorescent rhodamine 110. The increase in fluorescence intensity is directly proportional to the elastase activity.

Figure 1: Enzymatic cleavage of (Z-Ala-Ala-Ala-Ala)2Rh110 by elastase.

Materials and Reagents

• (Z-Ala-Ala-Ala-Ala)2Rh110 Substrate

• Porcine Pancreatic Elastase (or other purified elastase)

• Rhodamine 110 (for standard curve)

• Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO), anhydrous

• Tris-HCl

• Sodium Chloride (NaCl)

• Bovine Serum Albumin (BSA)

• Black, flat-bottom 96-well microplates

• Fluorescence microplate reader with excitation and emission filters for ~485 nm and ~525 nm, respectively.

• Calibrated multichannel pipettes

Experimental Protocols

Reagent Preparation

• Assay Buffer (50 mM Tris-HCl, 100 mM NaCl, pH 8.0):

  • Dissolve 6.06 g of Tris base and 5.84 g of NaCl in 800 mL of deionized water.

  • Adjust the pH to 8.0 with 1 M HCl.

  • Bring the final volume to 1 L with deionized water.

  • Store at 4°C. On the day of the experiment, allow the buffer to equilibrate to room temperature.

• (Z-Ala-Ala-Ala-Ala)2Rh110 Substrate Stock Solution (10 mM):

  • Dissolve the required amount of (Z-Ala-Ala-Ala-Ala)2Rh110 in anhydrous DMF or DMSO to make a 10 mM stock solution. For example, for 1 mg of substrate (MW ~1167.2 g/mol ), add approximately 85.7 µL of solvent.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.[3]

• Elastase Stock Solution (1 mg/mL):

  • Prepare a 1 mg/mL stock solution of porcine pancreatic elastase in a suitable buffer (e.g., 0.05 M Sodium Acetate, pH 5.0, with 0.1 M NaCl).

  • Store in aliquots at -20°C or as recommended by the supplier.

• Rhodamine 110 Standard Stock Solution (1 mM):

  • Dissolve Rhodamine 110 in DMSO to a final concentration of 1 mM.

  • Store this stock solution at -20°C, protected from light.

Experimental Workflow

Figure 2: General workflow for the 96-well plate elastase assay.

Standard Curve Preparation

A standard curve is essential for converting relative fluorescence units (RFU) to the molar amount of product (Rhodamine 110) formed.

• Prepare a 10 µM working solution of Rhodamine 110 by diluting the 1 mM stock solution in Assay Buffer.

• Perform serial dilutions of the 10 µM working solution in Assay Buffer to obtain standards ranging from 0 to 1 µM (e.g., 1000, 500, 250, 125, 62.5, 31.25, and 0 nM).

• Add 100 µL of each standard dilution in duplicate or triplicate to the 96-well plate.

Assay Procedure

The following protocol is for a total reaction volume of 100 µL per well. Adjust volumes as needed, maintaining the final concentrations.

• Enzyme Preparation:

  • Thaw the elastase stock solution on ice.

  • Prepare a working solution of elastase in Assay Buffer. The optimal concentration should be determined empirically, but a starting range of 1-10 µg/mL is recommended. This should result in a linear reaction rate for the duration of the assay.

• Plate Setup:

  • Sample Wells: Add 50 µL of the elastase working solution. For inhibitor screening, pre-incubate the enzyme with the test compounds for a desired period before adding the substrate.

  • Negative Control (No Enzyme): Add 50 µL of Assay Buffer.

  • Positive Control (No Inhibitor): Add 50 µL of the elastase working solution.

  • Blank (Substrate Only): Add 100 µL of Assay Buffer.

• Substrate Preparation:

  • Prepare a working solution of (Z-Ala-Ala-Ala-Ala)2Rh110 in Assay Buffer. A final concentration in the well of 10-50 µM is a good starting point. The optimal concentration should be near the Km value if known, or determined experimentally. For a final concentration of 20 µM in a 100 µL reaction volume, you would prepare a 40 µM working solution (as 50 µL will be added).

• Reaction Initiation and Measurement:

  • Pre-incubate the plate at the desired temperature (e.g., 37°C) for 5-10 minutes.

  • Initiate the reaction by adding 50 µL of the substrate working solution to all wells except the blank.

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure the fluorescence intensity (Excitation: 485 nm, Emission: 525 nm).

    • Kinetic Assay: Read the fluorescence every 1-2 minutes for 15-60 minutes.

    • Endpoint Assay: Incubate the plate for a fixed time (e.g., 30-60 minutes) and then read the fluorescence. Ensure the reaction is within the linear range at the chosen endpoint.

Data Presentation

Quantitative Data Summary

Parameter	Recommended Range/Value
(Z-Ala-Ala-Ala-Ala)2Rh110 Concentration	10 - 50 µM (final)
Elastase Concentration	1 - 10 µg/mL (final)
Rhodamine 110 Standard Curve	0 - 1 µM
Excitation Wavelength	485 - 498 nm
Emission Wavelength	520 - 525 nm
Reaction Temperature	25 - 37 °C
Assay Buffer pH	8.0 - 8.5
Total Reaction Volume	100 - 200 µL

Data Analysis

Figure 3: Logical flow for calculating elastase activity.

• Correct for Background Fluorescence: Subtract the average RFU of the blank wells from all standard and sample wells.

• Generate Standard Curve: Plot the corrected RFU of the Rhodamine 110 standards versus their known concentrations. Perform a linear regression to obtain the equation of the line (y = mx + c), where y is the RFU, x is the concentration, and m is the slope.

• Calculate Product Concentration: Use the slope of the standard curve to convert the corrected RFU of your samples into the concentration of Rhodamine 110 produced.

  • [Rhodamine 110] (µM) = Corrected RFU / Slope

• Calculate Enzyme Activity:

  • For a kinetic assay, determine the initial reaction rate (V₀) by calculating the slope of the linear portion of the fluorescence versus time plot (RFU/min).

  • Convert this rate to µM/min using the standard curve slope.

  • Calculate the specific activity using the following formula: Specific Activity (µmol/min/mg) = (Rate (µM/min) * Reaction Volume (L)) / (Enzyme Amount (mg) * 10^6 µL/L)

• Calculate Percent Inhibition (for inhibitor screening):

  • % Inhibition = [1 - (Activity with Inhibitor / Activity of Positive Control)] * 100

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
High Background Fluorescence	- Autofluorescent compounds in samples. - Substrate instability/hydrolysis. - Contamination with other proteases.	- Run a blank for each sample containing the compound but no enzyme. - Prepare fresh substrate solution for each experiment; avoid light exposure.[3] - Use high-purity reagents and sterile techniques.
Low or No Signal	- Inactive enzyme. - Incorrect buffer pH. - Sub-optimal substrate concentration. - Incorrect instrument settings.	- Use a new aliquot of enzyme; verify storage conditions. - Ensure the assay buffer pH is optimal for the specific elastase used (typically pH 8.0-8.5). - Perform a substrate titration to determine the optimal concentration. - Verify the excitation and emission wavelengths on the plate reader.
Non-linear Reaction Rate	- Substrate depletion. - Enzyme instability. - Inner filter effect at high product concentrations.	- Use a lower enzyme concentration or measure the initial rate over a shorter time. - Check the stability of the enzyme under assay conditions. - Dilute samples if fluorescence is too high.
High Well-to-Well Variability	- Pipetting errors. - Temperature fluctuations across the plate.	- Use calibrated pipettes; prepare a master mix for common reagents. - Ensure the plate is uniformly equilibrated to the reaction temperature.

References

• 1. apexbt.com [apexbt.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for (Z-Ala-Ala-Ala-Ala)2Rh110 in High-Throughput Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z-Ala-Ala-Ala-Ala)2Rh110 is a highly sensitive and specific fluorogenic substrate for neutrophil elastase, a serine protease implicated in a variety of inflammatory diseases. This document provides detailed application notes and protocols for the use of (Z-Ala-Ala-Ala-Ala)2Rh110 in high-throughput screening (HTS) applications for the discovery of neutrophil elastase inhibitors. The assay is based on the enzymatic cleavage of the non-fluorescent bisamide substrate to yield the highly fluorescent rhodamine 110 (R110), which can be monitored to determine enzyme activity.

Principle of the Assay

The (Z-Ala-Ala-Ala-Ala)2Rh110 substrate is a bisamide derivative of rhodamine 110, rendering it essentially non-fluorescent. In the presence of neutrophil elastase, the enzyme specifically recognizes and cleaves the tetra-alanine peptide chains. This cleavage occurs in a two-step process, first yielding a fluorescent monoamide intermediate and subsequently the highly fluorescent rhodamine 110. The increase in fluorescence intensity is directly proportional to the elastase activity and can be used to screen for potential inhibitors.

Data Presentation

Substrate and Product Properties

Parameter	Value	Reference
Substrate Name	(Z-Ala-Ala-Ala-Ala)2Rh110	N/A
Molecular Formula	C60H66N10O15	N/A
Molecular Weight	1167.2 g/mol	N/A
Appearance	Crystalline solid	N/A
Solubility	DMF: 2 mg/mL; DMSO: 2 mg/mL; DMF:PBS (pH 7.2) (1:3): 0.25 mg/mL	[1]
Storage	-20°C, protected from light	[2]
Stability	≥ 4 years at -20°C	[1]
Product	Rhodamine 110 (R110)	N/A
R110 Excitation (max)	~485 nm	[2]
R110 Emission (max)	~525 nm	[2]

Enzyme Kinetics

High-Throughput Screening Performance

Specific high-throughput screening (HTS) performance metrics such as the Z'-factor and signal-to-background (S/B) ratio for assays utilizing (Z-Ala-Ala-Ala-Ala)2Rh110 are not widely published. These parameters are crucial for validating the robustness of an HTS assay and should be determined during assay development and validation. A Z'-factor between 0.5 and 1.0 is generally considered excellent for HTS.

Experimental Protocols

Protocol 1: Purified Neutrophil Elastase Inhibition Assay for HTS

This protocol provides a general framework for screening potential inhibitors against purified human neutrophil elastase. All concentrations and incubation times should be optimized for the specific experimental setup.

Materials:

• Human Neutrophil Elastase (active enzyme)

• (Z-Ala-Ala-Ala-Ala)2Rh110 substrate

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl)

• Dimethyl sulfoxide (B87167) (DMSO) for compound and substrate dilution

• Test compounds (potential inhibitors)

• Positive control inhibitor (e.g., Sivelestat)

• Black, flat-bottom 96-well or 384-well microplates

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of (Z-Ala-Ala-Ala-Ala)2Rh110 in DMSO (e.g., 10 mM).

  • Dilute the neutrophil elastase to the desired working concentration in Assay Buffer. The optimal concentration should be determined empirically by titrating the enzyme to achieve a linear reaction rate over the desired assay time.

  • Prepare a working solution of the substrate by diluting the stock solution in Assay Buffer to the final desired concentration (e.g., 2X the final assay concentration).

  • Prepare serial dilutions of test compounds and the positive control inhibitor in DMSO, followed by a further dilution in Assay Buffer.

• Assay Protocol:

  • Add a small volume (e.g., 1-5 µL) of the diluted test compounds or controls to the wells of the microplate.

  • Add the diluted neutrophil elastase solution to each well (e.g., 50 µL).

  • Incubate the plate at room temperature or 37°C for a predetermined time (e.g., 15-30 minutes) to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the substrate working solution to each well (e.g., 50 µL).

  • Immediately start monitoring the fluorescence intensity (Excitation: ~485 nm, Emission: ~525 nm) in a kinetic mode for a set period (e.g., 30-60 minutes) at a constant temperature. Alternatively, for an endpoint assay, incubate the plate for a fixed time and then read the fluorescence.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence versus time curve) for each well.

  • Determine the percent inhibition for each test compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the compound concentration to determine the IC50 value.

Protocol 2: Cell-Based Assay for Neutrophil Elastase Release

This protocol is adapted from commercially available kits and is designed to measure the release of elastase from stimulated neutrophils.[2]

Materials:

• Freshly isolated human neutrophils

• Cell culture medium (e.g., RPMI)

• Phorbol 12-myristate 13-acetate (PMA) or other stimulants

• (Z-Ala-Ala-Ala-Ala)2Rh110 substrate

• Assay Buffer

• Test compounds

• Black, clear-bottom 96-well microplates

• Fluorescence microplate reader

Procedure:

• Cell Preparation:

  • Isolate neutrophils from fresh human blood using standard methods (e.g., density gradient centrifugation).

  • Resuspend the isolated neutrophils in cell culture medium at the desired cell density.

• Assay Protocol:

  • Seed the neutrophils into the wells of a 96-well plate.

  • Add the test compounds at various concentrations to the wells and incubate for a predetermined time.

  • Stimulate the cells with PMA (e.g., 100 nM final concentration) to induce the release of neutrophil elastase. Include an unstimulated control.

  • Incubate for a period sufficient to allow for elastase release (e.g., 1-2 hours).

  • Centrifuge the plate to pellet the cells.

  • Carefully transfer the supernatant containing the released elastase to a new black microplate.

  • Prepare the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate solution in Assay Buffer.

  • Add the substrate solution to each well of the supernatant plate.

  • Incubate the plate at 37°C and monitor the fluorescence as described in Protocol 1.

• Data Analysis:

  • Calculate the elastase activity in each supernatant sample.

  • Determine the effect of the test compounds on elastase release by comparing the activity in the treated wells to the stimulated control wells.

Visualizations

Caption: Enzymatic cleavage of (Z-Ala-Ala-Ala-Ala)2Rh110.

Caption: High-throughput screening workflow for inhibitors.

Caption: Cell-based assay workflow for elastase release.

References

• 1. rna.uzh.ch [rna.uzh.ch]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Measuring NETosis with (Z-Ala-Ala-Ala-Ala)2Rh110: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the measurement of NETosis through the quantification of neutrophil elastase (NE) activity using the fluorogenic substrate (Z-Ala-Ala-Ala-Ala)2Rh110. This substrate is selectively cleaved by NE, a key enzyme released during neutrophil extracellular trap (NET) formation, to produce the highly fluorescent compound Rhodamine 110 (R110)[1][2][3][4][5][6]. This method offers a sensitive and quantitative approach to study NETosis in various experimental settings.[1][3][5][6]

Principle of the Assay

The assay is based on the enzymatic activity of neutrophil elastase released during NETosis. The substrate, (Z-Ala-Ala-Ala-Ala)2Rh110, is a non-fluorescent molecule that is specifically recognized and cleaved by active NE. This cleavage releases Rhodamine 110, which emits a strong fluorescent signal. The intensity of the fluorescence is directly proportional to the amount of active NE present in the sample, thus providing a quantitative measure of NETosis. Fluorescence can be measured using a fluorescence plate reader with excitation and emission wavelengths of approximately 485 nm and 525 nm, respectively[1][3][5][6].

Signaling Pathways in NETosis

NETosis is a complex biological process involving multiple signaling pathways that can be triggered by a variety of stimuli. The specific pathways activated can differ depending on the stimulus. Key pathways include the activation of Protein Kinase C (PKC), generation of Reactive Oxygen Species (ROS) by NADPH oxidase, and the involvement of enzymes like Myeloperoxidase (MPO) and Neutrophil Elastase (NE).

Caption: Simplified signaling pathways of NETosis.

Experimental Workflow

The following diagram outlines the general workflow for measuring NETosis using the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate.

Caption: General experimental workflow for NETosis measurement.

Detailed Protocols

Reagent Preparation

• Assay Buffer: Prepare an appropriate assay buffer as recommended by the substrate supplier. A common buffer is RPMI-1640 with 0.5% Bovine Serum Albumin (BSA). Avoid using serum that contains inhibitors of neutrophil elastase[7].

• (Z-Ala-Ala-Ala-Ala)2Rh110 Substrate Solution: Prepare the substrate solution immediately before use. Dissolve the substrate in a suitable solvent like DMF or DMSO to make a stock solution, which can then be diluted in the assay buffer to the final working concentration[1].

• Stimuli and Inhibitors: Prepare stock solutions of NETosis inducers (e.g., Phorbol 12-myristate 13-acetate - PMA) and inhibitors (e.g., Sivelestat, GW311616A) in an appropriate solvent (e.g., DMSO) at a concentration that allows for further dilution in the cell culture medium.

Neutrophil Isolation

This protocol is a general guideline for isolating human neutrophils from whole blood.

• Collect whole blood in collection tubes containing an anticoagulant (e.g., EDTA).

• Dilute the blood with an equal volume of PBS.

• Carefully layer the diluted blood over a density gradient medium (e.g., Histopaque®-1077).

• Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

• After centrifugation, aspirate and discard the upper layers, being careful not to disturb the neutrophil layer.

• Collect the neutrophil layer and transfer it to a new conical tube.

• Wash the cells with PBS and centrifuge at 250 x g for 10 minutes.

• To remove contaminating red blood cells, perform a hypotonic lysis by resuspending the cell pellet in sterile water for 30 seconds, followed by the addition of an equal volume of 1.7% NaCl solution.

• Wash the cells again with PBS.

• Resuspend the purified neutrophils in the assay buffer and determine the cell concentration using a hemocytometer or an automated cell counter.

NETosis Induction and Elastase Activity Assay

• Seed the isolated neutrophils into a black, clear-bottom 96-well plate at a density of 2 x 10^5 to 5 x 10^5 cells/well.

• If using inhibitors, pre-incubate the cells with the desired concentration of the inhibitor for 30-60 minutes at 37°C.

• Add the NETosis-inducing stimulus (e.g., PMA at a final concentration of 25-100 nM) to the appropriate wells. Include wells with unstimulated cells as a negative control.

• Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 2-4 hours to allow for NETosis to occur.

• After incubation, add the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate solution to each well to a final concentration of 10-20 µM.

• Immediately measure the fluorescence intensity using a fluorescence plate reader (Excitation/Emission = 485/525 nm). Kinetic readings can be taken every 5-10 minutes for 1-2 hours, or an endpoint reading can be taken after a defined incubation period.

Data Presentation and Analysis

The results can be expressed as Relative Fluorescence Units (RFU) or calculated as the rate of substrate cleavage (RFU/min) for kinetic assays. Data should be normalized to the unstimulated control to determine the fold-change in neutrophil elastase activity.

Table 1: Neutrophil Elastase Activity in Response to Various Stimuli

Stimulus	Concentration	Incubation Time (hours)	Neutrophil Elastase Activity (Fold Change vs. Unstimulated)	Reference
PMA	50 nM	3	5.2	[8][9]
A23187	4 µM	3	3.8	[10]
Nigericin	15 µM	3	4.1	[10]
Candida albicans	MOI 2	3	4.5	[10]
GBS	MOI 10	3	3.9	[10]

Table 2: Effect of Inhibitors on PMA-Induced Neutrophil Elastase Activity

Inhibitor	Concentration	Pre-incubation Time (min)	% Inhibition of NE Activity	Reference
Sivelestat	100 µM	60	~70%	[11]
GW311616A	10 µM	60	~85%	[12]
MeOSu-AAPV-CMK	10 µM	30	64%	[13]

Note: The quantitative data presented in the tables are representative and may vary depending on the specific experimental conditions, including donor variability, cell density, and exact assay parameters.

Troubleshooting

• High Background Fluorescence:

  • Ensure complete removal of any residual red blood cells, as they can contribute to background fluorescence.

  • Wash the cells thoroughly after isolation.

  • Include a "no-cell" control well containing only media and the substrate to determine the background fluorescence of the reagents.

• Low Signal:

  • Ensure neutrophils are viable and have not been activated prematurely during the isolation process.

  • Optimize the concentration of the stimulus and the incubation time for NETosis induction.

  • Confirm the correct excitation and emission wavelengths are being used on the plate reader.

• High Variability between Replicates:

  • Ensure accurate and consistent cell seeding in all wells.

  • Mix reagents thoroughly before adding them to the wells.

  • Avoid introducing bubbles into the wells when adding reagents.

By following these detailed protocols and application notes, researchers can effectively utilize the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate to quantify neutrophil elastase activity as a reliable and sensitive measure of NETosis, facilitating research in immunology, inflammation, and drug discovery.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. Sapphire Bioscience [sapphirebioscience.com]
• 5. Neutrophil Elastase Activity Assay Kit - Creative BioMart [creativebiomart.net]
• 6. thomassci.com [thomassci.com]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Diverse stimuli engage different neutrophil extracellular trap pathways | eLife [elifesciences.org]
• 11. Inhibition of neutrophil elastase prevents neutrophil extracellular trap formation and rescues mice from endotoxic shock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inhibition of neutrophil elastase prevents cigarette smoke exposure-induced formation of neutrophil extracellular traps and improves lung function in a mouse model of chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for (Z-Ala-Ala)2Rh110 in Cystic Fibrosis Sputum Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cystic Fibrosis (CF) is a genetic disorder characterized by chronic airway inflammation, persistent bacterial infections, and progressive lung damage. A key contributor to the pathophysiology of CF lung disease is the overwhelming presence of proteases, particularly neutrophil elastase (NE), in the airways. This protease-antiprotease imbalance leads to the degradation of lung tissue, impairment of immune responses, and increased mucus production.[1][2][3][4] The fluorogenic substrate (Z-Ala-Ala-Ala-Ala)2Rh110 is a valuable tool for the specific quantification of NE activity in biological samples, including the complex environment of CF sputum. This document provides detailed application notes and protocols for the use of (Z-Ala-Ala-Ala-Ala)2Rh110 in the analysis of CF sputum.

(Z-Ala-Ala-Ala-Ala)2Rh110 is a non-fluorescent substrate that is selectively cleaved by NE. Upon cleavage, the highly fluorescent compound Rhodamine 110 (Rh110) is released. The rate of fluorescence increase is directly proportional to the NE activity in the sample.[5][6][7][8][9][10] This assay provides a sensitive and specific method to quantify active NE, offering insights into the inflammatory state of the CF airways and a potential biomarker for disease severity and response to therapy.[11][12][13][14]

Quantitative Data Summary

The following tables summarize representative data on neutrophil elastase levels and other inflammatory markers in the sputum of cystic fibrosis patients compared to healthy controls.

Table 1: Neutrophil Elastase Activity in Sputum

Cohort	Free NE Activity (Arbitrary Units/Relative Fluorescence Units)	Surface-Bound NE Activity (Arbitrary Units/Relative Fluorescence Units)	Notes	Reference
Cystic Fibrosis Patients (n=35)	Significantly increased vs. controls (p<0.01)	Significantly increased vs. controls (p<0.01)	Activity measured using FRET reporters.	[1][11][12][13]
Healthy Controls (n=8)	Low to undetectable	Low to undetectable	[1][11][12][13]

Table 2: Inflammatory Markers in Sputum

Marker	Cystic Fibrosis Patients	Healthy Controls	Notes	Reference
Neutrophil Count	Significantly increased (p<0.001)	Low	[11]
Interleukin-8 (IL-8)	Median: 19,860 pg/ml (in induced sputum)	Lower levels	Tended to be higher in induced sputum vs. BAL.	[15]
Myeloperoxidase (MPO)	Correlated with NE activity	Low	[11]
TNF receptor (p55)	Median: 2.55 ng/ml (in induced sputum)	Lower levels	Significantly different between CF, asthmatics, and healthy volunteers in induced sputum.	[15]

Experimental Protocols

Protocol 1: Processing of Sputum Samples for Enzymatic Assays

This protocol describes the initial processing of expectorated sputum to prepare it for subsequent enzymatic analysis.

Materials:

• Phosphate-buffered saline (PBS)

• Dithiothreitol (DTT) or Sputasol™

• Shaking water bath or incubator

• Centrifuge

• Serological pipettes

• Microcentrifuge tubes

Procedure:

• Sample Collection: Collect spontaneously expectorated sputum from patients. For optimal results, process fresh samples. If storage is necessary, samples can be kept at 2-8°C for up to 48 hours.

• Homogenization: Due to the viscous nature of CF sputum, homogenization is crucial.

  • Weigh the sputum sample.

  • Add an equal volume (w/v) of 10% Sputasol™ (or a final concentration of 0.1% DTT in PBS) to the sputum.[16]

  • Mix thoroughly using a serological pipette, aspirating and dispensing the sample slowly and repeatedly. Avoid vigorous vortexing to prevent protein denaturation.

• Incubation: Incubate the mixture in a shaking water bath at 37°C with approximately 150 shakes per minute for 15 minutes.[17] Periodically remove the sample (e.g., at 5 and 10 minutes) to mix with the serological pipette to aid homogenization.[17]

• Centrifugation: Centrifuge the homogenized sputum at a high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet cells, bacteria, and debris.

• Supernatant Collection: Carefully collect the supernatant, which contains the soluble components of the sputum, including free neutrophil elastase.

• Storage: Aliquot the supernatant into microcentrifuge tubes and store at -80°C until further analysis to prevent degradation of enzymatic activity.

Protocol 2: Neutrophil Elastase Activity Assay using (Z-Ala-Ala-Ala-Ala)2Rh110

This protocol details the measurement of NE activity in processed sputum supernatant using the fluorogenic substrate (Z-Ala-Ala-Ala-Ala)2Rh110.

Materials:

• Processed sputum supernatant (from Protocol 1)

• (Z-Ala-Ala-Ala-Ala)2Rh110 substrate

• Assay buffer (e.g., HEPES or Tris-based buffer at neutral pH)

• Purified human neutrophil elastase (for standard curve)

• Neutrophil elastase inhibitor (e.g., Sivelestat) for control wells

• Black 96-well microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of (Z-Ala-Ala-Ala-Ala)2Rh110 in a suitable solvent like DMSO. Further dilute to the final working concentration in assay buffer just before use.

  • Prepare a standard curve of purified human neutrophil elastase in assay buffer.

• Plate Setup:

  • In a black 96-well microplate, add appropriate volumes of:

    • Blank wells: Assay buffer only.

    • Standard wells: Serial dilutions of purified human neutrophil elastase.

    • Sample wells: Processed sputum supernatant (may require dilution in assay buffer).

    • Inhibitor control wells: Sputum supernatant pre-incubated with a specific NE inhibitor.

• Assay Initiation: Add the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate solution to all wells to initiate the enzymatic reaction.

• Fluorescence Measurement:

  • Immediately place the microplate in a fluorescence microplate reader pre-heated to 37°C.

  • Measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 525 nm.[6][7][8][9][10]

  • Take kinetic readings every 2-5 minutes for a period of 30-60 minutes.

• Data Analysis:

  • Subtract the fluorescence of the blank wells from all other readings.

  • Determine the rate of reaction (change in fluorescence over time) for each well.

  • Plot the standard curve of NE concentration versus the reaction rate.

  • Calculate the NE activity in the sputum samples by interpolating their reaction rates from the standard curve.

  • The specificity of the assay can be confirmed by the significant reduction in fluorescence in the inhibitor control wells.

Visualizations

Signaling Pathway: Protease-Antiprotease Imbalance in Cystic Fibrosis

Caption: Protease-antiprotease imbalance in the CF airway.

Experimental Workflow: Sputum Analysis for NE Activity

Caption: Workflow for measuring NE activity in sputum.

Conclusion

The measurement of neutrophil elastase activity in the sputum of individuals with cystic fibrosis using the fluorogenic substrate (Z-Ala-Ala-Ala-Ala)2Rh110 is a robust and specific method for quantifying a key driver of lung pathology in this disease. The provided protocols and data offer a framework for researchers and clinicians to implement this assay, contributing to a better understanding of CF pathogenesis and the development of novel therapeutic strategies aimed at correcting the protease-antiprotease imbalance.

References

• 1. publications.ersnet.org [publications.ersnet.org]
• 2. Antiproteases as Therapeutics to Target Inflammation in Cystic Fibrosis [openrespiratorymedicinejournal.com]
• 3. researchgate.net [researchgate.net]
• 4. Antiproteases as Therapeutics to Target Inflammation in Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. publications.ersnet.org [publications.ersnet.org]
• 6. caymanchem.com [caymanchem.com]
• 7. Sapphire Bioscience [sapphirebioscience.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Neutrophil Elastase Activity Assay Kit - Creative BioMart [creativebiomart.net]
• 10. thomassci.com [thomassci.com]
• 11. pure.qub.ac.uk [pure.qub.ac.uk]
• 12. publications.ersnet.org [publications.ersnet.org]
• 13. Elastase activity on sputum neutrophils correlates with severity of lung disease in cystic fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Evaluation of active neutrophil elastase in sputum of bronchiectasis and cystic fibrosis patients: A comparison among different techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cytokine concentrations and neutrophil elastase activity in bronchoalveolar lavage and induced sputum from patients with cystic fibrosis, mild asthma and healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. hanc.info [hanc.info]
• 17. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Cell-Based Elastase Activity Assay Using (Z-Ala-Ala-Ala-Ala)2Rh110

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neutrophil elastase is a powerful serine protease stored in the azurophilic granules of neutrophils. While it plays a crucial role in the innate immune response by degrading proteins of engulfed pathogens, its unregulated activity is implicated in the pathogenesis of numerous inflammatory diseases, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and acute respiratory distress syndrome (ARDS). Consequently, the development of potent and specific neutrophil elastase inhibitors is a significant therapeutic goal.

This document provides detailed application notes and protocols for a cell-based assay to measure neutrophil elastase activity using the sensitive fluorogenic substrate, (Z-Ala-Ala-Ala-Ala)2Rh110. This assay is a valuable tool for studying elastase release from cells and for screening potential inhibitors in a physiologically relevant context.

Principle of the Assay

The assay utilizes the fluorogenic substrate (Z-Ala-Ala-Ala-Ala)2Rh110, a non-fluorescent molecule that is specifically cleaved by elastase. Upon enzymatic cleavage, the highly fluorescent rhodamine 110 (Rh110) is released. The resulting fluorescence intensity is directly proportional to the elastase activity and can be measured using a fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 525 nm, respectively.[1][2] This cell-based format allows for the measurement of elastase released from stimulated cells, such as neutrophils, providing a more biologically relevant system for studying enzyme activity and inhibition compared to purely biochemical assays.

Signaling Pathway for Neutrophil Elastase Release and Action

Neutrophil elastase release is a tightly regulated process initiated by various inflammatory stimuli. Upon activation, neutrophils degranulate, releasing the contents of their azurophilic granules, including elastase, into the extracellular space. Once released, neutrophil elastase can act on a variety of substrates in the extracellular matrix and on cell surfaces, propagating the inflammatory response. For instance, in airway epithelial cells, neutrophil elastase can stimulate the production of mucin MUC1 through a complex signaling cascade.

Caption: Neutrophil elastase signaling pathway leading to MUC1 gene transcription.

Materials and Reagents

Reagent	Supplier (Example)	Catalog Number (Example)	Storage
(Z-Ala-Ala-Ala-Ala)2Rh110	APExBIO	B7625	-20°C, protect from light
Human Neutrophil Elastase	Cayman Chemical	601014	-80°C
Phorbol 12-myristate 13-acetate (PMA)	Sigma-Aldrich	P8139	-20°C
Sivelestat (Neutrophil Elastase Inhibitor)	MedChemExpress	HY-13247	-20°C
RPMI 1640 Medium	Gibco	11875093	4°C
Fetal Bovine Serum (FBS)	Gibco	26140079	-20°C
Penicillin-Streptomycin (B12071052)	Gibco	15140122	-20°C
HBSS (with Ca2+ and Mg2+)	Gibco	14025092	4°C
DMSO	Sigma-Aldrich	D2650	Room Temperature
96-well black, clear-bottom microplates	Corning	3603	Room Temperature

Experimental Protocols

Workflow for Cell-Based Elastase Activity Assay

Caption: General workflow for the cell-based elastase activity assay.

Detailed Protocol for Primary Human Neutrophil Assay

1. Isolation of Primary Human Neutrophils:

• Isolate neutrophils from fresh human blood using density gradient centrifugation (e.g., with Ficoll-Paque) followed by dextran (B179266) sedimentation and hypotonic lysis of red blood cells.

• Resuspend the purified neutrophils in a suitable buffer, such as HBSS with Ca2+ and Mg2+.

• Determine cell viability and concentration using a hemocytometer and trypan blue exclusion.

2. Cell Seeding:

• Seed the isolated neutrophils into a 96-well black, clear-bottom plate at a density of 2 x 10^5 to 5 x 10^5 cells/well in 100 µL of HBSS.

3. Inhibitor Treatment (for inhibitor screening):

• Prepare serial dilutions of test compounds and a known inhibitor (e.g., Sivelestat) in HBSS.

• Add the desired volume of the inhibitor solutions to the wells containing neutrophils and pre-incubate for 15-30 minutes at 37°C. For vehicle control wells, add the same volume of the solvent used to dissolve the compounds (e.g., DMSO, ensuring the final concentration does not exceed 0.5%).

4. Cell Stimulation:

• Prepare a stock solution of PMA in DMSO. Dilute the PMA stock in HBSS to the desired final concentration (e.g., 100 nM).

• Add the diluted PMA to the wells to stimulate elastase release. For unstimulated controls, add the same volume of HBSS.

5. Substrate Addition:

• Prepare a stock solution of (Z-Ala-Ala-Ala-Ala)2Rh110 in DMSO.

• Dilute the substrate stock solution in HBSS to a final working concentration (e.g., 10-20 µM).

• Add the substrate solution to all wells.

6. Incubation:

• Incubate the plate at 37°C for 30-60 minutes, protected from light. The optimal incubation time may need to be determined empirically.

7. Fluorescence Measurement:

• Measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~525 nm.

Protocol for Cell Lines (e.g., HL-60 or U937 cells)

• Cell Culture: Culture HL-60 or U937 cells in RPMI 1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.[3]

• Differentiation (Optional but Recommended): To increase elastase expression and release, differentiate the cells. For example, treat HL-60 cells with 1.3% DMSO for 5-7 days.

• Assay Procedure: Follow the same steps as for primary neutrophils, adjusting the cell seeding density as needed (typically 1 x 10^5 to 2 x 10^5 cells/well).

Data Analysis and Interpretation

1. Background Subtraction:

• Subtract the average fluorescence of the blank wells (containing medium and substrate but no cells) from all other readings.

2. Calculation of Percent Inhibition:

• For inhibitor screening, calculate the percentage of elastase inhibition for each concentration of the test compound using the following formula: % Inhibition = [1 - (Fluorescence_inhibitor - Fluorescence_unstimulated) / (Fluorescence_stimulated - Fluorescence_unstimulated)] * 100

3. IC50 Determination:

• Plot the percent inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve using a suitable software (e.g., GraphPad Prism) to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of elastase activity.

Quantitative Data

The following tables summarize key parameters for the cell-based elastase activity assay.

Table 1: Substrate and Assay Parameters

Parameter	Value	Reference
Substrate	(Z-Ala-Ala-Ala-Ala)2Rh110	[1]
Excitation Wavelength	~485 nm	[2]
Emission Wavelength	~525 nm	[2]
Recommended Cell Types	Primary Human Neutrophils, Differentiated HL-60, U937 cells	[3]
Common Stimulant	Phorbol 12-myristate 13-acetate (PMA)

Table 2: IC50 Values of Known Neutrophil Elastase Inhibitors in Cell-Based Assays

Note: The IC50 values presented below are for neutrophil elastase inhibitors in cell-based assays. The specific fluorogenic substrate used in these studies was not always (Z-Ala-Ala-Ala-Ala)2Rh110. Therefore, these values should be considered as reference points.

Inhibitor	Cell Type	IC50 (nM)
Sivelestat	Not specified	44
AZD9668	Zymosan-stimulated whole blood	46
GW311616A	U937 cells	Markedly suppresses NE activity at 150 µM

Troubleshooting

Issue	Possible Cause	Solution
High background fluorescence	Substrate degradation	Prepare fresh substrate solution before each use. Protect from light.
Autofluorescence of compounds	Measure the fluorescence of the compounds alone and subtract from the readings.
Low signal	Insufficient elastase release	Optimize the concentration of the stimulant (e.g., PMA) and stimulation time.
Low cell number or viability	Ensure proper cell counting and viability assessment. Increase cell density if necessary.
High well-to-well variability	Inconsistent cell seeding	Ensure a homogenous cell suspension and careful pipetting.
Edge effects	Avoid using the outer wells of the plate or fill them with buffer.

Conclusion

The cell-based elastase activity assay using the fluorogenic substrate (Z-Ala-Ala-Ala-Ala)2Rh110 is a robust and sensitive method for studying neutrophil elastase activity and for the discovery of novel inhibitors. By providing a more physiologically relevant environment than traditional biochemical assays, this method offers valuable insights for researchers in immunology, inflammation, and drug development. Careful optimization of experimental conditions and proper data analysis are crucial for obtaining reliable and reproducible results.

References

• 1. apexbt.com [apexbt.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Neutrophil Elastase Activity Assay Kit - Creative BioMart [creativebiomart.net]

Application Notes: Kinetic Analysis of Human Neutrophil Elastase with (Z-Ala-Ala-Ala-Ala)₂Rh110

For Researchers, Scientists, and Drug Development Professionals

Introduction

Human Neutrophil Elastase (HNE), a potent serine protease stored in the azurophilic granules of neutrophils, plays a critical role in host defense by degrading proteins of invading pathogens. However, its dysregulation and excessive activity are implicated in the pathology of numerous inflammatory diseases, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and acute respiratory distress syndrome (ARDS). Consequently, HNE is a significant therapeutic target for the development of novel anti-inflammatory agents.

The fluorogenic substrate, (Z-Ala-Ala-Ala-Ala)₂Rh110, offers a highly sensitive method for characterizing HNE activity and screening for potential inhibitors. This substrate consists of two tetra-alanine peptide chains linked to the non-fluorescent rhodamine 110 (Rh110) core. Enzymatic cleavage by elastase removes the peptide chains, releasing the highly fluorescent Rh110 molecule, which can be monitored in real-time.

Principle of the Assay

The kinetic analysis relies on a two-step enzymatic reaction. The bis-amide (Z-Ala-Ala-Ala-Ala)₂Rh110 substrate is initially colorless and non-fluorescent. HNE selectively cleaves the amide bonds linking the tetra-alanine peptides to the rhodamine 110 fluorophore[1][2][3]. This occurs in a sequential process:

• First Cleavage: HNE cleaves one peptide chain, yielding a fluorescent mono-amide intermediate.

• Second Cleavage: A second cleavage event releases the free rhodamine 110 (Rh110), which is significantly more fluorescent than the mono-amide intermediate[4].

The increase in fluorescence intensity over time is directly proportional to the rate of elastase activity. The fluorescence of the final product, Rh110, is stable over a broad pH range and can be measured with standard fluorescence plate readers using an excitation wavelength of approximately 485 nm and an emission wavelength of 525 nm[1][3][5]. It is important to note that because the fluorescence signal is a composite of two products (the mono-amide and free Rh110), the derived kinetic parameters should be considered apparent constants[6][7].

Figure 1. Enzymatic cleavage of (Z-Ala-Ala-Ala-Ala)₂Rh110 by HNE.

Applications

• Enzyme Kinetics: Determination of apparent Michaelis-Menten constants (Kₘ) and catalytic turnover rates (kcat) for HNE.

• High-Throughput Screening (HTS): Screening of compound libraries to identify potential HNE inhibitors.

• Inhibitor Characterization: Determination of inhibitor potency (IC₅₀) and mechanism of action.

• Biological Sample Analysis: Measuring elastase activity in biological samples, such as cell lysates or supernatants from stimulated neutrophils[3][5].

Data Presentation

Table 1: Physicochemical and Spectral Properties

Parameter	Value	Reference(s)
Substrate	(Z-Ala-Ala-Ala-Ala)₂Rh110	[1][2]
Molecular Weight	1167.2 g/mol	[8]
Product	Rhodamine 110 (Rh110)	[1][5]
Excitation Wavelength (max)	~485 nm	[3][5]
Emission Wavelength (max)	~525 nm	[3][5]

Table 2: Representative Kinetic Parameters for Elastase

Enzyme	Substrate	Kₘ (µM)	kcat (s⁻¹)	kcat/Kₘ (M⁻¹s⁻¹)
Porcine Pancreatic Elastase	Fluorogenic Substrate	~0.8	N/A	N/A
Human Neutrophil Elastase	MeOSuc-AAPV-pNA	152	N/A	N/A
Human Neutrophil Elastase	Ac-Ala-Ala-Ala-pNA	N/A	low	N/A

Experimental Protocols

Protocol 1: Determination of Apparent Kinetic Constants (Kₘ, Vₘₐₓ)

This protocol describes how to determine the apparent Michaelis-Menten constant (Kₘ) and maximum velocity (Vₘₐₓ) for HNE using a range of (Z-Ala-Ala-Ala-Ala)₂Rh110 concentrations.

I. Reagent Preparation

• Assay Buffer: 0.1 M HEPES or Tris-HCl, pH 7.5, containing 0.5 M NaCl and 0.05% (v/v) Triton X-100. Note: Buffer composition can influence enzyme activity and should be optimized.

• HNE Stock Solution: Prepare a 1 mg/mL stock solution of purified Human Neutrophil Elastase in deionized water. Aliquot and store at -80°C. Immediately before use, dilute to a working concentration (e.g., 1-10 µg/mL) in cold Assay Buffer. The final enzyme concentration should be chosen to ensure a linear reaction rate for the duration of the assay.

• Substrate Stock Solution: Dissolve (Z-Ala-Ala-Ala-Ala)₂Rh110 in dimethylformamide (DMF) or DMSO to a stock concentration of 1-2 mg/mL[5][8]. Store this stock at -20°C, protected from light.

• Rhodamine 110 Standard: Prepare a stock solution of pure Rhodamine 110 in DMSO. This will be used to generate a standard curve to convert relative fluorescence units (RFU) to product concentration (moles).

II. Experimental Workflow

Figure 2. Workflow for determining HNE kinetic parameters.

III. Assay Procedure (96-Well Plate Format)

• Prepare Substrate Dilutions: Create a series of dilutions of the (Z-Ala-Ala-Ala-Ala)₂Rh110 substrate in Assay Buffer. A typical final concentration range might be 0.1 µM to 50 µM.

• Set up Plate: In a black, flat-bottom 96-well plate, add reagents in the following order for a final volume of 200 µL:

  • Test Wells: 100 µL of Assay Buffer, 50 µL of each substrate dilution.

  • Substrate Blank Wells: 150 µL of Assay Buffer, 50 µL of each substrate dilution (to measure background fluorescence and hydrolysis).

  • Enzyme Control Well: 150 µL of Assay Buffer (to measure enzyme autofluorescence).

• Pre-incubation: Pre-incubate the plate at the desired temperature (e.g., 37°C) for 5-10 minutes.

• Initiate Reaction: To initiate the reaction, add 50 µL of the diluted HNE working solution to the Test Wells. Add 50 µL of Assay Buffer to the Substrate Blank wells and 50 µL of HNE working solution to the Enzyme Control well.

• Measure Fluorescence: Immediately place the plate in a fluorescence microplate reader. Measure the fluorescence intensity (RFU) every 60 seconds for 30-60 minutes.

  • Excitation: 485 nm

  • Emission: 525 nm

IV. Data Analysis

• Correct for Background: Subtract the fluorescence values of the Substrate Blank wells from their corresponding Test Wells.

• Calculate Initial Velocity (V₀): For each substrate concentration, plot RFU versus time. Identify the linear portion of the curve (typically the first 5-15 minutes) and determine the slope. This slope is the initial reaction velocity (V₀) in RFU/min.

• Convert to Molar Rate: Use the Rhodamine 110 standard curve to convert V₀ from RFU/min to moles/min.

• Determine Kinetic Constants: Plot V₀ (moles/min) against the substrate concentration [S] (M). Fit the data to the Michaelis-Menten equation (Equation 1) using non-linear regression software (e.g., GraphPad Prism) to determine the apparent Kₘ and Vₘₐₓ.

  Equation 1: V₀ = (Vₘₐₓ * [S]) / (Kₘ + [S])

Protocol 2: Screening for HNE Inhibitors

This protocol provides a method for screening potential inhibitors and determining their IC₅₀ values.

I. Reagent Preparation

• Prepare Assay Buffer, HNE Stock Solution, and Substrate Stock Solution as described in Protocol 1.

• Inhibitor Stock Solutions: Dissolve test compounds and a known HNE inhibitor (positive control, e.g., Sivelestat) in an appropriate solvent (e.g., DMSO) to create high-concentration stocks.

II. Assay Procedure

• Set up Plate: To a 96-well black plate, add:

  • 100 µL of Assay Buffer.

  • 2 µL of inhibitor dilution (or solvent for control wells). This results in a range of inhibitor concentrations.

  • 50 µL of HNE working solution.

• Pre-incubation: Mix gently and incubate the enzyme and inhibitor for 15-30 minutes at room temperature to allow for binding.

• Initiate Reaction: Add 50 µL of the (Z-Ala-Ala-Ala-Ala)₂Rh110 substrate. The final substrate concentration should be at or near the Kₘ value determined in Protocol 1 to ensure assay sensitivity.

• Measure Fluorescence: Immediately measure the kinetic reaction as described in Protocol 1.

III. Data Analysis

• Calculate the initial velocity (V₀) for each inhibitor concentration as described previously.

• Calculate the percentage of inhibition for each concentration using Equation 2:

  Equation 2: % Inhibition = [1 - (V₀_inhibitor / V₀_control)] * 100

• Plot the % Inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC₅₀ value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.

Figure 3. Logical workflow for identifying HNE inhibitors.

References

• 1. Neutrophil Elastase Activity Assay Kit - Creative BioMart [creativebiomart.net]
• 2. Neutrophil Elastase Inhibitor Assay Kit. Fluorometric (ab118971) | Abcam [abcam.com]
• 3. caymanchem.com [caymanchem.com]
• 4. phiphilux.com [phiphilux.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Elastase - Assay | Worthington Biochemical [worthington-biochem.com]
• 7. EPC Elastin Products Company > Method > PPE assay using NS945 [elastin.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for (Z-Ala-Ala-Ala-Ala)2Rh110

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of the fluorogenic elastase substrate, (Z-Ala-Ala-Ala-Ala)2Rh110, for the sensitive detection of elastase activity.

Introduction

(Z-Ala-Ala-Ala-Ala)2Rh110 is a highly sensitive and specific fluorogenic substrate for elastase.[1][2][3][4] In its native state, the substrate is colorless and non-fluorescent. Upon enzymatic cleavage by elastase, the highly fluorescent compound rhodamine 110 (Rh110) is released.[1][2][3] The resulting fluorescence can be measured to quantify elastase activity and is compatible with most fluorescence-based instrumentation.[1] This substrate is particularly useful for studying neutrophil elastase, a key enzyme in various physiological and pathological processes, including inflammation and tissue remodeling.[5][6][7]

The enzymatic cleavage of this bisamide rhodamine 110 derivative is a two-step process. The initial cleavage yields a fluorescent monoamide intermediate, and a second cleavage event releases the free rhodamine 110, which is significantly more fluorescent.[8]

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C60H66N10O15	[2]
Molecular Weight	1167.2 g/mol	[2]
Excitation Wavelength (max)	485 - 497 nm	[1][2][3]
Emission Wavelength (max)	520 - 525 nm	[1][2][3]
Appearance	Crystalline solid	[2]

Storage and Stability

Condition	Recommendation	Stability
Long-term Storage	Store at -20°C, protected from light.	≥ 4 years
Stock Solution Storage	Store aliquots at -20°C to avoid repeated freeze-thaw cycles.	As per manufacturer's recommendation

Preparation of Stock and Working Solutions

Stock Solution Preparation (e.g., 1 mM)

• Reagent Preparation : Bring the vial of (Z-Ala-Ala-Ala-Ala)2Rh110 to room temperature before opening.

• Dissolution : Dissolve the substrate in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) to create a stock solution. For example, to prepare a 1 mM stock solution, dissolve 1.17 mg of the substrate in 1 mL of DMSO or DMF.

• Storage : Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles and store at -20°C.

Working Solution Preparation

The working solution should be prepared fresh on the day of the experiment by diluting the stock solution in an appropriate assay buffer. The final concentration of the substrate in the assay will need to be optimized but typically ranges from 10 to 100 µM.

Note : The final concentration of DMSO or DMF in the assay should be kept low (typically ≤1%) to avoid affecting enzyme activity.

Experimental Protocols

Neutrophil Elastase Activity Assay

This protocol provides a general method for measuring neutrophil elastase activity in a 96-well plate format.

Materials:

• (Z-Ala-Ala-Ala-Ala)2Rh110 stock solution (e.g., 1 mM in DMSO)

• Human Neutrophil Elastase

• Assay Buffer: 0.1 M Tris-HCl, pH 8.0

• 96-well black microplate, preferably with low autofluorescence

• Fluorescence microplate reader

Protocol:

• Prepare Assay Buffer : Prepare a 0.1 M Tris-HCl buffer and adjust the pH to 8.0 at 25°C.[9]

• Prepare Enzyme Dilutions : Prepare a series of dilutions of human neutrophil elastase in the assay buffer. The optimal concentration should be determined empirically but a final concentration in the range of 1-10 ng/mL is a good starting point.

• Prepare Substrate Working Solution : Dilute the (Z-Ala-Ala-Ala-Ala)2Rh110 stock solution in the assay buffer to the desired final concentration (e.g., 2X the final assay concentration). Protect the solution from light.

• Assay Setup :

  • Add 50 µL of assay buffer to all wells.

  • Add 25 µL of the enzyme dilutions to the sample wells.

  • For the "no-enzyme" control (blank), add 25 µL of assay buffer instead of the enzyme solution.

  • Include a "no-substrate" control by adding 25 µL of the highest enzyme concentration and 25 µL of assay buffer without the substrate.

• Pre-incubation : Pre-incubate the plate at 37°C for 5-10 minutes.

• Initiate Reaction : Add 25 µL of the substrate working solution to all wells to initiate the enzymatic reaction. The final volume in each well should be 100 µL.

• Fluorescence Measurement : Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate excitation (485 nm) and emission (525 nm) wavelengths.

• Data Acquisition : Measure the fluorescence intensity kinetically over a period of 30-60 minutes at regular intervals (e.g., every 1-2 minutes). Alternatively, for an endpoint assay, incubate the plate at 37°C for a fixed time (e.g., 30 minutes) and then measure the fluorescence.

Data Analysis

• Blank Subtraction : Subtract the fluorescence values of the "no-enzyme" control from the values of the sample wells.

• Calculate Initial Velocity : For kinetic assays, determine the initial reaction rate (V₀) by plotting the fluorescence intensity against time and calculating the slope of the linear portion of the curve.

• Dose-Response Curves : For inhibitor screening, plot the initial velocity against the inhibitor concentration and fit the data to a suitable model to determine the IC₅₀ value.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Fluorescence Signal	Inactive enzyme	Use a fresh enzyme aliquot; verify activity with a control substrate.
Incorrect assay conditions	Optimize buffer pH, ionic strength, and temperature.
Substrate precipitation	Ensure the final organic solvent concentration is low (e.g., <1% DMSO).
High Background Fluorescence	Substrate autohydrolysis	Run a "no-enzyme" control to measure spontaneous hydrolysis. Consider adjusting buffer pH.
Contaminated reagents	Use high-purity reagents and run a "no-substrate" control.
Plate autofluorescence	Use low-fluorescence black microplates.
Complex Kinetic Analysis	Two-step cleavage of the substrate	Be aware that the measured fluorescence is a composite of the monoamide intermediate and free rhodamine 110. For simpler kinetics, consider asymmetric substrates if available.[2]

Visualizations

Signaling Pathway of Elastase Action

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Neutrophil Elastase Activity Assay Kit - Creative BioMart [creativebiomart.net]
• 4. apexbt.com [apexbt.com]
• 5. Kinetics of the inhibition of neutrophil proteinases by recombinant elafin and pre-elafin (trappin-2) expressed in Pichia pastoris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Structure of human neutrophil elastase in complex with a peptide chloromethyl ketone inhibitor at 1.84-A resolution. | Semantic Scholar [semanticscholar.org]
• 8. benchchem.com [benchchem.com]
• 9. Elastase - Assay | Worthington Biochemical [worthington-biochem.com]

Application Notes and Protocols for the (Z-Ala-Ala-Ala-Ala)2Rh110 Assay in Inhibitor Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neutrophil elastase (NE), a serine protease primarily found in the azurophilic granules of neutrophils, is a key effector molecule in the innate immune system.[1] It plays a crucial role in host defense by degrading proteins of engulfed pathogens.[2] However, excessive or unregulated NE activity is implicated in the pathogenesis of numerous inflammatory diseases, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and acute respiratory distress syndrome (ARDS).[2] This has made neutrophil elastase a significant therapeutic target for the development of novel anti-inflammatory agents.

The (Z-Ala-Ala-Ala-Ala)2Rh110 assay is a sensitive and specific method for measuring neutrophil elastase activity, making it highly suitable for the high-throughput screening (HTS) of potential inhibitors. This fluorogenic substrate is essentially non-fluorescent until it is cleaved by NE, which releases the highly fluorescent rhodamine 110 (Rh110).[3] The resulting increase in fluorescence intensity is directly proportional to the elastase activity and can be readily measured on a fluorescence plate reader.

These application notes provide a comprehensive overview of the (Z-Ala-Ala-Ala-Ala)2Rh110 assay, including detailed protocols for both biochemical and cell-based inhibitor screening, expected data outcomes, and guidance on data analysis and interpretation.

Principle of the Assay

The assay utilizes the bisamide derivative of rhodamine 110, (Z-Ala-Ala-Ala-Ala)2Rh110, as a fluorogenic substrate for neutrophil elastase. In its intact form, the substrate is colorless and non-fluorescent. Upon enzymatic cleavage by neutrophil elastase, the rhodamine 110 molecule is liberated, resulting in a significant increase in fluorescence. The fluorescence can be measured using an excitation wavelength of approximately 485 nm and an emission wavelength of around 525 nm.[4] The rate of the fluorescence increase is directly proportional to the neutrophil elastase activity. In an inhibitor screening context, a decrease in the rate of fluorescence generation indicates inhibition of the enzyme.

Data Presentation

Table 1: Performance Characteristics of the (Z-Ala-Ala-Ala-Ala)2Rh110 Assay

Parameter	Typical Value/Range	Reference
Excitation Wavelength	485 nm	[4]
Emission Wavelength	525 nm	[4]
Assay Format	96-well or 384-well microplate	[2]
Z'-Factor	> 0.7 (goal for HTS)	[5]

Note: The Z'-factor is a statistical indicator of assay quality for high-throughput screening, where a value between 0.5 and 1.0 is considered excellent. While a specific Z'-factor for the (Z-Ala-Ala-Ala-Ala)2Rh110 assay is not widely published and can be system-dependent, a well-optimized assay should aim for a Z' > 0.7 to ensure robustness and reliability in screening campaigns.

Table 2: IC50 Values of Known Neutrophil Elastase Inhibitors

The following table summarizes the half-maximal inhibitory concentration (IC50) values for several known neutrophil elastase inhibitors, providing a benchmark for comparison of newly identified compounds.

Inhibitor	Biochemical Assay IC50 (nM)	Cell-Based Assay IC50 (nM)	Reference
Sivelestat	40	1,200	[2]
GW311616	0.3	30	[2]
DMP 777	11	2,500	[2]
Neutrophil Elastase Inhibitor 4	42.3	21.25 (T47D cells)	[6]
N-Benzoylindazole Derivative	7	Not Reported	[7]

Experimental Protocols

Biochemical Inhibitor Screening Assay

This protocol is designed for a direct in vitro assessment of compound inhibitory activity against purified human neutrophil elastase.

Materials:

• Human Neutrophil Elastase (HNE), purified

• (Z-Ala-Ala-Ala-Ala)2Rh110 substrate

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl)

• Dimethyl sulfoxide (B87167) (DMSO)

• Test compounds and a known inhibitor (e.g., Sivelestat) for positive control

• Black, flat-bottom 96- or 384-well microplates

• Fluorescence microplate reader

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of (Z-Ala-Ala-Ala-Ala)2Rh110 in DMSO. Further dilute in Assay Buffer to the desired final concentration (e.g., 2X working solution).

  • Reconstitute and dilute the purified HNE in Assay Buffer to the desired final concentration (e.g., 2X working solution). The optimal concentration should be determined empirically to yield a robust signal within the linear range of the instrument.

  • Prepare serial dilutions of test compounds and the positive control inhibitor in DMSO, followed by a further dilution in Assay Buffer. The final DMSO concentration in the assay should be kept low (typically ≤ 1%) to avoid solvent effects.

• Assay Procedure:

  • Add a defined volume of the diluted test compounds or control inhibitor to the wells of the microplate.

  • Add an equal volume of the diluted HNE solution to all wells except for the "no enzyme" control wells.

  • Incubate the plate at room temperature for a pre-determined time (e.g., 15-30 minutes) to allow for inhibitor binding to the enzyme.

  • Initiate the enzymatic reaction by adding an equal volume of the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate solution to all wells.

  • Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate excitation and emission wavelengths (Ex/Em = 485/525 nm).

  • Measure the fluorescence intensity kinetically over a specified period (e.g., 30-60 minutes) at a constant temperature (e.g., 37°C).

• Data Analysis:

  • Determine the rate of reaction (slope of the linear portion of the fluorescence versus time curve) for each well.

  • Calculate the percent inhibition for each test compound concentration relative to the "enzyme only" (no inhibitor) control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response model (e.g., four-parameter logistic regression) to determine the IC50 value.

Cell-Based Inhibitor Screening Assay (using isolated human neutrophils)

This protocol assesses the ability of compounds to inhibit neutrophil elastase released from stimulated primary human neutrophils, providing a more physiologically relevant screening environment.

Materials:

• Freshly isolated human neutrophils

• (Z-Ala-Ala-Ala-Ala)2Rh110 substrate

• Hanks' Balanced Salt Solution (HBSS) or other suitable cell buffer

• Neutrophil stimulant (e.g., Phorbol 12-myristate 13-acetate - PMA)

• Test compounds and a known inhibitor

• Black, flat-bottom 96-well microplates

• Fluorescence microplate reader

Protocol:

• Neutrophil Isolation:

  • Isolate neutrophils from fresh human whole blood using a standard method such as density gradient centrifugation (e.g., using Ficoll-Paque).

  • Resuspend the isolated neutrophils in a suitable buffer (e.g., HBSS) at a final concentration of 1-2 x 10^6 cells/mL.

• Assay Procedure:

  • Add the test compounds or control inhibitor at various concentrations to the wells of the microplate.

  • Add the neutrophil suspension to each well.

  • Incubate the plate at 37°C for a short period (e.g., 15 minutes) to allow for compound uptake or interaction.

  • Add the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate to each well.

  • Stimulate the neutrophils to release elastase by adding a stimulant such as PMA to each well (except for the unstimulated control).

  • Immediately transfer the plate to a fluorescence microplate reader and measure the fluorescence kinetically at Ex/Em = 485/525 nm for 60-90 minutes at 37°C.

• Data Analysis:

  • As with the biochemical assay, determine the reaction rates and calculate the percent inhibition for each compound concentration relative to the stimulated control (neutrophils + stimulant, no inhibitor).

  • Determine the IC50 values by fitting the dose-response data to a suitable model.

Visualizations

Caption: Experimental workflow for the (Z-Ala-Ala-Ala-Ala)2Rh110 inhibitor screening assay.

Caption: Simplified signaling pathway of Neutrophil Elastase in inflammation.

References

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]
• 3. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 4. Elastase Substrate, fluorogenic, (Z-AAAA)2Rh110 - 5 mg [anaspec.com]
• 5. Development and validation of a high-throughput screening assay for the hepatitis C virus p7 viroporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design and use of highly specific substrates of neutrophil elastase and proteinase 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development of novel assays for proteolytic enzymes using rhodamine-based fluorogenic substrates - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Measurement of Elastase Release from Neutrophils: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neutrophils are a critical component of the innate immune system, serving as the first line of defense against invading pathogens. Upon activation, neutrophils release a variety of effector molecules, including the potent serine protease, neutrophil elastase (NE). NE is stored in azurophilic granules and plays a crucial role in the degradation of bacterial proteins and host tissues. While essential for pathogen clearance, dysregulated or excessive NE release is implicated in the pathogenesis of numerous inflammatory diseases, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and acute respiratory distress syndrome (ARDS). Therefore, the in vitro measurement of elastase release from neutrophils is a vital tool for studying neutrophil function, investigating the mechanisms of inflammatory diseases, and for the discovery and development of novel anti-inflammatory therapeutics.

This document provides detailed protocols for the isolation of human neutrophils, stimulation of elastase release, and quantification of elastase activity using both fluorometric and colorimetric assays. Additionally, it includes representative data and a summary of the key signaling pathways involved in neutrophil degranulation.

Experimental Protocols

Isolation of Human Neutrophils from Whole Blood

A high-purity neutrophil population is essential for accurate and reproducible results. The following protocol describes a standard method for neutrophil isolation using density gradient centrifugation.[1][2][3] This method typically yields a neutrophil population with >95% purity and >95% viability.[1][2]

Materials:

• Anticoagulated (ACD, heparin, or EDTA) whole human blood

• Density gradient medium (e.g., Polymorphprep™, Ficoll-Paque™)

• Red Blood Cell (RBC) Lysis Buffer

• Hanks' Balanced Salt Solution (HBSS) without Ca²⁺/Mg²⁺

• HBSS with Ca²⁺/Mg²⁺

• Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA)

• Sterile conical tubes (15 mL and 50 mL)

• Serological pipettes

• Centrifuge

Procedure:

• Bring all reagents to room temperature.

• Carefully layer 5.0 mL of anticoagulated whole blood over 5.0 mL of density gradient medium in a 15 mL conical tube. To avoid mixing, perform this step slowly with the pipette tip close to the surface of the medium.

• Centrifuge at 500 x g for 30-35 minutes at room temperature (20-25°C) with the brake off.

• After centrifugation, distinct layers of blood components will be visible. Carefully aspirate and discard the upper layers containing plasma and mononuclear cells.

• The layer containing neutrophils will be situated above the red blood cell pellet. Carefully collect the neutrophil layer and transfer it to a new 15 mL conical tube.

• Wash the isolated neutrophils by adding 10 mL of HBSS without Ca²⁺/Mg²⁺ and centrifuge at 350 x g for 10 minutes.

• To remove contaminating red blood cells, resuspend the cell pellet in 2 mL of RBC Lysis Buffer and incubate for 5-10 minutes at room temperature.

• Stop the lysis by adding 10 mL of HBSS without Ca²⁺/Mg²⁺ and centrifuge at 250 x g for 5 minutes.

• Discard the supernatant and gently resuspend the neutrophil pellet in HBSS with Ca²⁺/Mg²⁺ supplemented with 0.5% BSA or HSA.

• Determine cell viability and concentration using a hemocytometer and trypan blue exclusion.

• Resuspend the neutrophils to the desired concentration (e.g., 1 x 10⁶ cells/mL) in the appropriate assay buffer.

Stimulation of Neutrophil Elastase Release

A variety of stimuli can be used to induce neutrophil degranulation and elastase release in vitro. The choice of stimulus depends on the specific signaling pathway being investigated.

Common Neutrophil Stimulants:

• N-Formylmethionyl-leucyl-phenylalanine (fMLP): A bacterial-derived peptide that activates neutrophils through formyl peptide receptors (FPRs).[4][5]

• Phorbol 12-myristate 13-acetate (PMA): A potent activator of protein kinase C (PKC), leading to a robust but slower and more sustained cellular response.[6][7][8]

• Calcium Ionophores (e.g., A23187, Ionomycin): These molecules increase intracellular calcium concentrations, a key signal for degranulation.[2][9][10][11]

• Lipopolysaccharide (LPS): A component of the outer membrane of Gram-negative bacteria that can prime neutrophils for enhanced responses to other stimuli.[5][12]

Stimulation Protocol:

• Aliquot the isolated neutrophil suspension (e.g., 1 x 10⁶ cells/mL) into a 96-well plate or microcentrifuge tubes.

• Pre-incubate the cells with any test compounds or inhibitors for the desired time at 37°C.

• Add the chosen stimulus at the desired final concentration.

• Incubate for the desired time period at 37°C. Incubation times can range from minutes to hours depending on the stimulus.[13]

• After incubation, centrifuge the plate or tubes at 400 x g for 5 minutes to pellet the cells.

• Carefully collect the supernatant, which now contains the released elastase, for activity measurement.

Measurement of Elastase Activity

Elastase activity in the collected supernatants can be quantified using either fluorometric or colorimetric assays. Both methods utilize a specific peptide substrate that is cleaved by elastase to produce a detectable signal.

Fluorometric assays are generally more sensitive than colorimetric assays.[14]

Materials:

• Fluorogenic elastase substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC)

• Assay Buffer (e.g., Tris-HCl or HEPES buffer, pH 7.5)

• Purified human neutrophil elastase (for standard curve)

• Black 96-well microplate

• Fluorescence microplate reader (Excitation/Emission ≈ 380/500 nm)

Procedure:

• Standard Curve Preparation: Prepare a series of dilutions of purified human neutrophil elastase in assay buffer (e.g., 0-100 ng/mL).

• Sample Preparation: Add 50 µL of the collected cell-free supernatant to each well of the black 96-well plate. Also, add 50 µL of each standard dilution to separate wells.

• Substrate Addition: Prepare a working solution of the fluorogenic substrate in assay buffer according to the manufacturer's instructions. Add 50 µL of the substrate solution to each well containing the sample or standard.

• Kinetic Measurement: Immediately place the plate in a fluorescence microplate reader pre-warmed to 37°C. Measure the fluorescence intensity every 1-2 minutes for 15-30 minutes.

• Data Analysis: Determine the rate of substrate cleavage (change in fluorescence over time) for each well. Plot the rate of cleavage for the standards against their known concentrations to generate a standard curve. Use the standard curve to determine the concentration of active elastase in the samples.

Materials:

• Chromogenic elastase substrate (e.g., N-Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide)

• Assay Buffer (e.g., Tris-HCl or HEPES buffer, pH 7.5)

• Purified human neutrophil elastase (for standard curve)

• Clear 96-well microplate

• Microplate reader (absorbance at 405-410 nm)

Procedure:

• Standard Curve Preparation: Prepare a series of dilutions of purified human neutrophil elastase in assay buffer (e.g., 0-500 ng/mL).

• Sample Preparation: Add 50 µL of the collected cell-free supernatant to each well of the clear 96-well plate. Also, add 50 µL of each standard dilution to separate wells.

• Substrate Addition: Prepare a working solution of the chromogenic substrate in assay buffer. Add 50 µL of the substrate solution to each well.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, or until a visible yellow color develops in the wells with the highest elastase concentration.

• Measurement: Measure the absorbance at 405-410 nm using a microplate reader.

• Data Analysis: Subtract the absorbance of the blank (no elastase) from all readings. Plot the absorbance of the standards against their known concentrations to generate a standard curve. Use the standard curve to determine the concentration of active elastase in the samples.

Data Presentation

Quantitative data from neutrophil elastase release assays should be presented in a clear and organized manner to facilitate comparison between different experimental conditions.

Table 1: Elastase Release from Neutrophils in Response to Various Stimuli.

Stimulus	Concentration	Incubation Time	Elastase Release (ng/10⁶ cells)	Fold Increase over Control
Control (Unstimulated)	-	30 min	5.2 ± 1.1	1.0
fMLP	100 nM	30 min	45.8 ± 5.3	8.8
PMA	100 nM	60 min	89.3 ± 9.7	17.2
Calcium Ionophore A23187	5 µM	15 min	62.1 ± 7.5	11.9
LPS (priming) + fMLP	10 ng/mL + 100 nM	30 min	75.4 ± 8.1	14.5

Data are representative and presented as mean ± standard deviation.

Table 2: Dose-Dependent Elastase Release Induced by fMLP.

fMLP Concentration	Elastase Release (ng/10⁶ cells)
0 nM (Control)	4.9 ± 0.9
1 nM	15.3 ± 2.1
10 nM	38.6 ± 4.5
100 nM	50.1 ± 5.8
1 µM	52.7 ± 6.2

Neutrophils were stimulated for 30 minutes. Data are representative and presented as mean ± standard deviation.

Table 3: Time-Course of Elastase Release Induced by PMA (100 nM).

Incubation Time	Elastase Release (ng/10⁶ cells)
0 min	3.8 ± 0.7
15 min	25.4 ± 3.1
30 min	58.9 ± 6.4
60 min	92.1 ± 10.3
120 min	115.6 ± 12.8

Data are representative and presented as mean ± standard deviation.

Visualization of Workflows and Pathways

Experimental Workflow

References

• 1. Stimulation of neutrophil elastase and myeloperoxidase release by IgG fragments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Chemoattractant-induced release of elastase by lipopolysaccharide (LPS)-primed neutrophils; inhibitory effect of the anti-inflammatory drug nimesulide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Neutrophil Activated by the Famous and Potent PMA (Phorbol Myristate Acetate) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Potentiation of the extracellular release of equine neutrophil elastase and alpha-1-proteinase inhibitor by a combination of two bacterial cell wall components: fMLP and LPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. karger.com [karger.com]

Technical Notes & Optimization

High background fluorescence in (Z-Ala-Ala-Ala-Ala)2Rh110 assay

This guide provides troubleshooting advice and frequently asked questions (FAQs) to address the common issue of high background fluorescence in the (Z-Ala-Ala-Ala-Ala)2Rh110 assay.

Frequently Asked Questions (FAQs)

Q1: What is the (Z-Ala-Ala-Ala-Ala)2Rh110 assay and how does it work?

The (Z-Ala-Ala-Ala-Ala)2Rh110 assay is a fluorescence-based method used to measure the activity of proteases, particularly elastase.[1][2][3][4][5][6] The substrate, (Z-Ala-Ala-Ala-Ala)2Rh110, is a non-fluorescent molecule. In the presence of an active protease like elastase, the substrate is cleaved, releasing the highly fluorescent compound Rhodamine 110 (Rh110).[1][2][3][4] The increase in fluorescence intensity is directly proportional to the enzyme's activity and can be measured using a fluorometer with an excitation wavelength of approximately 485-497 nm and an emission wavelength of 520-525 nm.[1][4][5][7][8]

Q2: What constitutes "high background fluorescence" in this assay?

High background fluorescence refers to a significant fluorescence signal detected in control wells that do not contain the active enzyme or in assay wells before the enzymatic reaction has proceeded to a significant extent. This background signal, also known as "noise," can mask the true signal generated by the specific enzymatic activity, thereby reducing the assay's sensitivity and accuracy.[9]

Q3: What are the primary causes of high background fluorescence?

High background can stem from several sources:

• Substrate Impurity/Degradation: The presence of free Rhodamine 110 in the substrate stock due to impurities from synthesis or degradation during storage.[10]

• Spontaneous Substrate Hydrolysis: The substrate may slowly break down on its own in the assay buffer, especially under suboptimal pH or temperature conditions.

• Autofluorescence: Intrinsic fluorescence from components in the sample (e.g., cells, serum, media) or the assay plate itself.[9] Common sources of autofluorescence include NADH and flavins.[9]

• Contamination: Contamination of reagents, buffers, or labware with fluorescent substances or unintended proteases.

Assay Principle Diagram

The diagram below illustrates the enzymatic cleavage of the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate. The non-fluorescent substrate is cleaved in a two-step process by a protease (e.g., Elastase), releasing an intermediate and finally the highly fluorescent Rhodamine 110 (Rh110).

Caption: Enzymatic cleavage of (Z-Ala-Ala-Ala-Ala)2Rh110 and fluorescence detection.

Troubleshooting Guide for High Background Fluorescence

This guide provides a systematic approach to identifying and resolving the root cause of high background fluorescence.

Problem 1: High fluorescence in "Substrate Only" control wells.

This indicates an issue with the substrate itself or the assay buffer.

Potential Cause	Troubleshooting Step
Substrate Degradation	1. Storage: Ensure the substrate is stored correctly at -20°C, protected from light and moisture.[10][11][12] Avoid repeated freeze-thaw cycles.[13] 2. Aliquot: Aliquot the substrate stock solution upon first use to minimize handling of the main stock. 3. Fresh Solution: Prepare fresh substrate dilutions in assay buffer immediately before use.[1]
Substrate Impurity	1. Purity Check: If possible, check the purity of the substrate stock (e.g., via HPLC). High-purity substrate (>98%) is recommended.[10] 2. New Lot: Test a new lot or batch of the substrate from the manufacturer.
Spontaneous Hydrolysis	1. Buffer pH: Verify the pH of your assay buffer. Extreme pH values can accelerate substrate hydrolysis. Most protease assays perform optimally at a physiological pH (e.g., 7.0-8.0). 2. Temperature: Avoid prolonged incubation of the substrate in buffer at elevated temperatures before starting the assay.
Solvent Issues	1. Solvent Purity: Use high-purity, anhydrous DMSO or DMF to reconstitute the lyophilized substrate.[11] 2. Solvent Concentration: Keep the final concentration of the organic solvent in the assay well as low as possible (typically <1-2%) as it can affect fluorescence.

Problem 2: High fluorescence in "No Enzyme" or "Inhibitor" control wells.

This suggests the presence of contaminating proteases or autofluorescence from the sample/reagents.

Potential Cause	Troubleshooting Step
Reagent Contamination	1. Buffer Contamination: Prepare fresh, sterile-filtered assay buffer. Test each buffer component individually for fluorescence. 2. Water Quality: Use high-purity, nuclease-free water for all reagents. 3. Protease Contamination: Ensure labware is clean. If using reagents like BSA, ensure it is protease-free.
Sample Autofluorescence	1. Sample Blank: Measure the fluorescence of a "sample only" well (containing your sample and buffer, but no substrate) to quantify its intrinsic fluorescence.[9] Subtract this value from your assay wells. 2. Media Components: If using cell lysates or culture supernatants, be aware that components like phenol (B47542) red or serum can be fluorescent.[9] Use phenol red-free media for the assay if possible.
Plate/Labware Issues	1. Plate Type: Use black, opaque-walled microplates designed for fluorescence assays to minimize well-to-well crosstalk and background.[2] 2. Plate Reading: If applicable for adherent cells, use a bottom-reading fluorometer to reduce interference from media components.[9]

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing the source of high background fluorescence.

Caption: A logical workflow for troubleshooting high background fluorescence.

Experimental Protocols

General Assay Protocol

This protocol provides a starting point for the (Z-Ala-Ala-Ala-Ala)2Rh110 assay. All concentrations and volumes should be optimized for your specific enzyme and experimental conditions.

• Reagent Preparation:

  • Assay Buffer: Prepare an appropriate buffer (e.g., 10 mM Tris or HEPES, pH 7.5).[11] Ensure it is sterile-filtered.

  • Substrate Stock Solution: Dissolve the lyophilized (Z-Ala-Ala-Ala-Ala)2Rh110 substrate in high-purity DMSO or DMF to create a concentrated stock solution (e.g., 1-10 mM).[11] Store this stock at -20°C or below, protected from light.[11][12]

  • Enzyme Solution: Prepare a dilution series of your enzyme in cold assay buffer immediately before use.

  • Controls: Prepare a positive control (known active enzyme) and a negative control/inhibitor solution.

• Assay Procedure (96-well plate format):

  • Set up the plate with appropriate wells for blanks, controls, and samples.

  • Add 50 µL of assay buffer to all wells.

  • Add 10 µL of your enzyme dilution or sample to the appropriate wells.

  • Add 10 µL of buffer or inhibitor to the control wells.

  • Pre-incubate the plate at the desired assay temperature (e.g., 37°C) for 5-10 minutes.[7]

  • Initiate the reaction: Prepare a working solution of the substrate by diluting the stock solution in assay buffer. Add 10 µL of this working substrate solution to all wells.[1]

  • Immediately begin reading the fluorescence intensity kinetically in a microplate reader (Excitation: ~485 nm, Emission: ~525 nm). Read every 1-2 minutes for 30-60 minutes.

• Data Analysis:

  • Subtract the fluorescence of the "no enzyme" blank from all readings.

  • Determine the reaction rate (V₀) by calculating the slope of the linear portion of the fluorescence versus time curve.

  • Plot the reaction rate against the enzyme concentration to determine enzyme kinetics.

Quantitative Data Summary

The following table provides typical concentration ranges and conditions. These should be optimized for each specific experimental setup.

Parameter	Recommended Range	Notes
Substrate Concentration	1 - 50 µM	Start with a concentration around the Kₘ of the enzyme, if known. High concentrations can lead to substrate inhibition or inner filter effects.
Enzyme Concentration	Varies (pM to nM range)	Should be optimized to ensure the reaction rate is linear over the desired time course.
Final DMSO/DMF Conc.	< 2% (v/v)	High concentrations of organic solvents can inhibit enzyme activity and affect fluorescence.
Incubation Temperature	25 - 37°C	Depends on the optimal temperature for the specific enzyme.[14][15]
Assay Buffer pH	7.0 - 8.5	Depends on the optimal pH for the specific enzyme.[14][16]
Plate Type	Black, opaque-walled	Minimizes background and well-to-well crosstalk.[2]

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Sapphire Bioscience [sapphirebioscience.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. apexbt.com [apexbt.com]
• 6. (Z-Ala-Ala-Ala-Ala)2Rh110 - Ruixibiotech [ruixibiotech.com]
• 7. journals.physiology.org [journals.physiology.org]
• 8. biotium.com [biotium.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. Neutrophil Elastase Activity Assay Kit - Creative BioMart [creativebiomart.net]
• 13. ubpbio.com [ubpbio.com]
• 14. microbiologyjournal.org [microbiologyjournal.org]
• 15. files.core.ac.uk [files.core.ac.uk]
• 16. e3s-conferences.org [e3s-conferences.org]

Technical Support Center: Optimizing (Z-Ala-Ala-Ala-Ala)2Rh110 Substrate Concentration

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the concentration of the fluorogenic elastase substrate, (Z-Ala-Ala-Ala-Ala)2Rh110.

Frequently Asked Questions (FAQs)

Q1: What is (Z-Ala-Ala-Ala-Ala)2Rh110 and how does it work?

(Z-Ala-Ala-Ala-Ala)2Rh110 is a sensitive and specific fluorogenic substrate for elastase.[1] The substrate itself is colorless and non-fluorescent. In the presence of elastase, the enzyme cleaves the alanine (B10760859) peptide chains, releasing the highly fluorescent compound rhodamine 110 (Rh110).[1] This fluorescence can be measured to quantify elastase activity. The optimal excitation and emission wavelengths for rhodamine 110 are approximately 498 nm and 521 nm, respectively.[2]

Q2: What is the recommended storage and handling for (Z-Ala-Ala-Ala-Ala)2Rh110?

For long-term stability, the lyophilized powder should be stored at -20°C, desiccated, and protected from light.[2] Stock solutions are typically prepared in anhydrous DMSO or DMF and should also be stored at -20°C.[3] It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Q3: What is a good starting concentration for my experiment?

Q4: How do I prepare the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate solution?

The substrate is typically dissolved in an organic solvent like DMSO or DMF to create a concentrated stock solution.[3] For the final assay, this stock solution is diluted into the aqueous assay buffer. It is crucial to ensure that the final concentration of the organic solvent in the assay is low (typically <1%) to avoid affecting enzyme activity. For example, a protocol from Cayman Chemical suggests adding 25 µl of the substrate stock to 1 ml of DMF to prepare an intermediate solution, which is then further diluted into the final assay.[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High Background Fluorescence	1. Substrate Contamination: The substrate may be contaminated with free rhodamine 110. 2. Substrate Instability: The substrate may be degrading over time, especially if not stored properly. 3. Autofluorescence: Components of the sample (e.g., cell lysates, media) or the assay plate itself may be fluorescent.	1. Purchase high-purity substrate. Run a "substrate only" control to assess background fluorescence. 2. Store the substrate at -20°C, protected from light and moisture. Prepare fresh dilutions for each experiment. 3. Run a "no enzyme" control to measure background from sample components. Use black, opaque microplates for fluorescence assays to minimize background from the plate.
Low or No Signal	1. Inactive Enzyme: The elastase may have lost activity due to improper storage or handling. 2. Sub-optimal Substrate Concentration: The substrate concentration may be too low for the amount of enzyme present. 3. Incorrect Filter Settings: The fluorescence reader may not be set to the correct excitation and emission wavelengths for rhodamine 110 (Ex/Em: ~498/521 nm). 4. Presence of Inhibitors: The sample may contain endogenous or contaminating elastase inhibitors.	1. Use a fresh aliquot of enzyme or test the enzyme activity with a known positive control. 2. Perform a substrate titration to determine the optimal concentration. 3. Verify the filter settings on your fluorescence plate reader. 4. Run a control with purified elastase spiked into your sample matrix to check for inhibitory effects.
Signal Saturates Too Quickly	1. Enzyme Concentration Too High: The amount of elastase is too high, leading to rapid consumption of the substrate. 2. Substrate Concentration Too Low: The substrate is being rapidly depleted.	1. Reduce the concentration of the enzyme in the assay. 2. Increase the substrate concentration, ensuring it is not so high that it causes substrate inhibition.
Precipitation in Wells	1. Low Substrate Solubility: The substrate may not be fully soluble in the aqueous assay buffer, especially at higher concentrations.	1. Ensure the final concentration of the organic solvent (e.g., DMSO) from the substrate stock is sufficient to maintain solubility, but still low enough not to inhibit the enzyme (typically <1%). Consider using a different assay buffer or adding a non-ionic detergent like Triton X-100 at a low concentration (e.g., 0.01%).

Experimental Protocols

Determining the Michaelis-Menten Constant (Km) for (Z-Ala-Ala-Ala-Ala)2Rh110

This protocol outlines the steps to determine the Km of elastase with the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate. The Km is the substrate concentration at which the reaction rate is half of the maximum velocity (Vmax) and is a critical parameter for optimizing your assay.

Materials:

• Purified human neutrophil elastase

• (Z-Ala-Ala-Ala-Ala)2Rh110 substrate

• Anhydrous DMSO

• Assay Buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl, 0.05% Igepal 630)

• Black, 96-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare a Substrate Stock Solution: Dissolve the (Z-Ala-Ala-Ala-Ala)2Rh110 in DMSO to a concentration of 10 mM.

• Prepare Serial Dilutions of the Substrate: Perform serial dilutions of the substrate stock solution in assay buffer to create a range of concentrations. A typical range to test would be from 0.1 µM to 100 µM.

• Prepare the Enzyme Solution: Dilute the purified elastase in assay buffer to a final concentration that gives a linear increase in fluorescence over a reasonable time course (e.g., 10-50 nM).[4] This may require some initial optimization.

• Set up the Assay Plate:

  • Add 50 µL of each substrate dilution to multiple wells of the 96-well plate.

  • Include "no enzyme" control wells containing 50 µL of each substrate dilution and 50 µL of assay buffer.

  • Include a "no substrate" control well containing 50 µL of the enzyme solution and 50 µL of assay buffer.

• Initiate the Reaction: Add 50 µL of the diluted enzyme solution to each of the substrate-containing wells.

• Measure Fluorescence: Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate excitation (~498 nm) and emission (~521 nm) wavelengths. Measure the fluorescence intensity kinetically (e.g., every minute for 30-60 minutes).

• Data Analysis:

  • Subtract the background fluorescence (from the "no enzyme" controls) from the kinetic reads.

  • For each substrate concentration, determine the initial reaction velocity (V₀) by calculating the slope of the linear portion of the fluorescence versus time plot.

  • Plot the initial velocities (V₀) against the corresponding substrate concentrations ([S]).

  • Fit the data to the Michaelis-Menten equation using a non-linear regression software (e.g., GraphPad Prism) to determine the Km and Vmax values.

Visualizations

Caption: Enzymatic cleavage of the substrate by elastase.

Caption: A logical workflow for optimizing substrate concentration.

References

• 1. apexbt.com [apexbt.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. atsjournals.org [atsjournals.org]

Technical Support Center: (Z-Ala-Ala-Ala-Ala)2Rh110 Assays

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing the fluorogenic neutrophil elastase substrate, (Z-Ala-Ala-Ala-Ala)2Rh110.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the (Z-Ala-Ala-Ala-Ala)2Rh110 assay?

A1: The assay utilizes the substrate (Z-Ala-Ala-Ala-Ala)2Rh110, which is a non-fluorescent molecule. In the presence of neutrophil elastase, the enzyme cleaves the substrate, releasing the highly fluorescent compound Rhodamine 110 (R110).[1][2][3][4][5] The resulting fluorescence intensity is directly proportional to the elastase activity in the sample.

Q2: What are the optimal excitation and emission wavelengths for detecting the fluorescent product?

A2: The fluorescent product, Rhodamine 110, should be detected with an excitation wavelength of approximately 485 nm and an emission wavelength of around 525 nm.[1][2][4][5]

Q3: How should the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate be stored?

A3: The substrate is typically supplied in a solution (e.g., in DMF) and should be stored at -20°C for optimal stability.[1] It is recommended to aliquot the substrate to avoid repeated freeze-thaw cycles. The substrate has a stability of at least one year when stored correctly.[2][5]

Q4: Is the fluorescence of Rhodamine 110 sensitive to pH?

A4: Rhodamine dyes, in general, are known to be relatively insensitive to pH changes within a physiological range.[6] However, it is always recommended to perform the assay in a buffered solution at a pH optimal for neutrophil elastase activity.

Q5: Can this substrate be used for continuous kinetic measurements?

A5: Yes, the assay is well-suited for kinetic measurements. The fluorescence can be monitored over time to determine the rate of the enzymatic reaction. For kinetic assays, it is recommended to measure fluorescence in kinetic mode for 10-20 minutes at 37°C.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High Background Fluorescence	1. Autofluorescence from samples (e.g., plasma, cell lysates).[7] 2. Contaminated reagents or buffers. 3. Use of clear microplates instead of black plates.[8] 4. Spontaneous hydrolysis of the substrate.	1. Include a "no enzyme" or "substrate only" control to determine the background fluorescence and subtract it from the experimental values. 2. Use fresh, high-purity reagents and filter-sterilize buffers. 3. Use black, opaque-walled microplates to minimize light scatter and background fluorescence.[8] 4. Prepare the substrate solution fresh before each experiment.
Low or No Signal	1. Inactive enzyme. 2. Incorrect filter settings on the plate reader.[8] 3. Insufficient incubation time. 4. Presence of inhibitors in the sample.	1. Use a positive control with a known active neutrophil elastase to verify assay components are working.[9] 2. Ensure the excitation and emission wavelengths are set correctly for Rhodamine 110 (Ex: 485 nm, Em: 525 nm).[1][2][4][5] 3. Optimize the incubation time; for endpoint assays, try a longer incubation period. For kinetic assays, ensure you are measuring within the linear range of the reaction. 4. If inhibitors are suspected, dilute the sample or use a purification step to remove them.
Signal Decreases Over Time (Photobleaching)	1. Prolonged exposure to the excitation light source.[10] 2. High intensity of the excitation light.[11][12]	1. Minimize the exposure of the samples to light. Take readings at discrete time points rather than continuous measurement if possible. 2. Reduce the intensity of the excitation lamp or the number of flashes per read on the microplate reader.[7]
Non-linear Reaction Rate	1. Substrate depletion. 2. Enzyme instability. 3. Product inhibition.	1. Use a lower concentration of the enzyme or a higher concentration of the substrate. Ensure that less than 10% of the substrate is consumed during the assay. 2. Check the stability of neutrophil elastase under your assay conditions (pH, temperature). 3. This is less common for this substrate, but if suspected, analyze initial rates only.
High Well-to-Well Variability	1. Pipetting errors.[8] 2. Incomplete mixing of reagents. 3. Temperature gradients across the plate.	1. Use calibrated pipettes and ensure accurate and consistent dispensing. Prepare a master mix for reagents where possible.[8] 2. Gently mix the contents of the wells after adding all reagents, avoiding bubbles. 3. Pre-incubate the plate at the assay temperature to ensure uniformity.

Experimental Protocols

Neutrophil Elastase Activity Assay from Cell Supernatant

This protocol is adapted from commercially available kits for measuring neutrophil elastase released from stimulated cells.[9]

1. Cell Seeding and Stimulation:

• Seed neutrophils in a 96-well plate at a desired density.
• Treat cells with experimental compounds or vehicle for a specified period (e.g., 2-4 hours).
• To induce elastase release, stimulate cells with a known agonist like Phorbol 12-myristate 13-acetate (PMA) at a final concentration of 10-100 nM. Include an unstimulated control.

2. Supernatant Collection:

• After stimulation, centrifuge the plate to pellet the cells.
• Carefully collect the supernatant containing the released elastase.

3. Assay Reaction:

• Prepare the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate solution in an appropriate assay buffer.
• Add the substrate solution to each well containing the supernatant.
• Include a blank (assay buffer + substrate) and a positive control (purified neutrophil elastase).

4. Fluorescence Measurement:

• Incubate the plate at 37°C, protected from light.
• Measure fluorescence at regular intervals (for kinetic assay) or at a fixed endpoint (e.g., 30-60 minutes) using a fluorescence plate reader with excitation at ~485 nm and emission at ~525 nm.

Quantitative Data Summary

Parameter	Value/Range	Notes
Excitation Wavelength	485 nm	Optimal for Rhodamine 110.
Emission Wavelength	525 nm	Optimal for Rhodamine 110.
Substrate Concentration	10 - 50 µM	The optimal concentration may vary depending on the enzyme concentration and assay conditions.
Enzyme Concentration	0.1 - 10 mU/mL	The linear range of the assay should be determined by titrating the enzyme.
Incubation Time	10 - 60 minutes	For endpoint assays. Kinetic assays can be run for a shorter or longer duration depending on the reaction rate.
Incubation Temperature	37°C	Optimal for enzyme activity.
Quantum Yield (Rhodamine 110)	~0.85	In aqueous solution.

Visualizations

Experimental Workflow

References

• 1. Fluorescence quenching-based assays for hydrolyzing enzymes. Application of time-resolved fluorometry in assays for caspase, helicase, and phosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantum Yield [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 4. Fluorescence quenching-based assays for hydrolyzing enzymes. Application of time-resolved fluorometry in assays for caspase, helicase, and phosphatase. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Reactive Rhodamines | AAT Bioquest [aatbio.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. docs.abcam.com [docs.abcam.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. ora.ox.ac.uk [ora.ox.ac.uk]

Troubleshooting low signal in elastase activity assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with elastase activity assays.

Troubleshooting Guide: Low Signal

Low or no signal is a common issue in elastase activity assays. This guide provides a step-by-step approach to identify and resolve the root cause of the problem.

Q1: I am not getting any signal or a very low signal in my elastase activity assay. What are the possible causes?

There are several potential reasons for a low or absent signal in your elastase activity assay. These can be broadly categorized into issues with the enzyme, the substrate, the assay buffer and conditions, or the detection method. A systematic approach to troubleshooting is recommended to pinpoint the exact cause.

FAQs: Detailed Troubleshooting

Enzyme-Related Issues

Q2: How can I be sure that my elastase enzyme is active?

Improper storage and handling can lead to a loss of enzyme activity. Here’s how to check your enzyme:

• Storage: Porcine pancreatic elastase should be stored at 2-8°C. Lyophilized powders should be protected from moisture. Reconstituted elastase should be stored at 4°C for up to two weeks or aliquoted and stored at -80°C to avoid repeated freeze-thaw cycles.[1][2][3]

• Positive Control: Always include a positive control with a known active elastase to confirm that the assay components and conditions are optimal.[4][5] You can prepare a fresh dilution of a new vial of elastase to compare with your current working stock.

• Enzyme Concentration: The enzyme concentration might be too low. Prepare fresh dilutions of your enzyme stock immediately before use. For a typical colorimetric assay, a final concentration of 0.02–0.05 units of elastase is recommended.

Substrate-Related Issues

Q3: My substrate seems to be the problem. How can I troubleshoot substrate-related issues?

A degraded or improperly prepared substrate will lead to a low signal.

• Substrate Preparation: Prepare the substrate solution fresh for each experiment. For example, N-Succinyl-Ala-Ala-Ala-p-nitroanilide (Suc-Ala3-pNA) can be dissolved in the assay buffer.[1]

• Storage: Store the substrate according to the manufacturer's instructions, typically protected from light.

• Substrate Concentration: The substrate concentration may be too low, leading to a slower reaction rate. Ensure you are using the recommended concentration for your specific assay. For some assays, you can perform a substrate titration to determine the optimal concentration.

Assay Buffer and Conditions

Q4: Could my assay buffer or reaction conditions be the cause of the low signal?

Yes, the buffer composition and reaction conditions are critical for optimal enzyme activity.

• pH: The optimal pH for porcine pancreatic elastase is around 8.0 to 9.0.[2] Ensure your buffer is at the correct pH at the reaction temperature.

• Buffer Composition: Tris-HCl is a commonly used buffer for elastase assays.[1] Avoid using buffers containing components that might interfere with the assay.

• Temperature: Most elastase assays are performed at 25°C or 37°C.[1] Ensure your plate reader or spectrophotometer is set to the correct temperature and allow all reagents to reach this temperature before starting the reaction.[4][6]

• Incubation Time: The incubation time might be too short. For kinetic assays, monitor the reaction over a longer period. For endpoint assays, you may need to increase the incubation time. However, ensure the reaction remains in the linear range.[7]

Inhibitor and Interference Issues

Q5: I suspect there might be an inhibitor in my sample. How can I confirm this?

Test samples, especially biological fluids, can contain endogenous elastase inhibitors.

• Sample Dilution: Try diluting your sample to reduce the concentration of potential inhibitors.

• Spike-in Control: Add a known amount of active elastase to your sample and a control buffer. If the activity in your sample is lower than in the buffer, it suggests the presence of an inhibitor.

• Inhibitor Controls: If you know of specific potential inhibitors, you can run controls with known inhibitors to understand their effect on your assay. Sivelestat is a known inhibitor of neutrophil elastase.[8]

Data Presentation: Quantitative Assay Parameters

For your reference, the following tables provide typical quantitative data for elastase activity assays.

Table 1: Typical Reaction Conditions for a Colorimetric Elastase Assay.

Parameter	Recommended Value	Reference
Enzyme	Porcine Pancreatic Elastase
Substrate	N-Succinyl-Ala-Ala-Ala-p-nitroanilide (Suc-Ala3-pNA)	[1]
Buffer	100 mM Tris-HCl
pH	8.0	[1]
Temperature	25°C	[1]
Wavelength	410 nm	[1]
Expected Rate	0.02-0.04 ΔA/minute	[1]

Table 2: IC50 Values for Common Elastase Inhibitors.

Inhibitor	Elastase Type	IC50 Value	Reference
Sivelestat	Human Neutrophil Elastase	44 nM	[9]
GW-311616	Human Neutrophil Elastase	22 nM	[9]
ZD-0892	Porcine Pancreatic Elastase	200 nM	[9]
AE-3763	Human Neutrophil Elastase	29 nM	[9]
BAY-85-8501	Human Neutrophil Elastase	65 pM	[9]

Experimental Protocols

Key Experiment: Colorimetric Elastase Activity Assay

This protocol is a generalized method for determining elastase activity using a colorimetric substrate.

Materials:

• Purified elastase

• N-Succinyl-Ala-Ala-Ala-p-nitroanilide (Suc-Ala3-pNA) substrate

• 100 mM Tris-HCl buffer, pH 8.0

• Microplate reader or spectrophotometer capable of reading absorbance at 410 nm

• 96-well microplate

Procedure:

• Reagent Preparation:

  • Prepare the 100 mM Tris-HCl buffer and adjust the pH to 8.0.

  • Prepare a stock solution of the Suc-Ala3-pNA substrate in the Tris-HCl buffer. A typical stock concentration is 4.4 mM.

  • Prepare a working solution of elastase in cold Tris-HCl buffer immediately before use. The final concentration in the assay should be sufficient to yield a linear rate of absorbance change.[1]

• Assay Setup:

  • Add the Tris-HCl buffer to each well of the 96-well plate.

  • Add the substrate solution to each well.

  • Include a blank control containing buffer and substrate but no enzyme.

  • Include a positive control with a known concentration of active elastase.

  • Add your test samples to the appropriate wells.

• Initiate the Reaction:

  • Add the elastase working solution to all wells except the blank.

• Measurement:

  • Immediately place the plate in the microplate reader pre-set to the appropriate temperature (e.g., 25°C).

  • Measure the absorbance at 410 nm kinetically over a period of 5-10 minutes, taking readings every 30-60 seconds.[1]

• Data Analysis:

  • Calculate the rate of change in absorbance (ΔA/min) from the linear portion of the curve for each well.

  • Subtract the rate of the blank from the rates of the samples and controls.

  • The elastase activity is proportional to the rate of p-nitroaniline production.

Mandatory Visualizations

Caption: Troubleshooting workflow for low signal in elastase activity assays.

Caption: Principle of a colorimetric elastase activity assay.

References

• 1. Elastase - Assay | Worthington Biochemical [worthington-biochem.com]
• 2. promega.com [promega.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. m.youtube.com [m.youtube.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. docs.abcam.com [docs.abcam.com]
• 7. researchgate.net [researchgate.net]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. adooq.com [adooq.com]

(Z-Ala-Ala-Ala-Ala)2Rh110 assay temperature and incubation time

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the (Z-Ala-Ala-Ala-Ala)₂Rh110 assay, a method used to measure neutrophil elastase activity. This guide is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of the (Z-Ala-Ala-Ala-Ala)₂Rh110 assay?

A1: This assay is primarily used to measure the activity of neutrophil elastase, a key enzyme involved in the inflammatory response and pathogen degradation. It is often used to study compounds that may regulate the release of this enzyme from neutrophils.[1][2][3][4]

Q2: What is the principle of the (Z-Ala-Ala-Ala-Ala)₂Rh110 assay?

A2: The assay utilizes a non-fluorescent substrate, (Z-Ala-Ala-Ala-Ala)₂Rh110. In the presence of elastase, this substrate is cleaved, releasing the highly fluorescent compound Rhodamine 110 (R110). The resulting fluorescence, which can be measured with a fluorescence plate reader, is directly proportional to the elastase activity in the sample.[1][2][3][4][5]

Q3: What are the optimal excitation and emission wavelengths for detecting Rhodamine 110 fluorescence?

A3: The optimal excitation wavelength is typically around 485 nm, and the emission wavelength is around 525 nm.[1][2][3][4] Some resources may suggest a slightly broader range, such as an excitation of 480-490 nm and an emission of 515-525 nm.[1]

Q4: What is the recommended assay temperature and incubation time for the (Z-Ala-Ala-Ala-Ala)₂Rh110 assay?

A4: The recommended incubation temperature is 37°C for a duration of 1.5 hours.[1] However, optimal conditions can vary depending on the specific experimental setup and cell type used.

Experimental Protocol

This protocol is a generalized procedure for the (Z-Ala-Ala-Ala-Ala)₂Rh110 assay for neutrophil elastase activity. For specific details, always refer to your kit manufacturer's instructions.

Materials:

• (Z-Ala-Ala-Ala-Ala)₂Rh110 substrate

• Assay Buffer

• Dimethylformamide (DMF) for dissolving the substrate

• Black 96-well plates (clear bottom for cell-based assays)

• Fluorescence plate reader

• Samples (e.g., cell culture supernatants, purified enzyme)

• Positive control (e.g., purified human neutrophil elastase)

• Negative control (e.g., assay buffer only)

Procedure:

• Reagent Preparation:

  • Prepare the Assay Buffer as per the manufacturer's instructions.

  • Prepare the Substrate Solution by dissolving the (Z-Ala-Ala-Ala-Ala)₂Rh110 in DMF, followed by dilution in Assay Buffer.[1] Prepare this solution just before use.

• Plate Setup:

  • Add your samples, standards, and controls to the wells of the 96-well plate.

  • The final volume in each well before adding the substrate should be consistent, for example, 100 µl.[1]

• Enzymatic Reaction:

  • Add 10 µl of the prepared (Z-Ala-Ala-Ala-Ala)₂Rh110 Substrate Solution to each well.[1]

  • Mix the contents of the wells gently.

• Incubation:

  • Incubate the plate for 1.5 hours at 37°C, protected from light.[1]

• Measurement:

  • Read the fluorescence at an excitation wavelength of approximately 485 nm and an emission wavelength of approximately 525 nm using a fluorescence plate reader.[1]

• Data Analysis:

  • Subtract the fluorescence of the blank (negative control) from all other readings.

  • Plot the corrected fluorescence values of the standards against their concentrations to generate a standard curve.

  • Determine the elastase activity in your samples by comparing their fluorescence values to the standard curve.[1]

Troubleshooting Guide

Issue	Possible Cause	Solution
High Background Fluorescence	Contaminated reagents or microplate.	Use fresh, high-quality reagents and new microplates. Ensure proper handling to avoid contamination.
Autofluorescence from samples or compounds.	Run a control with samples/compounds but without the substrate to measure background fluorescence and subtract it from the final readings.
Low or No Signal	Inactive enzyme.	Ensure proper storage and handling of the enzyme. Use a fresh aliquot or a new batch of enzyme. Include a positive control to verify enzyme activity.
Incorrect substrate concentration.	Optimize the substrate concentration. A concentration that is too low will result in a weak signal, while a concentration that is too high can lead to substrate inhibition.
Incorrect assay buffer pH.	Verify that the pH of the assay buffer is optimal for the enzyme's activity.
Insufficient incubation time.	Increase the incubation time to allow for sufficient product formation. Monitor the reaction kinetically to determine the optimal time point.
High Well-to-Well Variability	Inaccurate pipetting.	Use calibrated pipettes and ensure proper mixing of reagents in each well.
Temperature gradients across the plate.	Ensure the entire plate is at a uniform temperature during incubation.
Signal Out of Linear Range	Enzyme concentration is too high.	Dilute the sample to bring the enzyme activity within the linear range of the assay.
Incubation time is too long.	Reduce the incubation time.

Visualizing the Workflow and Pathway

To better understand the experimental process and the biological context, refer to the diagrams below.

Caption: A flowchart illustrating the key steps of the (Z-Ala-Ala-Ala-Ala)₂Rh110 assay.

Caption: A diagram showing the release of neutrophil elastase and its primary functions.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. thomassci.com [thomassci.com]
• 4. Neutrophil Elastase Activity Assay Kit - Creative BioMart [creativebiomart.net]
• 5. Sapphire Bioscience [sapphirebioscience.com]

How to reduce variability in neutrophil elastase assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce variability in neutrophil elastase (NE) assays.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of variability in neutrophil elastase assays?

Variability in neutrophil elastase assays can arise from three main stages: pre-analytical (sample handling), analytical (assay execution), and post-analytical (data analysis). Key sources include:

• Sample Collection and Processing: The choice of collection tube and centrifugation process can significantly impact results. For plasma samples, inappropriate handling can lead to the artificial release of elastase from neutrophils, causing falsely elevated readings[1].

• Reagent Handling and Storage: Improper storage and repeated freeze-thaw cycles of enzymes, substrates, and standards can lead to degradation and loss of activity. Buffers not equilibrated to room temperature can also affect enzyme kinetics.

• Assay Conditions: Variations in incubation times, temperature, enzyme concentration, and substrate concentration can all influence the rate of reaction and, consequently, the final measurement[2].

• Pipetting and Mixing: Inaccurate or inconsistent pipetting, especially of small volumes, and inadequate mixing of reagents in the wells are major sources of error.

• Instrumentation: Incorrect plate reader settings (e.g., excitation/emission wavelengths) or the use of inappropriate microplates (e.g., clear plates for a fluorescent assay) can lead to erroneous readings.

• Cell-Based Assay Specifics: For assays using neutrophils, variability can be introduced by differences in cell viability, density, and activation state. The method of neutrophil isolation can also affect their baseline activation[3].

Q2: Which type of collection tube is best for plasma samples to measure neutrophil elastase complex?

The choice of collection tube can significantly affect the measured concentration of the elastase-α1-proteinase inhibitor (E-α1PI) complex. Studies have shown that in samples from critically ill patients, plain lithium-heparin, EDTA, and citrate (B86180) tubes can yield significantly higher results compared to tubes with a cell-plasma separation gel[1]. This is likely due to in-vitro release of elastase from neutrophils after sample collection. Therefore, for sensitive and accurate measurements in plasma, a lithium-heparin tube with a cell-plasma separation gel is recommended to minimize artificial elastase release[1].

Q3: How can I minimize variability in cell-based neutrophil elastase assays?

To minimize variability in cell-based assays:

• Standardize Neutrophil Isolation: Use a consistent and gentle neutrophil isolation protocol to minimize premature activation.

• Ensure Cell Health: Use freshly isolated neutrophils and ensure high viability. For cell lines like U937 or HL-60, use cells at a consistent passage number and confluency[4].

• Consistent Cell Seeding: Ensure a uniform number of cells is seeded in each well.

• Controlled Stimulation: When stimulating elastase release (e.g., with PMA), use a consistent concentration and incubation time.

• Include Proper Controls: Use unstimulated cells as a negative control and a known inhibitor to ensure the measured activity is specific to neutrophil elastase[5].

Troubleshooting Guides

Issue 1: High Variability Between Replicates (High Coefficient of Variation - CV)

Possible Cause	Recommended Solution
Inconsistent Pipetting	Use calibrated pipettes with appropriate tips. Ensure consistent technique, especially for small volumes. For reaction mixes, prepare a master mix to add to all wells.
Bubbles in Wells	Visually inspect the plate before reading. If bubbles are present, gently tap the side of the plate to dislodge them.
Incomplete Mixing	After adding reagents, gently mix the contents of the wells, for example, by using a plate shaker or by gently pipetting up and down.
"Edge Effect"	Evaporation from the outer wells of a microplate can concentrate reagents and affect results. To mitigate this, avoid using the outer wells for samples and standards, or fill them with buffer or water to maintain humidity.

Issue 2: Low or No Signal (Low Fluorescence/Absorbance)

Possible Cause	Recommended Solution
Degraded Enzyme or Substrate	Ensure all reagents are stored correctly and have not undergone multiple freeze-thaw cycles. Prepare fresh dilutions of the enzyme and substrate for each experiment.
Incorrect Plate Reader Settings	Verify the excitation and emission wavelengths are correct for the specific fluorogenic substrate being used (e.g., Ex/Em = 380/500 nm or 400/505 nm for AFC-based substrates; Ex/Em = 485/525 nm for rhodamine 110-based substrates).[3][5][6][7]
Assay Buffer Not at Room Temperature	Cold assay buffer can significantly reduce enzyme activity. Ensure all buffers are equilibrated to room temperature before use.
Presence of Inhibitors in the Sample	Samples may contain endogenous inhibitors. Consider diluting the sample to reduce the inhibitor concentration.

Issue 3: High Background Signal

Possible Cause	Recommended Solution
Autofluorescent Compounds in Sample	Some compounds in the sample may fluoresce at the assay wavelengths. Run a "sample blank" control containing the sample and assay buffer but no substrate. Subtract this background reading from the sample reading.
Contaminated Reagents or Buffers	Use high-purity water and reagents. Ensure buffers are filtered and properly stored.
Substrate Degradation	If the substrate has degraded over time, it may produce a high background signal. Use fresh or properly stored substrate.

Quantitative Data Summary

The following tables summarize quantitative data related to neutrophil elastase assay variability.

Table 1: Impact of Collection Tube on Measured Elastase-α1PI Complex Concentration in Critically Ill Patients[1]

Collection Tube Type	Mean Measured E-α1PI (µg/L)
Lithium-Heparin (with separation gel)	62.4
Citrate	88.5
EDTA	93.0
Lithium-Heparin (plain)	183.0

Table 2: Representative Precision of a Human PMN Elastase ELISA Kit

Metric	Coefficient of Variation (CV)
Intra-assay CV	4.8%
Inter-assay CV	5.6%

Experimental Protocols

Protocol: Fluorometric Neutrophil Elastase Activity Assay

This protocol provides a general workflow for measuring neutrophil elastase activity using a fluorogenic substrate.

1. Reagent Preparation:

• NE Assay Buffer: (e.g., 100 mM HEPES, 500 mM NaCl, pH 7.5). Equilibrate to room temperature before use[3].
• Neutrophil Elastase (NE) Standard: Reconstitute purified human neutrophil elastase in NE Assay Buffer to a stock concentration (e.g., 100 ng/µL). Prepare serial dilutions in NE Assay Buffer to generate a standard curve (e.g., 0 to 25 ng/well).
• NE Substrate: Reconstitute the fluorogenic substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC) in DMSO to create a stock solution. Dilute to the working concentration in NE Assay Buffer immediately before use[3].
• Samples: Prepare samples (e.g., plasma, cell lysates, or culture supernatants) and dilute in NE Assay Buffer if necessary.

2. Assay Procedure:

• Add 20-50 µL of standards and samples to the wells of a black 96-well microplate[3].
• Adjust the volume in each well to 50 µL with NE Assay Buffer.
• Prepare a Reaction Mix containing the NE substrate at its final working concentration in NE Assay Buffer.
• Initiate the reaction by adding 50 µL of the Reaction Mix to each well. Mix gently.
• Immediately measure the fluorescence in kinetic mode for 10-30 minutes at 37°C. Use excitation and emission wavelengths appropriate for the substrate (e.g., Ex/Em = 380/500 nm for AMC)[3].

3. Data Analysis:

• Determine the rate of reaction (Vmax) by calculating the slope of the linear portion of the kinetic curve for each well.
• Subtract the rate of the blank (0 ng/well standard) from all other readings.
• Plot the corrected rates for the standards against their concentrations to generate a standard curve.
• Determine the concentration of neutrophil elastase in the samples by interpolating their reaction rates from the standard curve.

Visualizations

Caption: A typical workflow for a fluorometric neutrophil elastase assay.

Caption: A logical approach to troubleshooting high replicate variability.

Caption: Simplified pathway of neutrophil activation leading to elastase release.

References

• 1. Effect of collection and preprocessing methods on neutrophil elastase plasma concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The effect of assay conditions on the measurement of anti-elastase function in lung secretions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. content.abcam.com [content.abcam.com]
• 7. Neutrophil Elastase Inhibitor Assay Kit. Fluorometric (ab118971) | Abcam [abcam.com]

(Z-Ala-Ala-Ala-Ala)2Rh110 stability in aqueous solutions

Welcome to the technical support center for the fluorogenic elastase substrate, (Z-Ala-Ala-Ala-Ala)2Rh110. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of this substrate in aqueous solutions and to offer troubleshooting assistance for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is (Z-Ala-Ala-Ala-Ala)2Rh110 and how does it work?

(Z-Ala-Ala-Ala-Ala)2Rh110 is a sensitive and specific fluorogenic substrate for elastase.[1][2][3] The substrate itself is colorless and non-fluorescent. In the presence of elastase, the enzyme cleaves the peptide bonds between the alanine (B10760859) residues and the rhodamine 110 (Rh110) core. This cleavage occurs in a two-step process, first yielding a fluorescent monoamide intermediate, and then the highly fluorescent product, rhodamine 110.[4][5][6] The increase in fluorescence intensity is directly proportional to the elastase activity and can be monitored using a fluorescence plate reader or spectrophotometer.[7][8]

Q2: How should I store (Z-Ala-Ala-Ala-Ala)2Rh110?

For long-term storage, the lyophilized powder should be stored at -20°C, protected from light and moisture.[1][9] Stock solutions are typically prepared in anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) and should also be stored at -20°C.[1][10] To minimize freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes. Under these conditions, the product is stable for at least one to four years.[8][10]

Q3: What is the solubility of (Z-Ala-Ala-Ala-Ala)2Rh110 in aqueous solutions?

(Z-Ala-Ala-Ala-Ala)2Rh110 has poor solubility in aqueous solutions. It is recommended to first dissolve the substrate in an organic solvent like DMSO or DMF to create a concentrated stock solution.[1][10] This stock solution can then be diluted into the aqueous assay buffer. Care must be taken to avoid precipitation of the substrate upon dilution.

Q4: Does the fluorescence of the product, rhodamine 110, depend on pH?

The fluorescence intensity of rhodamine 110 is stable over a wide pH range, typically from pH 3 to 9.[5] This makes the substrate suitable for a variety of assay conditions without the need for precise pH control of the final fluorescence measurement.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High background fluorescence	1. Spontaneous hydrolysis of the substrate: The substrate may be degrading in the aqueous assay buffer, leading to the release of fluorescent rhodamine 110 without enzymatic activity. This can be influenced by pH and temperature.[11][12]	- Prepare the working solution of the substrate in the assay buffer immediately before use. - Perform a "substrate only" control (without enzyme) to measure the rate of spontaneous hydrolysis. - Optimize the pH of the assay buffer; neutral to slightly acidic pH may reduce the rate of non-enzymatic hydrolysis. - Run the assay at a lower temperature if the experimental design allows.
2. Contaminated reagents: The assay buffer or other reagents may be contaminated with fluorescent compounds or proteases.	- Use high-purity, sterile water and reagents to prepare all solutions. - Filter-sterilize the assay buffer.
Precipitation of the substrate in the assay well	1. Low aqueous solubility: The concentration of the substrate in the final assay volume exceeds its solubility limit in the aqueous buffer.	- Decrease the final concentration of the substrate in the assay. - Increase the percentage of the organic co-solvent (e.g., DMSO) in the final assay volume. However, be cautious as high concentrations of organic solvents can affect enzyme activity. It is advisable to keep the final DMSO concentration below 1% if possible.
2. Buffer composition: The salt concentration or pH of the buffer may be promoting precipitation.	- Test different buffer systems (e.g., Tris, HEPES, PBS) to find the optimal conditions for substrate solubility.
Low or no fluorescence signal	1. Inactive enzyme: The elastase may have lost its activity due to improper storage or handling.	- Use a fresh aliquot of the enzyme. - Ensure the enzyme has been stored at the correct temperature and handled according to the manufacturer's instructions.
2. Sub-optimal assay conditions: The pH, temperature, or buffer composition may not be optimal for elastase activity.	- Consult the literature for the optimal conditions for your specific elastase. - Perform a positive control with a known active elastase and optimal conditions.
3. Incorrect filter set on the fluorescence reader: The excitation and emission wavelengths are not set correctly for rhodamine 110.	- Use an excitation wavelength of approximately 485 nm and an emission wavelength of approximately 525 nm.[8][10]

Data Presentation

Illustrative Stability of (Z-Ala-Ala-Ala-Ala)2Rh110 in Aqueous Buffers

The following table provides an illustrative example of the expected stability of (Z-Ala-Ala-Ala-Ala)2Rh110 in aqueous solutions. This data is intended for guidance and the actual stability may vary depending on the specific buffer composition and experimental conditions. It is highly recommended to perform a stability test using your own experimental setup.

Buffer pH	Temperature (°C)	Incubation Time (hours)	Illustrative % Spontaneous Hydrolysis
5.0	25	1	< 0.1%
5.0	37	1	< 0.2%
7.4	25	1	~ 0.5%
7.4	37	1	~ 1.0%
8.5	25	1	~ 1.5%
8.5	37	1	~ 3.0%

Note: This data is for illustrative purposes only and is based on general principles of peptide and rhodamine derivative stability. Actual rates of hydrolysis should be determined experimentally.

Experimental Protocols

Protocol for Assessing the Aqueous Stability of (Z-Ala-Ala-Ala-Ala)2Rh110

This protocol allows you to determine the rate of spontaneous hydrolysis of the substrate in your specific assay buffer.

Materials:

• (Z-Ala-Ala-Ala-Ala)2Rh110

• Anhydrous DMSO or DMF

• Your aqueous assay buffer (e.g., PBS, Tris, HEPES)

• Black, flat-bottom 96-well microplate

• Fluorescence microplate reader with appropriate filters for rhodamine 110 (Excitation ~485 nm, Emission ~525 nm)

• Rhodamine 110 standard (for creating a standard curve)

Procedure:

• Prepare a stock solution of the substrate: Dissolve (Z-Ala-Ala-Ala-Ala)2Rh110 in DMSO or DMF to a final concentration of 1-10 mM.

• Prepare a standard curve of Rhodamine 110: Prepare a series of dilutions of the Rhodamine 110 standard in your assay buffer. This will be used to convert relative fluorescence units (RFU) to the concentration of hydrolyzed substrate.

• Prepare the working solution: Dilute the (Z-Ala-Ala-Ala-Ala)2Rh110 stock solution in your pre-warmed assay buffer to the final concentration you will use in your experiments. Prepare this solution immediately before use.

• Set up the assay plate:

  • Add your assay buffer to the blank wells.

  • Add the Rhodamine 110 standard dilutions to the standard curve wells.

  • Add the (Z-Ala-Ala-Ala-Ala)2Rh110 working solution to the test wells.

• Incubate the plate: Incubate the plate at your experimental temperature (e.g., 25°C or 37°C), protected from light.

• Measure fluorescence: Measure the fluorescence intensity at regular time intervals (e.g., 0, 15, 30, 60, and 120 minutes).

• Data Analysis:

  • Subtract the fluorescence of the blank from all readings.

  • Plot the standard curve of Rhodamine 110 concentration versus fluorescence.

  • Use the standard curve to determine the concentration of spontaneously hydrolyzed substrate at each time point.

  • Calculate the rate of spontaneous hydrolysis (e.g., in µM/hour).

Visualizations

References

• 1. apexbt.com [apexbt.com]
• 2. apexbt.com [apexbt.com]
• 3. (Z-Ala-Ala-Ala-Ala)2Rh110 | CAS 149695-85-2 | Cayman Chemical | Biomol.com [biomol.com]
• 4. media.iris-biotech.de [media.iris-biotech.de]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. Morpholinecarbonyl-Rhodamine 110 based substrates for the determination of protease activity with accurate kinetic parameters [pubmed.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Neutrophil Elastase Activity Assay Kit - Creative BioMart [creativebiomart.net]
• 9. (Z-Ala-Ala-Ala-Ala)2Rh110 - Ruixibiotech [ruixibiotech.com]
• 10. caymanchem.com [caymanchem.com]
• 11. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Peptide Stability and Potential Degradation Pathways [sigmaaldrich.com]

Preventing non-specific cleavage of (Z-Ala-Ala-Ala-Ala)2Rh110

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the fluorogenic substrate (Z-Ala-Ala-Ala-Ala)₂Rh110. Our aim is to help you prevent non-specific cleavage and obtain reliable, high-quality data in your protease assays.

Frequently Asked Questions (FAQs)

Q1: What is (Z-Ala-Ala-Ala-Ala)₂Rh110 and what is it used for?

A1: (Z-Ala-Ala-Ala-Ala)₂Rh110 is a highly sensitive fluorogenic substrate used to detect the activity of elastase, a serine protease.[1][2] The substrate itself is colorless and non-fluorescent. When cleaved by elastase, it releases the highly fluorescent compound rhodamine 110 (Rh110), which can be measured to quantify enzyme activity.[1][3][2] The excitation and emission wavelengths for Rh110 are approximately 485 nm and 525 nm, respectively.[1][4][5]

Q2: What causes non-specific cleavage of (Z-Ala-Ala-Ala-Ala)₂Rh110?

A2: Non-specific cleavage is primarily caused by the presence of other proteases in your sample that can also hydrolyze the substrate. Since (Z-Ala-Ala-Ala-Ala)₂Rh110 is a substrate for elastase, a serine protease, other serine proteases are the most likely source of non-specific signal.[6] Additionally, high background fluorescence, which can be mistaken for non-specific cleavage, can arise from impurities in the substrate, autofluorescence from the sample, or non-specific binding of the substrate to other molecules.[7][8]

Q3: How can I be sure that the signal I'm measuring is specific to my protease of interest?

A3: To ensure the specificity of your assay, it is crucial to include a control with a specific inhibitor for your target protease.[9] A significant reduction in the fluorescent signal in the presence of the inhibitor indicates that the activity is primarily from your protease of interest.

Q4: What are common sources of high background fluorescence in rhodamine 110-based assays?

A4: High background fluorescence can originate from several sources, including:

• Reagent Impurity: The presence of free rhodamine 110 in the substrate stock.[7]

• Sample Autofluorescence: Endogenous molecules in cells or tissues that fluoresce at similar wavelengths.[8]

• Non-Specific Binding: The substrate adhering to surfaces or other molecules in the assay well.[7]

• Sub-optimal Washing: In cell-based assays, insufficient washing can leave behind unbound fluorogenic substrate.[7]

Troubleshooting Guide

High background signal or suspected non-specific cleavage can obscure your results. This guide provides a systematic approach to troubleshoot these issues.

Problem: High Background Fluorescence

Possible Cause	Recommended Solution
Substrate Degradation or Impurity	Store the (Z-Ala-Ala-Ala-Ala)₂Rh110 stock solution at -20°C, protected from light and moisture.[1][4][7] Consider purchasing a high-purity substrate (>98%).[7]
Sample Autofluorescence	Run a "sample only" control (without substrate) to quantify the level of autofluorescence. If high, consider using a buffer with lower background fluorescence or purifying your sample. For cell-based assays, consider using a medium with low serum content.[8]
Contaminated Buffers or Reagents	Prepare fresh buffers and solutions using high-purity water and reagents. Filter-sterilize buffers to remove any microbial contamination that may contain proteases.
Reader Settings	Optimize the gain settings on your fluorescence plate reader to maximize the signal-to-noise ratio.

Problem: Suspected Non-Specific Cleavage

Possible Cause	Recommended Solution
Contaminating Proteases	Add a cocktail of protease inhibitors to your sample, excluding the class of your target protease (e.g., use a cysteine and aspartic protease inhibitor cocktail if you are measuring a serine protease). For more targeted inhibition, use a specific inhibitor for the suspected contaminating protease.
Sub-optimal Buffer Conditions	Optimize the pH and ionic strength of your assay buffer to favor the activity of your target protease while minimizing the activity of contaminating proteases. Perform a pH profile of your enzyme's activity.
Inappropriate Substrate Concentration	Titrate the substrate concentration to find the optimal concentration for your target enzyme. Using a very high concentration may increase the likelihood of cleavage by low-affinity contaminating proteases.

Experimental Protocols

General Protocol for Elastase Activity Assay

This protocol provides a general guideline for measuring elastase activity using (Z-Ala-Ala-Ala-Ala)₂Rh110 in a 96-well plate format.

Materials:

• (Z-Ala-Ala-Ala-Ala)₂Rh110 substrate

• Purified elastase or sample containing elastase

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)[10]

• Specific elastase inhibitor (for control)

• Black 96-well microplate

• Fluorescence microplate reader with excitation at ~485 nm and emission at ~525 nm

Procedure:

• Prepare Substrate Stock Solution: Dissolve (Z-Ala-Ala-Ala-Ala)₂Rh110 in a suitable solvent like DMF or DMSO to make a stock solution (e.g., 10 mM).[4] Store at -20°C.

• Prepare Working Solutions:

  • Substrate Working Solution: Dilute the stock solution in Assay Buffer to the desired final concentration. Protect from light.

  • Enzyme/Sample Solution: Dilute your enzyme or sample to the desired concentration in cold Assay Buffer immediately before use.[10]

• Set up the Assay Plate:

  • Blank: Add Assay Buffer only.

  • Negative Control (No Enzyme): Add Substrate Working Solution and Assay Buffer.

  • Positive Control (Enzyme): Add your Enzyme/Sample Solution and Assay Buffer.

  • Inhibitor Control: Pre-incubate your Enzyme/Sample Solution with a specific elastase inhibitor before adding the Substrate Working Solution.

  • Test Samples: Add your test samples.

• Initiate the Reaction: Add the Substrate Working Solution to all wells except the blank to start the reaction. The final volume in each well should be consistent (e.g., 200 µL).

• Incubate: Incubate the plate at the optimal temperature for your enzyme (e.g., 37°C), protected from light.

• Measure Fluorescence: Read the fluorescence intensity at regular intervals (kinetic assay) or at a single endpoint after a fixed incubation time.

Quantitative Data

Table 1: Recommended Serine Protease Inhibitors

Inhibitor	Target Protease Class	Typical Working Concentration	Notes
Pefabloc SC (AEBSF)	Serine Proteases	0.1 - 1 mM	Less toxic alternative to PMSF.[6]
Aprotinin (Trasylol)	Serine Proteases	1 - 2 µg/mL	Potent inhibitor of trypsin and chymotrypsin.[6]
Urinary Trypsin Inhibitor (UTI)	Serine Proteases	Varies	Effective against trypsin, chymotrypsin, and elastase.[6]
Sivelestat	Neutrophil Elastase	IC₅₀ values in the nM range	A selective inhibitor of neutrophil elastase.[11][12]
ONO-6818	Neutrophil Elastase	Kᵢ = 12.16 nM	Specific for neutrophil elastase and inactive against many other proteases.[13]

Table 2: IC₅₀ Values of Natural Polypeptide Elastase Inhibitors

Inhibitor	Source	IC₅₀ (µM)	Target Elastase
Planktopeptin BL1125	Planktothrix rubescens	0.096	Elastase
Planktopeptin BL1061	Planktothrix rubescens	0.040	Elastase
Micropeptin HH978	Microcystis aeruginosa	17.6	Elastase
Micropeptin HH992	Microcystis aeruginosa	16.9	Elastase
Largamide A	Cyanobacterium	0.5 - 1.4	Porcine Pancreatic Elastase
YM-47141	Flexibacter sp.	0.15	Human Leukocyte Elastase
YM-47142	Flexibacter sp.	0.30	Human Leukocyte Elastase

Note: IC₅₀ values can vary depending on the assay conditions.[12][14][15]

Visualizations

Caption: Experimental workflow for a (Z-Ala-Ala-Ala-Ala)₂Rh110 protease assay.

Caption: Troubleshooting logic for non-specific cleavage and high background.

References

• 1. Neutrophil Elastase Activity Assay Kit - Creative BioMart [creativebiomart.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Sapphire Bioscience [sapphirebioscience.com]
• 6. Serine protease inhibitors suppress pancreatic endogenous proteases and modulate bacterial neutral proteases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. caymanchem.com [caymanchem.com]
• 10. Enzymatic Assay of Elastase (EC 3.4.21.36) [sigmaaldrich.com]
• 11. bpsbioscience.com [bpsbioscience.com]
• 12. frontiersin.org [frontiersin.org]
• 13. Protease-Specific Biomarkers to Analyse Protease Inhibitors for Emphysema Associated with Alpha 1-Antitrypsin Deficiency. An Overview of Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | The Natural Polypeptides as Significant Elastase Inhibitors [frontiersin.org]
• 15. Peptide Human Neutrophil Elastase Inhibitors from Natural Sources: An Overview - PMC [pmc.ncbi.nlm.nih.gov]

Autofluorescence issues with rhodamine 110-based assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing autofluorescence issues encountered during experiments using rhodamine 110-based assays.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem: High background fluorescence in "no-cell" or "reagent-only" control wells.

Possible Causes & Solutions:

Potential Cause	Recommended Solution(s)
Contaminated or Autofluorescent Assay Buffer/Media	Use phenol (B47542) red-free media for cell-based assays, as phenol red is a known source of autofluorescence. For the final measurement, consider replacing the culture medium with a simple, low-fluorescence buffer like phosphate-buffered saline (PBS).
Autofluorescent Microplates	Use black microplates, preferably with a clear bottom for cell-based assays that require bottom reading. Black plates are designed to reduce background fluorescence and prevent crosstalk between wells.[1][2][3][4][5][6]
Impure or Degraded Rhodamine 110 Substrate	Ensure the purity of the rhodamine 110 substrate. Impurities or degradation can lead to the presence of free rhodamine 110, which is highly fluorescent. Store the substrate according to the manufacturer's instructions, typically at -20°C and protected from light.

Problem: High background fluorescence in "vehicle-treated" or "negative control" cell wells.

Possible Causes & Solutions:

Potential Cause	Recommended Solution(s)
Endogenous Autofluorescence	Many cell types naturally fluoresce due to endogenous molecules like NADH, riboflavin, and flavins. To address this, include an unstained cell control to quantify the baseline autofluorescence. This value can then be subtracted from the measurements of your experimental samples.
Fixation-Induced Autofluorescence	Aldehyde fixatives such as formaldehyde (B43269) and glutaraldehyde (B144438) can react with cellular components to create fluorescent artifacts. To mitigate this, consider using an organic solvent fixative like ice-cold methanol (B129727) or ethanol. If aldehyde fixation is necessary, you can perform a quenching step with sodium borohydride (B1222165) after fixation.
Lipofuscin Accumulation	Lipofuscin is an age-related pigment that is highly autofluorescent and can accumulate in certain cell types. Treatment with Sudan Black B can help to quench lipofuscin-related autofluorescence.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and why is it a problem in rhodamine 110-based assays?

Autofluorescence is the natural emission of light by biological materials when excited by an external light source. In the context of rhodamine 110-based assays, which measure fluorescence in the green spectrum, autofluorescence can be a significant issue. It elevates the background signal, which can mask the specific signal from the rhodamine 110 fluorophore, thereby reducing the assay's sensitivity and signal-to-noise ratio.

Q2: What are the common sources of autofluorescence?

Autofluorescence can originate from both endogenous and exogenous sources:

• Endogenous Sources: These are molecules naturally present in cells and tissues. Common examples include:

  • Metabolic Co-factors: NADH and flavins (FAD, FMN) are major contributors to cellular autofluorescence.

  • Structural Proteins: Collagen and elastin, found in the extracellular matrix, are inherently fluorescent.

  • Lipofuscin: This is a granular pigment that accumulates in cells over time and exhibits broad-spectrum autofluorescence.

• Exogenous Sources: These are materials introduced during the experimental process. Common examples include:

  • Cell Culture Media: Phenol red, a common pH indicator in cell culture media, is fluorescent.

  • Fixatives: Aldehyde-based fixatives like formaldehyde and glutaraldehyde can induce fluorescence.

  • Plasticware: Standard plastic labware can have intrinsic fluorescence.

Q3: How can I choose the right instrument settings to minimize autofluorescence?

Optimizing your instrument settings is a critical step in reducing the impact of autofluorescence. Here are some key recommendations:

• Use Appropriate Filters: Select excitation and emission filters that are specifically designed for rhodamine 110 (Excitation max: ~497-502 nm, Emission max: ~520-522 nm). Using narrow bandpass filters can help to exclude off-target fluorescence.

• Optimize Gain/PMT Voltage: Adjust the detector gain or photomultiplier tube (PMT) voltage to a level that provides a robust signal from your positive controls without amplifying the background noise excessively.

• Bottom Reading for Cell-Based Assays: For adherent cells in microplates, reading the fluorescence from the bottom of the plate can significantly reduce the background signal originating from the culture medium.[7]

Q4: Are there chemical treatments to reduce autofluorescence?

Yes, several chemical treatments can be employed to quench autofluorescence:

• Sodium Borohydride (NaBH₄): This reducing agent is effective at quenching aldehyde-induced autofluorescence. It should be used after fixation and before permeabilization and staining.

• Sudan Black B: This lipophilic dye is particularly effective at quenching autofluorescence from lipofuscin. It is typically applied after the staining protocol is complete.[8][9][10][11]

Q5: Can software be used to correct for autofluorescence?

Yes, computational methods can be very effective in correcting for autofluorescence:

• Background Subtraction: In fluorescence microscopy, an image of an unstained sample or a cell-free area can be captured and subtracted from the experimental images. This can be performed using software like ImageJ.

• Spectral Unmixing: This advanced technique, available on spectral flow cytometers and some confocal microscopes, can differentiate the emission spectrum of rhodamine 110 from the broader emission spectrum of autofluorescence.[12][13][14][15][16] This allows for the computational removal of the autofluorescence signal.

Quantitative Data Summary

Table 1: Spectral Characteristics of Rhodamine 110 and Common Autofluorescent Molecules

Molecule	Typical Excitation Max (nm)	Typical Emission Max (nm)	Potential for Spectral Overlap with Rhodamine 110
Rhodamine 110	~497-502	~520-522	N/A
NADH	~340	~450	Low
Riboflavin & Flavins	~450	~530	High
Collagen	~340	~400	Low
Elastin	~350-450	~410-520	Moderate
Lipofuscin	Broad (340-490)	Broad (460-670)	High

Experimental Protocols

Protocol 1: Sodium Borohydride Treatment for Quenching Aldehyde-Induced Autofluorescence

• Fixation: Fix cells as required by your experimental protocol using an aldehyde-based fixative (e.g., 4% paraformaldehyde).

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Prepare NaBH₄ Solution: Freshly prepare a 0.1% (w/v) solution of sodium borohydride in ice-cold PBS. Caution: Sodium borohydride will fizz upon dissolution.

• Quenching: Add the freshly prepared NaBH₄ solution to the cells and incubate for 15-20 minutes at room temperature.

• Washing: Wash the cells thoroughly three times with PBS for 5 minutes each to remove all traces of sodium borohydride.

• Proceed with Staining: Continue with your standard immunofluorescence protocol (e.g., permeabilization, blocking, antibody incubation).

Protocol 2: Background Subtraction in Fluorescence Microscopy using ImageJ/Fiji

• Acquire Images: Capture a fluorescence image of your stained sample. Then, without changing any of the microscope or camera settings, move to a cell-free area of the coverslip and capture a "background" image.

• Open Images in ImageJ/Fiji: Open both the sample and background images.

• Select a Background Region of Interest (ROI): On the background image, use the rectangle or oval tool to select a representative area of the background.

• Measure Background Intensity: Go to "Analyze" > "Measure" to get the mean gray value of the selected ROI.

• Subtract Background: Go to "Process" > "Math" > "Subtract". Enter the mean gray value you measured in the previous step. This will subtract a constant value from every pixel in your sample image.

• Alternative "Subtract Background" Command: For uneven backgrounds, you can use the "Process" > "Subtract Background" command. Set the "Rolling ball radius" to a value larger than the largest object of interest in your image. Check the "Preview" box to optimize the radius before clicking "OK".

Visualizations

References

• 1. revvity.com [revvity.com]
• 2. biomat.it [biomat.it]
• 3. Which Plates Should I Choose for Fluorescence and Luminescence Measurements? [worldwide.promega.com]
• 4. Which Plates Should I Choose for Fluorescence and Luminescence Measurements? [promega.com]
• 5. tecan.com [tecan.com]
• 6. bitesizebio.com [bitesizebio.com]
• 7. benchchem.com [benchchem.com]
• 8. An optimised protocol for the detection of lipofuscin, a versatile and quantifiable marker of cellular senescence | PLOS One [journals.plos.org]
• 9. biotium.com [biotium.com]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. The 5 Essentials To Successful Spectral Unmixing - ExpertCytometry [expertcytometry.com]
• 13. Spectral Imaging and Linear Unmixing | Nikon’s MicroscopyU [microscopyu.com]
• 14. Optica Publishing Group [opg.optica.org]
• 15. microscopist.co.uk [microscopist.co.uk]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Elastase Substrates: (Z-Ala-Ala-Ala-Ala)2Rh110 vs. Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fluorogenic elastase substrate, (Z-Ala-Ala-Ala-Ala)2Rh110, with other commonly used elastase substrates. The information presented is curated to assist researchers in selecting the most appropriate substrate for their specific experimental needs, with a focus on performance, sensitivity, and practical application.

Introduction to Elastase Substrates

Elastase is a serine protease that plays a crucial role in various physiological and pathological processes, including inflammation, tissue remodeling, and the breakdown of extracellular matrix proteins. The accurate measurement of elastase activity is therefore critical in numerous research and drug development programs. A variety of synthetic substrates have been developed to facilitate the detection of elastase activity, each with distinct characteristics. These substrates can be broadly categorized into chromogenic and fluorogenic types.

• Chromogenic substrates , such as N-Succinyl-Ala-Ala-Ala-p-nitroanilide (Suc-(Ala)₃-pNA), produce a colored product upon cleavage by elastase, which can be quantified using a spectrophotometer.

• Fluorogenic substrates , like MeOSuc-Ala-Ala-Pro-Val-AMC and (Z-Ala-Ala-Ala-Ala)₂Rh110, release a fluorescent molecule upon enzymatic cleavage, offering significantly higher sensitivity than their chromogenic counterparts.

This guide will focus on a detailed comparison of the rhodamine 110-based substrate, (Z-Ala-Ala-Ala-Ala)₂Rh110, with a popular aminomethylcoumarin (AMC)-based fluorogenic substrate and a conventional p-nitroanilide (pNA)-based chromogenic substrate.

Performance Comparison of Elastase Substrates

The choice of an elastase substrate is often dictated by the required sensitivity of the assay and the nature of the biological sample being investigated. Fluorogenic substrates are generally favored for their superior sensitivity.

Feature	(Z-Ala-Ala-Ala-Ala)₂Rh110	MeOSuc-Ala-Ala-Pro-Val-AMC	N-Succinyl-Ala-Ala-Ala-p-nitroanilide
Substrate Type	Fluorogenic (Rhodamine 110)	Fluorogenic (AMC)	Chromogenic (pNA)
Detection Method	Fluorescence	Fluorescence	Absorbance
Excitation (Ex) / Emission (Em) Wavelengths	~485 nm / ~525 nm	~380 nm / ~460 nm	410 nm
Sensitivity	Very High	High	Moderate
Kₘ	Not readily available in literature	362 µM (for human leukocyte elastase)	Not readily available in literature
kcat/Kₘ	Not readily available in literature	Not readily available in literature	Not readily available in literature
Key Advantages	High sensitivity, favorable spectral properties with less interference from UV-absorbing compounds.[1]	Well-established substrate with good sensitivity.	Simple, cost-effective, and suitable for high concentration samples.
Key Disadvantages	Specific kinetic parameters (Kₘ, kcat) are not widely published.	Potential for interference from compounds that absorb in the UV range.[1]	Lower sensitivity compared to fluorogenic substrates.

Signaling Pathways and Experimental Workflows

Neutrophil Elastase Signaling Pathway

Neutrophil elastase (NE) is a key protease involved in the inflammatory cascade and immune response. It is released from activated neutrophils and can degrade a wide range of extracellular matrix proteins and virulence factors from pathogens.

Caption: Overview of the neutrophil elastase signaling pathway.

General Experimental Workflow for Elastase Activity Assay

The general workflow for measuring elastase activity using either chromogenic or fluorogenic substrates is similar, involving the incubation of the enzyme with the substrate and subsequent detection of the product.

Caption: A generalized workflow for elastase activity assays.

Logical Relationship of Substrate Cleavage and Signal Generation

The fundamental principle behind these assays is the enzymatic cleavage of a substrate to release a detectable molecule. The structure of the substrate dictates the nature of the signal generated.

Caption: The principle of elastase substrate cleavage and signal generation.

Experimental Protocols

Detailed methodologies for performing elastase activity assays with the discussed substrates are provided below. These protocols can be adapted for specific experimental requirements.

Protocol 1: Elastase Activity Assay using (Z-Ala-Ala-Ala-Ala)₂Rh110 (Fluorogenic)

This protocol is based on commercially available kits utilizing this substrate.[3]

Materials:

• Human Neutrophil Elastase

• (Z-Ala-Ala-Ala-Ala)₂Rh110 substrate

• Assay Buffer (e.g., 0.1 M HEPES, pH 7.5, containing 0.5 M NaCl and 10% DMSO)

• Black 96-well microplate

• Fluorescence microplate reader (Ex/Em = 485/525 nm)

Procedure:

• Prepare a stock solution of (Z-Ala-Ala-Ala-Ala)₂Rh110 in DMF or DMSO.

• Dilute the human neutrophil elastase to the desired concentration in the assay buffer.

• Add the diluted elastase solution to the wells of the black 96-well plate.

• Initiate the reaction by adding the substrate solution to the wells.

• Immediately measure the fluorescence intensity at Ex/Em = 485/525 nm at regular intervals (e.g., every minute) for a set period (e.g., 30-60 minutes) at a constant temperature (e.g., 37°C).

• Calculate the rate of reaction (change in fluorescence per unit time) from the linear portion of the kinetic curve. This rate is proportional to the elastase activity.

Protocol 2: Elastase Activity Assay using MeOSuc-Ala-Ala-Pro-Val-AMC (Fluorogenic)

Materials:

• Human Neutrophil Elastase

• MeOSuc-Ala-Ala-Pro-Val-AMC substrate

• Assay Buffer (e.g., 0.1 M HEPES, pH 7.5)

• Black 96-well microplate

• Fluorescence microplate reader (Ex/Em = 380/460 nm)

Procedure:

• Prepare a stock solution of MeOSuc-Ala-Ala-Pro-Val-AMC in DMSO.

• Dilute the human neutrophil elastase to its final working concentration in the assay buffer.

• Add the elastase solution to the wells of the black 96-well plate.

• Initiate the reaction by adding the substrate solution to the wells.

• Immediately measure the fluorescence intensity at Ex/Em = 380/460 nm at regular intervals.

• Calculate the rate of increase in fluorescence, which corresponds to the enzyme activity.

Protocol 3: Elastase Activity Assay using N-Succinyl-Ala-Ala-Ala-p-nitroanilide (Chromogenic)

Materials:

• Porcine Pancreatic Elastase or Human Neutrophil Elastase

• N-Succinyl-Ala-Ala-Ala-p-nitroanilide (Suc-(Ala)₃-pNA)

• Assay Buffer (e.g., 0.2 M Tris-HCl, pH 8.0)

• Clear 96-well microplate

• Microplate reader capable of measuring absorbance at 410 nm

Procedure:

• Prepare a stock solution of Suc-(Ala)₃-pNA in a suitable solvent like N-methylpyrrolidone or DMSO.

• Dilute the elastase to its final working concentration in the assay buffer.

• Add the elastase solution to the wells of the 96-well plate.

• Initiate the reaction by adding the substrate solution to the wells.

• Immediately measure the absorbance at 410 nm at regular intervals for a set period at a constant temperature.

• Calculate the rate of reaction (change in absorbance per unit time). This rate is proportional to the enzyme activity.

Conclusion

The selection of an appropriate elastase substrate is a critical step in obtaining reliable and meaningful data.

• (Z-Ala-Ala-Ala-Ala)₂Rh110 stands out as a highly sensitive fluorogenic substrate with favorable spectral properties that minimize interference, making it an excellent choice for detecting low levels of elastase activity.

• MeOSuc-Ala-Ala-Pro-Val-AMC is another sensitive fluorogenic option that is well-characterized and widely used in the field.

• N-Succinyl-Ala-Ala-Ala-p-nitroanilide remains a valuable tool for routine assays where high sensitivity is not the primary concern, offering a cost-effective and straightforward method.

Researchers should consider the specific requirements of their assay, including sensitivity needs, potential for interfering compounds in the sample, and available instrumentation, when making their selection. For high-sensitivity applications and studies involving complex biological matrices, the superior performance of fluorogenic substrates, particularly rhodamine 110-based substrates like (Z-Ala-Ala-Ala-Ala)₂Rh110, is evident.

References

• 1. researchgate.net [researchgate.net]
• 2. apexbt.com [apexbt.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

Validating Elastase Activity: A Comparative Guide to Specific Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The accurate validation of elastase activity is a cornerstone of research into numerous inflammatory diseases, including chronic obstructive pulmonary disease (COPD), acute respiratory distress syndrome (ARDS), and cystic fibrosis. The dysregulation of elastase activity, particularly neutrophil and pancreatic elastases, is a key factor in the tissue degradation observed in these conditions. Specific inhibitors are indispensable tools for dissecting the roles of these enzymes and for the development of targeted therapeutics. This guide provides an objective comparison of commonly used specific inhibitors for neutrophil and pancreatic elastase, supported by experimental data and detailed protocols to aid in the validation of research findings.

Comparative Efficacy of Elastase Inhibitors

The selection of an appropriate inhibitor is critical for experimental success and depends on the specific elastase target, the required potency, and the experimental context (in vitro vs. in vivo). The following tables summarize the inhibitory potency (IC50 and Ki values) of several commercially available and endogenous inhibitors against human neutrophil elastase and pancreatic elastase. It is important to note that these values can vary depending on the experimental conditions.[1]

Inhibitor	Type	Target Elastase	IC50 (nM)	Ki (nM)	Oral Bioavailability
Sivelestat	Competitive	Human Neutrophil Elastase	44[1][2]	200[1][2]	No[1]
Alvelestat (AZD9668)	Selective, Reversible, Competitive	Human Neutrophil Elastase	~12.6 (pIC50=7.9)[1]	9.4[1]	Yes[1]
Elafin	Endogenous, Tight-binding	Human Neutrophil Elastase	-	-	No
Alpha-1 Antitrypsin (α1-AT)	Endogenous, Irreversible	Human Neutrophil & Pancreatic Elastase	-	-	Not applicable
GW-311616	Potent and Orally Bioavailable	Human Neutrophil Elastase	22[1]	0.31[1]	Yes[1]
BAY-85-8501	Reversible and Potent	Human Neutrophil Elastase	0.065[1]	N/A	N/A
FK706	Slow-Binding and Competitive	Human Neutrophil Elastase	83[1]	4.2[1]	N/A
ZD-0892	Selective	Human Neutrophil Elastase	N/A	6.7[1]	N/A
MeOSuc-AAPV-CMK	Irreversible	Human Neutrophil Elastase	N/A	N/A	No[1]
Telaprevir	-	Human Pancreatic Elastase	15.7	-	Yes
Tebipenem	-	Human Pancreatic Elastase	3600	-	Yes
α-Crystallin	-	Porcine Pancreatic Elastase	-	1.5[3]	No
α-Crystallin	-	Human Neutrophil Elastase	-	0.25[3]	No

Data sourced from multiple commercial suppliers and literature. Values are approximate and can vary based on assay conditions.[1]

Key Signaling Pathways and Experimental Workflows

To understand the context in which these inhibitors are evaluated, it is crucial to visualize the relevant biological pathways and experimental procedures.

Caption: Simplified pathway of neutrophil elastase-mediated tissue injury and the point of intervention for specific inhibitors.

Caption: A generalized workflow for determining the IC50 value of an elastase inhibitor in vitro.

Experimental Protocols

The following are detailed methodologies for in vitro inhibition assays for neutrophil and pancreatic elastase. These protocols are based on commonly used fluorometric and colorimetric methods.

Protocol 1: In Vitro Neutrophil Elastase Inhibition Assay (Fluorometric)

This protocol is a standard method for determining the inhibitory activity of a compound against human neutrophil elastase.[1][4]

Objective: To determine the IC50 value of a test compound against human neutrophil elastase.

Materials:

• Human Neutrophil Elastase (HNE)

• Fluorogenic Substrate: N-(Methoxysuccinyl)-Ala-Ala-Pro-Val-7-Amino-4-methylcoumarin (MeOSuc-AAPV-AMC)

• Assay Buffer: 0.1 M HEPES, 0.5 M NaCl, 10% DMSO, pH 7.5

• Test Compounds (potential inhibitors)

• Known Inhibitor Control (e.g., Sivelestat)

• 96-well black, flat-bottom plates

• Fluorescence microplate reader (Excitation/Emission ~380/500 nm)

• DMSO (for inhibitor stock solutions)

Procedure:

• Reagent Preparation:

  • Prepare stock solutions of the test compounds and the known inhibitor control (e.g., 10 mM in DMSO).

  • Prepare a working solution of Human Neutrophil Elastase in Assay Buffer (e.g., 25 nM).

  • Prepare a working solution of the fluorogenic substrate in Assay Buffer.

• Inhibitor Dilution Series:

  • Perform serial dilutions of the inhibitor stock solutions in Assay Buffer to create a range of concentrations to be tested. A 10-point dilution series is recommended.

• Assay Setup:

  • Add 25 µL of the diluted inhibitor or vehicle control (Assay Buffer with the same final concentration of DMSO) to each well of the 96-well plate.

  • Add 50 µL of the HNE working solution to each well.

• Pre-incubation:

  • Mix the contents of the plate gently and incubate at 37°C for 5-10 minutes to allow the inhibitors to interact with the enzyme.[1] For irreversible inhibitors, this pre-incubation step is crucial.[4]

• Substrate Addition and Measurement:

  • Initiate the enzymatic reaction by adding 25 µL of the diluted substrate solution to each well.

  • Immediately measure the fluorescence (Ex/Em = 400/505 nm) in kinetic mode at 37°C for 30 minutes, with readings taken every minute.[1]

• Data Analysis:

  • Calculate the rate of reaction (slope) for each well from the linear portion of the kinetic curve.

  • Subtract the slope of the background control from all other readings.

  • The activity of the enzyme control represents 100% activity.

  • Plot the percent inhibition versus the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[1]

Protocol 2: In Vitro Pancreatic Elastase Inhibition Assay (Colorimetric)

This protocol is adapted for measuring the inhibition of porcine pancreatic elastase (PPE), which is often used as a model for human pancreatic elastase.

Objective: To determine the IC50 value of a test compound against porcine pancreatic elastase.

Materials:

• Porcine Pancreatic Elastase (PPE)

• Substrate: N-Succinyl-Ala-Ala-Ala-p-nitroanilide (SANA)

• Assay Buffer: 70 mM Trizma-HCl buffer, pH 8.0

• Test Compounds (potential inhibitors)

• Known Inhibitor Control

• 96-well clear, flat-bottom plates

• Microplate reader capable of measuring absorbance at 401 nm

• DMSO (for inhibitor stock solutions)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of PPE in the assay buffer (e.g., 16 mU/mL).

  • Prepare a stock solution of SANA in the assay buffer (e.g., 0.29 mM).

  • Prepare stock solutions of the test compounds and a known inhibitor control in DMSO.

  • Prepare serial dilutions of the inhibitors in the assay buffer.

• Assay Setup:

  • The reaction mixture should contain 70 mM Trizma-HCl buffer (pH 8.0), 16 mU PPE, and 0.29 mM SANA.[5]

  • In a 96-well plate, add the assay buffer, followed by the inhibitor solution (or vehicle for the control).

  • Add the PPE solution to all wells except for the blank.

• Pre-incubation:

  • Pre-incubate the plate for 15 minutes at 25°C.[5]

• Substrate Addition and Measurement:

  • Start the reaction by adding the SANA substrate solution to all wells.

  • Monitor the increase in absorbance at 401 nm for 15 minutes at room temperature using a microplate reader.[5]

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute).

  • The percentage of elastase inhibition is calculated as: [1 - (rate of sample / rate of control)] * 100.

  • Plot the percent inhibition versus the inhibitor concentration to determine the IC50 value.

Conclusion

The validation of elastase activity using specific inhibitors is a multifaceted process that requires careful consideration of the target enzyme, inhibitor characteristics, and experimental design. The data and protocols presented in this guide offer a framework for the objective comparison of elastase inhibitors. For researchers investigating the role of elastases in disease and developing novel therapeutics, a thorough understanding of these validation methods is essential for generating robust and reproducible results. The choice between inhibitors will ultimately depend on the specific research question, with factors such as potency, selectivity, and bioavailability playing a crucial role in the decision-making process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A comparison of the inhibition of porcine pancreatic elastase and human neutrophil elastase by alpha-crystallin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Inhibition of pancreatic elastase in silico and in vitro by Rubus rosifolius leaves extract and its constituents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Protease Activity Measurement: (Z-Ala-Ala-Ala-Ala)2Rh110 Assay vs. ELISA

For researchers and professionals in drug development, the accurate quantification of protease activity is critical. Two common methods for this are the direct enzymatic assay using a fluorogenic substrate like (Z-Ala-Ala-Ala-Ala)2Rh110 and the immuno-based Enzyme-Linked Immunosorbent Assay (ELISA). This guide provides a detailed comparison of these two methodologies, supported by experimental principles, to aid in the selection of the most appropriate assay for your research needs.

Principle of Detection

The (Z-Ala-Ala-Ala-Ala)2Rh110 assay is a direct measure of enzymatic activity. The substrate, (Z-Ala-Ala-Ala-Ala)2Rh110, is a non-fluorescent molecule that, when cleaved by a protease such as elastase, releases the highly fluorescent compound rhodamine 110.[1][2][3] The increase in fluorescence is directly proportional to the enzymatic activity in the sample.[4]

In contrast, a protease ELISA is an indirect method that quantifies the amount of a specific protease enzyme present in a sample.[5] This is typically achieved in a "sandwich" format where a capture antibody immobilized on a microplate well binds the protease. A second, detection antibody, which is conjugated to an enzyme, then binds to a different epitope on the captured protease. The addition of a substrate for the reporter enzyme generates a measurable signal (colorimetric or fluorescent), which corresponds to the concentration of the protease enzyme.[5]

Performance Comparison

Feature	(Z-Ala-Ala-Ala-Ala)2Rh110 Assay	ELISA
Analyte Measured	Enzymatic Activity	Enzyme Concentration
Assay Principle	Direct enzymatic cleavage of a fluorogenic substrate	Immuno-capture and enzymatic signal amplification
Sensitivity	High, capable of detecting picogram levels of active enzyme.[4]	High, dependent on antibody affinity and reporter enzyme efficiency.
Specificity	Dependent on the substrate's selectivity for the target protease.[6][7]	High, determined by the specificity of the antibodies used.[5]
Dynamic Range	Typically narrower, can be limited by substrate depletion or product inhibition.	Generally wider, allowing for quantification over a broader range of concentrations.
Throughput	High, amenable to microplate formats and automated liquid handling.	High, well-suited for 96-well and 384-well plate formats.
Cost	Generally lower per sample.	Can be higher due to the cost of antibodies and coated plates.
Information Provided	Provides a measure of the functional activity of the enzyme.	Provides a measure of the total amount of enzyme protein (active and inactive).

Experimental Protocols

(Z-Ala-Ala-Ala-Ala)2Rh110 Protease Activity Assay Protocol

This protocol is a generalized procedure for measuring protease activity using a fluorogenic substrate.

• Reagent Preparation:

  • Prepare an assay buffer suitable for the protease of interest (e.g., Tris or HEPES based buffers).

  • Reconstitute the (Z-Ala-Ala-Ala-Ala)2Rh110 substrate in an appropriate solvent like DMSO to create a stock solution.[3]

  • Prepare a working solution of the substrate by diluting the stock solution in the assay buffer to the desired final concentration.

  • Prepare a positive control using a known concentration of the target protease (e.g., trypsin or elastase).[8]

• Assay Procedure:

  • Pipette samples (e.g., cell lysates, purified enzyme) into the wells of a black 96-well microplate.

  • Add the substrate working solution to each well to initiate the enzymatic reaction.

  • Include a blank control containing only the assay buffer and substrate.

  • Include a positive control with the known protease.

  • Incubate the plate at a controlled temperature (e.g., 37°C), protected from light.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 485 nm excitation and 525 nm emission for rhodamine 110) at multiple time points.[1][3]

  • Calculate the rate of reaction (increase in fluorescence over time) for each sample.

  • The protease activity is proportional to the rate of the reaction.

General Protease ELISA Protocol

This protocol outlines the general steps for a sandwich ELISA to quantify a specific protease.

• Plate Coating:

  • Coat the wells of a 96-well microplate with a capture antibody specific for the target protease.

  • Incubate to allow for binding, then wash the plate to remove unbound antibody.

  • Block the remaining protein-binding sites in the coated wells with a blocking buffer (e.g., BSA or casein solution).

• Sample and Standard Incubation:

  • Prepare a standard curve using known concentrations of the purified protease.

  • Add the standards and samples to the wells of the coated and blocked plate.

  • Incubate to allow the protease to bind to the capture antibody.

  • Wash the plate to remove unbound sample components.

• Detection Antibody Incubation:

  • Add a detection antibody (conjugated to a reporter enzyme like HRP or AP) to each well.

  • Incubate to allow the detection antibody to bind to the captured protease.

  • Wash the plate to remove unbound detection antibody.

• Substrate Addition and Signal Detection:

  • Add the appropriate substrate for the reporter enzyme (e.g., TMB for HRP, pNPP for AP).

  • Incubate to allow for color or signal development.

  • Stop the reaction with a stop solution if necessary.

  • Read the absorbance or fluorescence on a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the signal from the standards against their known concentrations.

  • Determine the concentration of the protease in the samples by interpolating their signal on the standard curve.

Visualizing the Methodologies

Caption: Enzymatic cleavage of (Z-Ala-Ala-Ala-Ala)2Rh110.

Caption: Comparison of assay workflows.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. (Z-Ala-Ala-Ala-Ala)2Rh110 | CAS 149695-85-2 | Cayman Chemical | Biomol.com [biomol.com]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. ELISA Assay Technique | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. biorxiv.org [biorxiv.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. abcam.com [abcam.com]

A Researcher's Guide: Comparing Fluorometric and Colorimetric Elastase Assays

For researchers and drug development professionals investigating elastase activity, selecting the appropriate assay is a critical decision that can significantly impact experimental outcomes. Elastase, a serine protease, plays a crucial role in the breakdown of elastin, a key protein in the extracellular matrix.[1] Its dysregulation is implicated in various diseases, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and inflammatory skin conditions.[1] This guide provides an objective comparison of the two most common in vitro methods for measuring elastase activity: fluorometric and colorimetric assays. We will delve into the principles of each, present a side-by-side performance comparison with supporting data, and provide detailed experimental protocols to aid in your selection process.

Principles of Detection: A Tale of Two Signals

Both fluorometric and colorimetric elastase assays rely on the enzymatic cleavage of a synthetic peptide substrate.[1] The core difference lies in the nature of the reporter molecule that is released upon cleavage and the method used for its detection.

Colorimetric Assays: These assays utilize a synthetic peptide substrate conjugated to a chromophore, most commonly p-nitroaniline (pNA).[1][2] When elastase cleaves the peptide, pNA is released, resulting in a yellow color.[1] The intensity of this color, which is directly proportional to the elastase activity, can be quantified by measuring the absorbance at a specific wavelength, typically around 405-410 nm.[1][3]

Fluorometric Assays: In fluorometric assays, the synthetic peptide substrate is linked to a fluorophore, such as 7-amino-4-methylcoumarin (B1665955) (AMC) or 7-amino-4-trifluoromethylcoumarin (AFC).[1][4] In its conjugated form, the fluorophore's fluorescence is quenched.[1][5] Upon cleavage by elastase, the free fluorophore is released, leading to a significant increase in fluorescence.[1][5] This fluorescent signal is measured using a fluorometer at specific excitation and emission wavelengths (e.g., Ex/Em = 380/500 nm for AFC).[4][6] The rate of fluorescence increase is directly proportional to the elastase activity.[1][5]

Performance Comparison: Sensitivity Takes Center Stage

The choice between a fluorometric and colorimetric assay often hinges on the specific requirements of the experiment, particularly the desired sensitivity and the potential for interference from sample components. Fluorometric assays are generally recognized for their superior sensitivity.[7][8]

Parameter	Colorimetric Method	Fluorometric Method
Sensitivity	Lower	Higher[1][8]
Limit of Detection	Micromolar (µM) range[1]	Nanomolar (nM) to Picomolar (pM) range[1]
Dynamic Range	Narrower	Wider[1][9]
Instrumentation	Spectrophotometer (Absorbance reader)[1]	Fluorometer (Fluorescence reader)[1]
Cost	Generally lower[1]	Generally higher[1]
Susceptibility to Interference	Less susceptible to compound fluorescence[1]	Can be affected by fluorescent compounds[1]

Experimental Workflow and Signaling Pathway

The general workflow for both assay types is similar, involving the preparation of reagents, incubation of the enzyme with the substrate, and subsequent signal detection. The fundamental difference lies in the nature of the signal generated.

A generalized workflow for elastase assays.

The underlying signaling mechanism involves the specific recognition and cleavage of the synthetic substrate by elastase, leading to the release of a detectable molecule.

Signaling pathways for elastase assays.

Detailed Experimental Protocols

The following are generalized protocols for performing colorimetric and fluorometric elastase assays. Note that specific conditions may need to be optimized for your particular enzyme source, substrate, and experimental setup.

Colorimetric Elastase Assay Protocol

Materials:

• Assay Buffer: 50 mM Tris-HCl, pH 7.5[1]

• Human Neutrophil Elastase (HNE)

• Chromogenic Substrate: N-Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide[1]

• 96-well clear microplate

• Spectrophotometer (plate reader)

Procedure:

• Prepare a stock solution of the chromogenic substrate in DMSO.[1]

• Dilute the substrate and HNE to their desired working concentrations in Assay Buffer.

• Add 50 µL of Assay Buffer to each well of the 96-well plate.[1]

• Add 10 µL of HNE solution to the sample wells and 10 µL of Assay Buffer to the blank wells.[1]

• If testing inhibitors, add 10 µL of the inhibitor solution and pre-incubate with the enzyme for 15 minutes.[1]

• Initiate the reaction by adding 30 µL of the chromogenic substrate solution to all wells.[1]

• Immediately measure the absorbance at 405 nm in a kinetic mode at 37°C for 30 minutes, taking readings every minute.[1]

• Calculate the reaction velocity (rate of change in absorbance per minute) from the linear portion of the curve.

Fluorometric Elastase Assay Protocol

Materials:

• Assay Buffer: 50 mM Tris-HCl, pH 7.5[1]

• Human Neutrophil Elastase (HNE)

• Fluorogenic Substrate: A specific peptide substrate linked to a fluorophore like AFC[4] or AMC.[1]

• 96-well black microplate[1]

• Fluorometer (plate reader)

Procedure:

• Prepare a stock solution of the fluorogenic substrate in DMSO.

• Dilute the substrate and HNE to their desired working concentrations in Assay Buffer.

• Add 50 µL of Assay Buffer to each well of a 96-well black plate.[1]

• Add 10 µL of HNE solution to the sample wells and 10 µL of Assay Buffer to the blank wells.[1]

• For samples with potential background fluorescence, prepare control wells containing only the sample and adjust the volume to 100 µL with Assay Buffer.[4][10]

• If testing inhibitors, add 10 µL of the inhibitor solution and pre-incubate with the enzyme for 15 minutes.[1]

• Initiate the reaction by adding 30 µL of the fluorogenic substrate solution to all wells (except background controls).[1]

• Immediately measure the fluorescence intensity (e.g., Ex/Em = 380/500 nm for AFC substrate) in a kinetic mode at 37°C for 10-20 minutes, taking readings every 1-2 minutes.[4][6][10]

• Calculate the reaction velocity (rate of change in fluorescence intensity per minute) from the linear portion of the curve.

Conclusion: Making the Right Choice

Both fluorometric and colorimetric assays are valuable tools for quantifying elastase activity. The choice between them is ultimately dictated by the specific needs of your research.

• Colorimetric assays are a cost-effective, straightforward, and robust option suitable for applications where high sensitivity is not the primary concern.[8]

• Fluorometric assays offer significantly higher sensitivity and a wider dynamic range, making them the preferred method for detecting low levels of elastase activity, high-throughput screening, and when working with limited sample volumes.[8]

By carefully considering the factors outlined in this guide, researchers can select the most appropriate elastase assay to generate accurate and reliable data in their pursuit of scientific discovery and therapeutic innovation.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantifying the Modulation of Elastase Enzyme Activity Through Colorimetric Analysis [jove.com]
• 3. Elastase - Assay | Worthington Biochemical [worthington-biochem.com]
• 4. resources.amsbio.com [resources.amsbio.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. content.abcam.com [content.abcam.com]
• 7. antozyme.com [antozyme.com]
• 8. Colorimetric vs Fluorometric assay: Which is better for sensitivity? [eureka.patsnap.com]
• 9. blog.mblintl.com [blog.mblintl.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to Neutrophil Elastase Substrates: Focus on (Z-Ala-Ala-Ala-Ala)2Rh110

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fluorogenic substrate (Z-Ala-Ala-Ala-Ala)2Rh110 for the measurement of neutrophil elastase activity against other commonly used chromogenic and fluorogenic substrates. The information presented is supported by experimental data to aid in the selection of the most appropriate substrate for specific research needs.

Neutrophil elastase is a powerful serine protease stored in the azurophilic granules of neutrophils. It plays a critical role in the innate immune response by degrading proteins of invading pathogens.[1] However, its dysregulation and excessive activity are implicated in a variety of inflammatory diseases, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and rheumatoid arthritis, making it a key therapeutic target.[1] Accurate measurement of its enzymatic activity is therefore paramount for both basic research and drug development.

Overview of (Z-Ala-Ala-Ala-Ala)2Rh110

(Z-Ala-Ala-Ala-Ala)2Rh110 is a highly sensitive and specific substrate for neutrophil elastase. This non-fluorescent bisamide derivative of rhodamine 110 is selectively cleaved by neutrophil elastase to yield the highly fluorescent compound rhodamine 110, which has excitation and emission maxima of approximately 497 nm and 520 nm, respectively.[2] The cleavage occurs in a two-step process, first producing a fluorescent monoamide intermediate and then the fully fluorescent rhodamine 110, leading to a significant increase in the fluorescence signal.[3][4]

Quantitative Comparison of Neutrophil Elastase Substrates

While (Z-Ala-Ala-Ala-Ala)2Rh110 is recognized for its high sensitivity, the determination of precise kinetic constants (Km and kcat) for bis-substituted rhodamine 110 substrates is complex due to the two-step cleavage mechanism, which can yield apparent, rather than true, kinetic parameters.[5] For this reason, direct quantitative comparisons with monosubstituted substrates can be challenging. However, a comparison with other well-characterized substrates for which kinetic data are available can provide valuable context for its performance.

Substrate	Type	Detection Wavelength (nm)	Km (µM)	kcat/Km (M⁻¹s⁻¹)	Key Features
(Z-Ala-Ala-Ala-Ala)2Rh110	Fluorogenic (Rhodamine 110)	Ex: ~497, Em: ~520	Not readily available	Not readily available	High sensitivity, specific for elastase.[2]
MeOSuc-AAPV-AMC	Fluorogenic (AMC)	Ex: 380, Em: 460	~140 - 362	~120,000	Widely used, sensitive fluorogenic substrate.
MeOSuc-AAPV-pNA	Chromogenic (pNA)	405	Not explicitly found	~5,464	Reliable and cost-effective for routine assays.
Abz-APEEIMRRQ-EDDnp	Fluorogenic (FRET)	Ex: 320, Em: 420	Not explicitly found	>500-fold greater for HNE than PR3	Highly specific for human neutrophil elastase (HNE) over proteinase 3 (PR3).[6][7]

Experimental Protocols

General Protocol for Neutrophil Elastase Activity Assay using (Z-Ala-Ala-Ala-Ala)2Rh110

This protocol is a generalized procedure and may require optimization for specific experimental conditions.

Materials:

• Human Neutrophil Elastase (HNE)

• (Z-Ala-Ala-Ala-Ala)2Rh110 substrate

• Assay Buffer (e.g., 0.1 M HEPES, 0.5 M NaCl, pH 7.5)

• Solvent for substrate (e.g., DMF or DMSO)

• 96-well black, flat-bottom microplate

• Fluorescence microplate reader

Procedure:

• Prepare Substrate Stock Solution: Dissolve (Z-Ala-Ala-Ala-Ala)2Rh110 in a suitable solvent (e.g., DMF) to prepare a stock solution.

• Prepare Working Solutions: Dilute the HNE to the desired concentration in Assay Buffer. Prepare a working solution of the substrate by diluting the stock solution in Assay Buffer to the desired final concentration.

• Assay Reaction:

  • Add 50 µL of the diluted HNE solution to each well of the microplate.

  • To initiate the reaction, add 50 µL of the substrate working solution to each well.

• Incubation and Measurement:

  • Immediately place the plate in a fluorescence microplate reader pre-warmed to 37°C.

  • Measure the fluorescence intensity at regular intervals (e.g., every 1-2 minutes) for 15-30 minutes, using excitation and emission wavelengths of approximately 485 nm and 525 nm, respectively.

• Data Analysis: Calculate the rate of reaction (change in fluorescence units per minute) from the linear portion of the kinetic curve.

Protocol for Neutrophil Elastase Activity Assay using MeOSuc-AAPV-pNA

Materials:

• Human Neutrophil Elastase (HNE)

• MeOSuc-AAPV-pNA substrate

• Assay Buffer (e.g., 0.1 M Tris-HCl, 0.5 M NaCl, pH 7.5)

• Solvent for substrate (e.g., 1-methyl-2-pyrrolidone or DMSO)

• 96-well clear, flat-bottom microplate

• Spectrophotometer

Procedure:

• Prepare Substrate Stock Solution: Dissolve MeOSuc-AAPV-pNA in the solvent to a concentration of 12.0 mg/ml.

• Prepare Working Solutions: Dilute the substrate stock solution in the Assay Buffer to a working concentration of 0.2 mM. Dilute HNE in a suitable buffer (e.g., 0.05 M sodium acetate, pH 5.0, containing 0.1 M NaCl) to a working dilution of 0.10 mg/ml.

• Assay Reaction:

  • Add the substrate working solution to the wells of the microplate.

  • Equilibrate to 25°C for at least 5 minutes.

  • Add a small volume of the enzyme solution to the substrate solution to start the reaction.

• Measurement: Immediately begin monitoring the increase in absorbance at 410 nm at regular intervals for 5 to 10 minutes.

• Data Analysis: Calculate the rate of reaction (ΔAbs/min).

Signaling Pathways Involving Neutrophil Elastase

Neutrophil elastase is not only involved in the direct degradation of extracellular matrix proteins but also in cell signaling, contributing to inflammation and other pathological processes.

Caption: Neutrophil elastase activation of the PAR2 signaling pathway.[8][9][10][11][12]

Neutrophil elastase can also trigger a more complex signaling cascade leading to the upregulation of MUC1, a transmembrane mucin involved in airway protection and inflammation modulation.

Caption: Signaling pathway of neutrophil elastase-induced MUC1 transcription.[13][14][15][16][17]

Conclusion

The choice of substrate for measuring neutrophil elastase activity depends on the specific experimental requirements. (Z-Ala-Ala-Ala-Ala)2Rh110 stands out for its high sensitivity, making it an excellent choice for detecting low levels of enzyme activity. For routine assays where cost is a consideration, chromogenic substrates like MeOSuc-AAPV-pNA offer a reliable alternative. For studies requiring high specificity against other proteases like PR3, substrates such as Abz-APEEIMRRQ-EDDnp are advantageous. Researchers should consider the trade-offs between sensitivity, specificity, cost, and the instrumentation available when selecting the optimal substrate for their studies of neutrophil elastase.

References

• 1. scbt.com [scbt.com]
• 2. Development of novel assays for proteolytic enzymes using rhodamine-based fluorogenic substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Rhodamine-based compounds as fluorogenic substrates for serine proteinases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Morpholinecarbonyl-Rhodamine 110 based substrates for the determination of protease activity with accurate kinetic parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design and use of highly specific substrates of neutrophil elastase and proteinase 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. atsjournals.org [atsjournals.org]
• 8. Neutrophil Elastase Activates Protease-activated Receptor-2 (PAR2) and Transient Receptor Potential Vanilloid 4 (TRPV4) to Cause Inflammation and Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Neutrophil elastase acts as a biased agonist for proteinase-activated receptor-2 (PAR2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neutrophil Elastase Acts as a Biased Agonist for Proteinase-activated Receptor-2 (PAR2) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. research.monash.edu [research.monash.edu]
• 12. researchgate.net [researchgate.net]
• 13. The Signaling Pathway Involved in Neutrophil Elastase–Stimulated MUC1 Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The signaling pathway involved in neutrophil elastase stimulated MUC1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. journals.physiology.org [journals.physiology.org]
• 16. atsjournals.org [atsjournals.org]
• 17. scispace.com [scispace.com]

A Comparative Guide to Neutrophil Elastase Activity Assays: Focus on the Reproducibility of (Z-Ala-Ala-Ala-Ala)2Rh110

For Researchers, Scientists, and Drug Development Professionals

The accurate and reproducible measurement of neutrophil elastase activity is critical in various fields of research, including immunology, inflammation, and drug discovery. Neutrophil elastase, a serine protease released by neutrophils during inflammation, is a key biomarker and therapeutic target in numerous diseases. This guide provides a comparative overview of the commonly used (Z-Ala-Ala-Ala-Ala)2Rh110 assay and its alternatives, with a focus on performance, reproducibility, and experimental protocols.

Overview of Neutrophil Elastase Activity Assays

The quantification of neutrophil elastase activity is primarily achieved through two main types of assays: fluorogenic substrate-based assays and enzyme-linked immunosorbent assays (ELISA).

Fluorogenic Assays utilize synthetic peptides that are specifically cleaved by neutrophil elastase. This cleavage releases a fluorophore, leading to a measurable increase in fluorescence that is directly proportional to the enzyme's activity. The (Z-Ala-Ala-Ala-Ala)2Rh110 assay falls into this category.

ELISA-based Assays are immunoassays that typically measure the concentration of the neutrophil elastase protein rather than its enzymatic activity directly. However, some ELISA formats are designed to capture and quantify the active form of the enzyme.

The (Z-Ala-Ala-Ala-Ala)2Rh110 Assay: A Closer Look

The (Z-Ala-Ala-Ala-Ala)2Rh110 assay is a fluorogenic method that employs a specific, non-fluorescent substrate, (Z-Ala-Ala-Ala-Ala)2Rh110. In the presence of neutrophil elastase, this substrate is cleaved, releasing the highly fluorescent compound rhodamine 110 (R110). The resulting fluorescence can be monitored to determine elastase activity.[1][2][3]

Signaling Pathway and Mechanism

The enzymatic reaction at the core of this assay is a straightforward proteolytic cleavage.

Figure 1. Enzymatic cleavage of (Z-Ala-Ala-Ala-Ala)2Rh110 by neutrophil elastase.

Comparison of Neutrophil Elastase Assays

Parameter	(Z-Ala-Ala-Ala-Ala)2Rh110 Assay	MeOSuc-AAPV-AMC Assay	Neutrophil Elastase ELISA
Assay Principle	Fluorogenic (Rhodamine 110 release)	Fluorogenic (AMC release)	Immunoassay (Protein detection)
Measurement	Enzymatic Activity	Enzymatic Activity	Protein Concentration (Active or Total)
Sensitivity	High (Rhodamine 110 is a bright fluorophore)	High (AMC is a sensitive fluorophore)	Very High (Typically pg/mL range)[4]
Specificity	Substrate is designed for elastase specificity	Substrate is specific for elastase[5]	High (Antibody-based)[6]
Throughput	High (Microplate format)	High (Microplate format)	High (Microplate format)
Intra-assay CV (%)	Data not publicly available	Data not publicly available	4.8%[7][8]
Inter-assay CV (%)	Data not publicly available	Data not publicly available	5.6%[7][8]
Z'-Factor	Data not publicly available	Data not publicly available	Not typically reported for ELISAs
Key Advantages	Direct measurement of enzyme activity, high sensitivity.	Direct measurement of enzyme activity, well-characterized substrate.	Very high sensitivity and specificity, measures protein level.
Key Limitations	Lack of published, standardized reproducibility data.	Lack of published, standardized reproducibility data.	Indirect measure of activity, may not distinguish between active and inactive enzyme unless specified.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of any assay. Below are representative protocols for the (Z-Ala-Ala-Ala-Ala)2Rh110 assay and a common fluorogenic alternative.

(Z-Ala-Ala-Ala-Ala)2Rh110 Assay Protocol

This protocol is adapted from commercially available kits (e.g., Cayman Chemical).[9]

Materials:

• Human Neutrophil Elastase standard

• (Z-Ala-Ala-Ala-Ala)2Rh110 substrate

• Assay Buffer (e.g., Tris-HCl, pH 7.5)

• 96-well black, flat-bottom microplate

• Fluorometric plate reader (Excitation: 485 nm, Emission: 525 nm)

Procedure:

• Prepare Standards: Create a standard curve by serially diluting the Human Neutrophil Elastase standard in Assay Buffer.

• Prepare Samples: Dilute samples to the desired concentration in Assay Buffer.

• Plate Loading: Add 100 µL of standards and samples to the respective wells of the 96-well plate.

• Substrate Preparation: Prepare the substrate solution by dissolving (Z-Ala-Ala-Ala-Ala)2Rh110 in a suitable solvent (e.g., DMF) and then diluting it in Assay Buffer.

• Initiate Reaction: Add 10 µL of the prepared substrate solution to each well.

• Incubation: Incubate the plate for 1.5 hours at 37°C, protected from light.

• Measurement: Read the fluorescence at an excitation wavelength of 485 nm and an emission wavelength of 525 nm.

• Data Analysis: Subtract the blank reading from all measurements. Plot the standard curve and determine the elastase activity in the samples from the curve.

Figure 2. Experimental workflow for the (Z-Ala-Ala-Ala-Ala)2Rh110 assay.

MeOSuc-AAPV-AMC Assay Protocol

This is a generalized protocol for a common alternative fluorogenic substrate.

Materials:

• Human Neutrophil Elastase

• MeOSuc-AAPV-AMC substrate

• Assay Buffer (e.g., 0.1 M HEPES, pH 7.5, with 0.5 M NaCl)

• 96-well black, flat-bottom microplate

• Fluorometric plate reader (Excitation: ~380 nm, Emission: ~460 nm)

Procedure:

• Prepare Substrate Stock: Dissolve MeOSuc-AAPV-AMC in DMSO to a stock concentration (e.g., 10 mM).

• Prepare Working Solutions: Dilute the neutrophil elastase and the MeOSuc-AAPV-AMC stock solution to their final desired concentrations in Assay Buffer.

• Assay Reaction: In the microplate, add the diluted neutrophil elastase solution. To initiate the reaction, add the MeOSuc-AAPV-AMC working solution.

• Kinetic Measurement: Immediately place the plate in a pre-warmed (37°C) fluorometer and measure the fluorescence intensity at regular intervals (e.g., every 1-2 minutes) for a set period (e.g., 15-30 minutes).

• Data Analysis: Calculate the rate of the reaction (change in fluorescence per minute) from the linear portion of the kinetic curve.

Conclusion

The (Z-Ala-Ala-Ala-Ala)2Rh110 assay is a sensitive and direct method for measuring neutrophil elastase activity. Its principle is well-established, and it is suitable for high-throughput applications. However, a lack of publicly available, standardized data on its reproducibility, such as Z'-factor and inter/intra-assay CVs, makes a direct comparison with some alternatives challenging.

For researchers requiring highly characterized reproducibility, ELISA-based methods for neutrophil elastase offer a clear advantage, with manufacturers often providing detailed validation data, including intra- and inter-assay precision. The choice of assay will ultimately depend on the specific research question, the required balance between measuring enzymatic activity versus protein concentration, and the level of assay validation data needed to ensure robust and reproducible results.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Neutrophil Elastase Activity Assay Kit - Creative BioMart [creativebiomart.net]
• 3. thomassci.com [thomassci.com]
• 4. rndsystems.com [rndsystems.com]
• 5. scbt.com [scbt.com]
• 6. ELISA Kit for Neutrophil Elastase (NE) | SEA181Hu | Homo sapiens (Human) CLOUD-CLONE CORP.(CCC) [cloud-clone.com]
• 7. Frontiers | Development of an enzyme-linked immunosorbent assay (ELISA) for determining neutrophil elastase (NE) – a potential useful marker of multi-organ damage observed in COVID-19 and post-Covid-19 (PCS) [frontiersin.org]
• 8. Human PMN (Neutrophil) Elastase ELISA Kit (BMS269) - Invitrogen [thermofisher.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

Comparative Guide: Cross-reactivity of (Z-Ala-Ala-Ala-Ala)2Rh110 with other proteases

For Researchers, Scientists, and Drug Development Professionals

Introduction to (Z-Ala-Ala-Ala-Ala)2Rh110

(Z-Ala-Ala-Ala-Ala)2Rh110 is a fluorogenic substrate designed for the detection of neutrophil elastase activity. The substrate consists of two tetra-alanine peptide chains linked to a rhodamine 110 (Rh110) core. In its intact form, the substrate is non-fluorescent. Upon cleavage of the peptide chains by a protease, the highly fluorescent Rh110 is released, and the resulting increase in fluorescence can be measured to quantify enzyme activity. The tetra-alanine sequence mimics the preferred substrate recognition motif for neutrophil elastase.

Quantitative Cross-Reactivity Data

A comprehensive search of scientific literature did not yield specific quantitative data comparing the hydrolysis of (Z-Ala-Ala-Ala-Ala)2Rh110 by a diverse panel of proteases. While the substrate is reported to be selective for neutrophil elastase, the extent of its cleavage by other proteases such as trypsin, chymotrypsin, cathepsins, and other related enzymes has not been systematically quantified in a publicly available format.

To address this gap, we provide a detailed experimental protocol for researchers to perform their own cross-reactivity profiling. The following table is a template for summarizing the obtained experimental data.

Table 1: Cross-reactivity of (Z-Ala-Ala-Ala-Ala)2Rh110 with Various Proteases (Template)

Protease	Class	Enzyme Concentration (nM)	Substrate Concentration (µM)	Initial Rate (RFU/min)	Relative Activity (%)*
Neutrophil Elastase	Serine Protease	User Defined	User Defined	User Defined	100
Trypsin	Serine Protease	User Defined	User Defined	User Defined	Calculated
Chymotrypsin	Serine Protease	User Defined	User Defined	User Defined	Calculated
Cathepsin G	Serine Protease	User Defined	User Defined	User Defined	Calculated
Proteinase 3	Serine Protease	User Defined	User Defined	User Defined	Calculated
Papain	Cysteine Protease	User Defined	User Defined	User Defined	Calculated
Cathepsin B	Cysteine Protease	User Defined	User Defined	User Defined	Calculated
Matrix Metalloproteinase-2 (MMP-2)	Metalloproteinase	User Defined	User Defined	User Defined	Calculated
Matrix Metalloproteinase-9 (MMP-9)	Metalloproteinase	User Defined	User Defined	User Defined	Calculated

*Relative Activity (%) is calculated as (Initial Rate of Protease / Initial Rate of Neutrophil Elastase) x 100.

Experimental Protocol for Cross-Reactivity Profiling

This protocol provides a framework for determining the specificity of (Z-Ala-Ala-Ala-Ala)2Rh110.

Materials:

• (Z-Ala-Ala-Ala-Ala)2Rh110 substrate

• Purified proteases (e.g., neutrophil elastase, trypsin, chymotrypsin, cathepsin G, proteinase 3, papain, cathepsin B, MMP-2, MMP-9)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 0.05% Tween-20; buffer composition may need to be optimized for each protease)

• Dimethyl sulfoxide (B87167) (DMSO) for substrate stock solution

• Black, flat-bottom 96-well microplates

• Fluorescence microplate reader with excitation and emission wavelengths of approximately 490 nm and 520 nm, respectively.

Procedure:

• Substrate Preparation: Prepare a 10 mM stock solution of (Z-Ala-Ala-Ala-Ala)2Rh110 in DMSO. Protect the stock solution from light and store at -20°C. Prepare fresh working solutions by diluting the stock solution in Assay Buffer to the desired final concentrations.

• Enzyme Preparation: Reconstitute and dilute purified proteases in an appropriate buffer to the desired working concentrations. Keep enzymes on ice.

• Assay Setup:

  • Add 50 µL of Assay Buffer to each well of a 96-well plate.

  • Add 25 µL of the substrate working solution to each well.

  • To initiate the reaction, add 25 µL of the enzyme solution to each well.

  • Include control wells:

    • Substrate only: 25 µL of substrate working solution and 75 µL of Assay Buffer (to measure background fluorescence).

    • Enzyme only: 25 µL of enzyme solution and 75 µL of Assay Buffer (to control for enzyme autofluorescence).

• Fluorescence Measurement: Immediately place the microplate in a fluorescence plate reader pre-heated to the desired temperature (e.g., 37°C).

• Data Acquisition: Measure the fluorescence intensity kinetically over a set period (e.g., 60 minutes) with readings taken every 1-2 minutes.

• Data Analysis:

  • Subtract the background fluorescence (substrate only wells) from all experimental wells.

  • Determine the initial reaction velocity (V₀) for each protease by calculating the slope of the linear portion of the fluorescence versus time curve.

  • Calculate the relative activity of each protease compared to neutrophil elastase as described in the table footnote.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for assessing cross-reactivity and a simplified signaling pathway involving neutrophil elastase.

A Comparative Guide to Green Fluorescent Dyes: Rhodamine 110 vs. Alternatives

For researchers, scientists, and drug development professionals, the accurate quantification of fluorescence is paramount for a wide range of applications, from enzyme activity assays to cellular imaging. The establishment of a reliable standard curve is the cornerstone of such quantitative measurements. This guide provides a comprehensive comparison of Rhodamine 110 with other common green fluorescent dyes, namely Fluorescein and Calcein AM. We present detailed experimental protocols, performance data, and visual workflows to assist in the selection of the most suitable dye for your specific research needs.

Performance Characteristics at a Glance

The choice of a fluorescent probe is dictated by its photophysical properties. The following table summarizes the key performance indicators for Rhodamine 110, Fluorescein, and Calcein.

Property	Rhodamine 110	Fluorescein	Calcein
Excitation Max (nm)	~497-500[1]	~494	~495[2]
Emission Max (nm)	~520-522[1]	~525	~515[2]
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	~75,000 - 88,000[3]	~70,000[4]	~75,000
Fluorescence Quantum Yield (Φ)	~0.85 - 0.92[3]	~0.93[4]	~0.59 (Calcein Blue)[3]
Photostability	High[5][6]	Low[4]	Moderate
pH Sensitivity (Physiological Range)	Relatively Insensitive[6]	pH-dependent	Relatively Insensitive

Experimental Protocols

Establishing a Standard Curve for Rhodamine 110

This protocol outlines the steps to generate a standard curve for Rhodamine 110 using a microplate reader.

Materials:

• Rhodamine 110

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Black, clear-bottom 96-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare a 1 mM stock solution of Rhodamine 110 in DMSO.

• Create a 10 µM working solution by diluting the stock solution in PBS. For example, add 10 µL of 1 mM Rhodamine 110 to 990 µL of PBS.

• Prepare a serial dilution series.

  • Add 200 µL of the 10 µM working solution to the first well of a column in the 96-well plate.

  • Add 100 µL of PBS to the remaining wells in that column.

  • Perform a 1:2 serial dilution by transferring 100 µL from the first well to the second, mixing thoroughly, and repeating this process down the column. The final well should contain only PBS to serve as a blank.

• Measure the fluorescence.

  • Set the excitation wavelength of the microplate reader to ~497 nm and the emission wavelength to ~520 nm.[1]

  • Record the fluorescence intensity for each well.

• Generate the standard curve.

  • Subtract the fluorescence intensity of the blank well from all other readings.

  • Plot the corrected fluorescence intensity against the known Rhodamine 110 concentrations.

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the R² value. An R² value close to 1.0 indicates a strong linear relationship.

Alternative Fluorophore: Calcein AM for Cell Viability and Fluorescence Intensity

Calcein AM is a non-fluorescent, cell-permeable compound that becomes intensely fluorescent upon hydrolysis by intracellular esterases in viable cells.[7] While primarily a marker for cell viability, a standard curve can be generated to correlate fluorescence intensity with the number of viable cells.

Materials:

• Calcein AM

• Anhydrous DMSO

• Cell culture medium

• Black, clear-bottom 96-well microplate

• Fluorescence microplate reader or flow cytometer

• Suspension or adherent cells

Procedure:

• Prepare a 1 mM stock solution of Calcein AM in anhydrous DMSO.

• Prepare a working solution of Calcein AM in cell culture medium or an appropriate buffer. The optimal concentration may vary depending on the cell type but is typically in the range of 1-5 µM.

• Prepare a serial dilution of cells.

  • Count the cells and prepare a dilution series in a 96-well plate with a known number of cells per well.

  • Include wells without cells as a background control.

• Stain the cells.

  • Add the Calcein AM working solution to each well containing cells.

  • Incubate at 37°C for 30-60 minutes, protected from light.

• Measure the fluorescence.

  • Set the excitation wavelength to ~490 nm and the emission wavelength to ~525 nm.[8]

  • Record the fluorescence intensity for each well.

• Generate the standard curve.

  • Subtract the fluorescence intensity of the cell-free control wells from all other readings.

  • Plot the corrected fluorescence intensity against the known number of viable cells.

  • Perform a linear regression to establish the relationship between fluorescence and cell number.

Visualizing the Workflow

To aid in understanding the experimental process, the following diagrams illustrate the key steps.

Experimental workflow for generating a standard curve.

Hypothetical signaling pathway leading to fluorescent product generation.

References

• 1. Comparison among bright green fluorescent proteins in C. elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Calcein - Wikipedia [en.wikipedia.org]
• 3. PhotochemCAD | Calcein Blue [photochemcad.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Fluorescein, Oregon Green and Rhodamine Green Dyes—Section 1.5 | Thermo Fisher Scientific - US [thermofisher.com]
• 7. Calcein AM | AAT Bioquest [aatbio.com]
• 8. Experimental Protocol for Calcein AM Assay | AAT Bioquest [aatbio.com]

A Researcher's Guide to Positive Controls for Neutrophil Elastase Assays: A Comparative Analysis

For researchers, scientists, and drug development professionals engaged in studies of inflammation, immunology, and related fields, the accurate measurement of neutrophil elastase activity is paramount. A critical component of any robust assay is the inclusion of a reliable positive control. This guide provides an objective comparison of commonly used positive controls for neutrophil elastase assays, with a focus on purified neutrophil elastase, and offers detailed experimental protocols to support your research.

Neutrophil elastase is a serine protease stored in the azurophilic granules of neutrophils. Its release is a key event in the inflammatory response, and dysregulated activity is implicated in a variety of pathologies, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and acute lung injury. Consequently, the ability to reliably detect and quantify its enzymatic activity or protein presence is crucial for both basic research and the development of novel therapeutics. This guide will compare three common sources of positive controls: purified native neutrophil elastase, recombinant neutrophil elastase, and supernatants from phorbol (B1677699) 12-myristate 13-acetate (PMA)-stimulated neutrophils.

Comparison of Positive Controls for Neutrophil Elastase Assays

The choice of a positive control can significantly impact the reliability and interpretation of experimental results. The following table summarizes the key characteristics of the three most common positive controls for neutrophil elastase assays.

Feature	Purified Native Neutrophil Elastase	Recombinant Neutrophil Elastase	PMA-Stimulated Neutrophil Supernatant
Purity	High (>95%)[1]	High (>80-95%)[2]	Low (contains a mixture of secreted proteins)
Source	Human neutrophils from sputum or leukocytes[1]	Various expression systems (e.g., E. coli, CHO cells)[2][3]	Isolated primary neutrophils stimulated in vitro[4]
Activity	Biologically relevant, well-characterized specific activity[2]	Can be highly active, but may differ from native enzyme[2]	Physiologically relevant, but variable between donors and preparations[5]
Consistency	High lot-to-lot consistency	Generally high, but can vary with expression system and purification	Low, highly dependent on donor variability and experimental conditions
Cost	Generally higher	Can be more cost-effective for large quantities	Lower reagent cost, but requires cell isolation and culture
Preparation Time	Ready to use	Ready to use	Requires neutrophil isolation, stimulation, and supernatant collection (several hours)[4]
Post-translational Modifications	Native glycosylation and other modifications[6]	May lack native post-translational modifications, which can affect activity and antibody recognition[7]	Contains naturally processed and secreted enzyme
Ideal For	Quantitative assays (ELISA, activity assays), Western blot standard	Quantitative assays, Western blot standard, high-throughput screening[8]	Qualitative or semi-quantitative assessment of elastase release, functional cell-based assays[4][5]

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable results. Below are protocols for key experiments utilizing purified neutrophil elastase as a positive control.

Neutrophil Elastase Activity Assay (Fluorometric)

This protocol is adapted from commercially available kits and is suitable for measuring the enzymatic activity of neutrophil elastase.

Materials:

• Purified Human Neutrophil Elastase (as a positive control and for standard curve)

• Neutrophil Elastase Assay Buffer (e.g., 50 mM Tris, 1 M NaCl, 0.05% (w/v) Brij-35, pH 7.5)[2]

• Fluorogenic Substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC)[2]

• 96-well black microplate

• Fluorometric microplate reader (Excitation/Emission = 380/500 nm)

Procedure:

• Standard Curve Preparation:

  • Prepare a stock solution of purified neutrophil elastase in Assay Buffer.

  • Perform serial dilutions of the stock solution to generate a standard curve (e.g., 0 to 100 ng/mL).

  • Add 50 µL of each standard to duplicate wells of the 96-well plate.

• Positive Control Preparation:

  • Prepare a known concentration of purified neutrophil elastase (e.g., 50 ng/mL) in Assay Buffer.

  • Add 50 µL of the positive control solution to at least two wells.

• Sample Preparation:

  • Add 50 µL of your experimental samples to the appropriate wells.

• Reaction Initiation:

  • Prepare a working solution of the fluorogenic substrate in Assay Buffer according to the manufacturer's instructions.

  • Add 50 µL of the substrate solution to all wells, including standards, positive control, and samples.

• Measurement:

  • Immediately place the plate in the microplate reader.

  • Measure the fluorescence in kinetic mode at 37°C for 15-30 minutes, reading every 1-2 minutes.

• Data Analysis:

  • Calculate the rate of substrate cleavage (change in fluorescence over time) for each well.

  • Subtract the background fluorescence (from a well with buffer and substrate only).

  • Plot the standard curve (rate vs. concentration) and determine the concentration of elastase in the samples and the positive control.

Western Blotting for Neutrophil Elastase

This protocol provides a general guideline for detecting neutrophil elastase by Western blot.

Materials:

• Purified Human Neutrophil Elastase (positive control)

• Cell lysates or other experimental samples

• SDS-PAGE gels and running buffer

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody against neutrophil elastase

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Sample Preparation:

  • Positive Control: Dilute purified neutrophil elastase to a final concentration of 10-100 ng in Laemmli sample buffer.

  • Cell Lysates: Prepare cell lysates using a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors. Determine the protein concentration and load 20-50 µg of total protein per lane.[9]

  • Boil all samples at 95-100°C for 5 minutes.[1]

• SDS-PAGE and Transfer:

  • Load samples onto an SDS-PAGE gel and run until adequate separation is achieved.

  • Transfer the separated proteins to a membrane using a wet or semi-dry transfer system.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation. Optimal antibody concentration should be determined empirically.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with the chemiluminescent substrate according to the manufacturer's instructions.

  • Capture the signal using an imaging system. The expected molecular weight for neutrophil elastase is approximately 29-39 kDa.[2]

Visualizing Key Pathways and Workflows

To further aid in experimental design and data interpretation, the following diagrams illustrate a relevant signaling pathway and the general experimental workflows.

Caption: Simplified signaling pathway of neutrophil elastase-induced inflammation.

Caption: General experimental workflows for neutrophil elastase analysis.

Conclusion

The selection of an appropriate positive control is a cornerstone of rigorous scientific inquiry. Purified native neutrophil elastase offers a high degree of purity and biological relevance, making it an excellent choice for quantitative assays and as a standard in Western blotting. While recombinant elastase provides a consistent and often more scalable alternative, it may lack important post-translational modifications. Supernatants from PMA-stimulated neutrophils, though less pure and more variable, offer a physiologically relevant source of the active enzyme for cell-based functional studies. By carefully considering the advantages and disadvantages of each type of control and employing robust, well-documented protocols, researchers can ensure the accuracy and reliability of their findings in the dynamic field of neutrophil elastase research.

References

• 1. origene.com [origene.com]
• 2. Recombinant Human Neutrophil Elastase/ELA2 Protein, CF 9167-SE-020: R&D Systems [rndsystems.com]
• 3. [Preparation and identification of recombinant human neutrophil elastase] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Recommended Well Loading Volumes & Sample Loads | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. docs.abcam.com [docs.abcam.com]
• 8. azurebiosystems.com [azurebiosystems.com]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]

Safety & Regulatory Compliance

Navigating the Disposal of (Z-Ala-Ala-Ala-Ala)2Rh110: A Guide for Laboratory Professionals

Researchers and scientists handling the fluorogenic elastase substrate (Z-Ala-Ala-Ala-Ala)2Rh110 must adhere to stringent disposal protocols to ensure laboratory safety and environmental protection. While this compound is colorless and non-fluorescent in its initial state, it is designed to be cleaved by elastase to produce the highly fluorescent and potentially hazardous compound, Rhodamine 110.[1][2][3] Therefore, proper disposal procedures are paramount.

Immediate Safety and Handling Considerations

Before disposal, it is crucial to handle (Z-Ala-Ala-Ala-Ala)2Rh110 with appropriate personal protective equipment (PPE), including eye shields and gloves.[4] The compound is typically supplied as a crystalline solid or dissolved in a solvent like DMSO or DMF.[1][5][6] Handling should occur in a well-ventilated area to avoid the formation of dust and aerosols.[7]

Step-by-Step Disposal Protocol

Given that (Z-Ala-Ala-Ala-Ala)2Rh110 is a rhodamine derivative, its disposal should follow the guidelines for toxic chemical waste. Rhodamines are known to be harmful if swallowed or inhaled and are particularly toxic to aquatic life with long-lasting effects.[8] Never dispose of this compound or its waste down the drain.[7][9]

Step 1: Waste Segregation and Collection

• Solid Waste: Collect any solid (Z-Ala-Ala-Ala-Ala)2Rh110, contaminated consumables (e.g., pipette tips, microfuge tubes), and PPE (gloves, etc.) in a clearly labeled, sealed container designated for hazardous chemical waste.

• Liquid Waste: Solutions containing (Z-Ala-Ala-Ala-Ala)2Rh110, including unused experimental solutions and rinsing from contaminated glassware, must be collected in a separate, leak-proof, and clearly labeled hazardous waste container. The container should be compatible with the solvent used (e.g., glass for organic solvents).[10]

• Sharps: Any needles or other sharps contaminated with the compound must be disposed of in a designated sharps container.[11]

Step 2: Labeling

All waste containers must be clearly labeled with the following information:

• "Hazardous Waste"

• The full chemical name: (Z-Ala-Ala-Ala-Ala)2Rh110

• The solvent used (if applicable)

• The approximate concentration and volume

• The date of accumulation

• The associated hazards (e.g., "Toxic")

Step 3: Storage

Store the sealed and labeled hazardous waste containers in a designated and secure satellite accumulation area within the laboratory.[9] This area should be away from general lab traffic and have secondary containment to prevent spills.

Step 4: Professional Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EH&S) office or a licensed professional chemical waste disposal service.[8][9][10] Do not attempt to treat or neutralize the chemical waste unless you are specifically trained and equipped to do so.

Key Data Summary

Parameter	Information	Source
Chemical Name	(Z-Ala-Ala-Ala-Ala)2Rh110	[1]
Synonyms	(Z-Ala-Ala-Ala-Ala)2Rhodamine110	[1]
Appearance	Crystalline solid	[1]
Primary Hazard	Upon cleavage, forms Rhodamine 110 which is toxic.	[8]
Personal Protective Equipment	Eyeshields, Gloves	[4]
Disposal Method	Licensed chemical destruction plant or controlled incineration.	[7]
Environmental Hazard	Toxic to aquatic life with long-lasting effects.	[8]
Incompatible Disposal	Do not discharge to sewer systems or household garbage.	[7][8]

Disposal Workflow

Caption: Disposal workflow for (Z-Ala-Ala-Ala-Ala)2Rh110 waste.

By following these procedures, laboratory professionals can ensure the safe and compliant disposal of (Z-Ala-Ala-Ala-Ala)2Rh110, minimizing risks to themselves and the environment. Always consult your institution's specific chemical hygiene plan and waste disposal guidelines for any additional requirements.

References

• 1. caymanchem.com [caymanchem.com]
• 2. apexbt.com [apexbt.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Rhodamine 110 Fluorescent probe for proteins [sigmaaldrich.com]
• 5. caymanchem.com [caymanchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. How should rhodamines be disposed of? | AAT Bioquest [aatbio.com]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. m.youtube.com [m.youtube.com]
• 11. ehs.princeton.edu [ehs.princeton.edu]

Safeguarding Research: A Guide to Handling (Z-Ala-Ala-Ala-Ala)2Rh110

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and Handling Protocols

This document provides critical safety and logistical information for the handling of (Z-Ala-Ala-Ala-Ala)2Rh110, a fluorogenic elastase substrate. Adherence to these protocols is essential for ensuring laboratory safety and maintaining the integrity of your research.

(Z-Ala-Ala-Ala-Ala)2Rh110 is a non-fluorescent substrate that, upon cleavage by elastase, yields the highly fluorescent compound rhodamine 110.[1][2][3][4] While specific toxicity data for (Z-Ala-Ala-Ala-Ala)2Rh110 is limited, the parent compound, rhodamine 110, is known to be harmful if swallowed and can cause irritation to the eyes, skin, and respiratory tract.[5] Therefore, handling this compound requires stringent safety measures.

Personal Protective Equipment (PPE) Recommendations

A comprehensive PPE strategy is crucial when working with (Z-Ala-Ala-Ala-Ala)2Rh110 and associated solvents. The following table outlines the recommended PPE for each stage of the handling process.

Stage of Handling	Engineering Controls	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Receiving and Storage	General Laboratory Ventilation	Nitrile or Neoprene Gloves	Safety Glasses	Standard Laboratory Coat	Not generally required
Weighing (as solid powder)	Chemical Fume Hood or Ventilated Balance Enclosure	Nitrile or Neoprene Gloves (double-gloving recommended)	Chemical Safety Goggles	Standard Laboratory Coat (fully buttoned)	N95 or higher-rated respirator if not in a ventilated enclosure
Solubilization (e.g., in DMSO or DMF)	Chemical Fume Hood	Nitrile or Neoprene Gloves	Chemical Safety Goggles and Face Shield	Chemical-resistant Apron over Laboratory Coat	Not generally required within a fume hood
Use in Assays	Chemical Fume Hood or Biosafety Cabinet	Nitrile or Neoprene Gloves	Safety Glasses or Goggles	Standard Laboratory Coat	Not generally required
Spill Cleanup	Dependent on spill size and location	Chemical-resistant Gloves	Chemical Safety Goggles and Face Shield	Chemical-resistant Apron or Coveralls	Respirator appropriate for the scale of the spill
Waste Disposal	General Laboratory Ventilation	Nitrile or Neoprene Gloves	Safety Glasses or Goggles	Standard Laboratory Coat	Not generally required

Operational Plan: Step-by-Step Guidance

This procedural guide outlines the safe handling of (Z-Ala-Ala-Ala-Ala)2Rh110 from receipt to disposal.

Receiving and Storage

• Upon receipt, visually inspect the container for any signs of damage or leaks.

• Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.[6] The recommended storage temperature is -20°C.[1][7]

Preparation of Solutions

• Engineering Controls : All weighing and solubilization procedures should be conducted in a certified chemical fume hood to minimize inhalation exposure.[5]

• Weighing : When handling the solid powder, use a ventilated balance enclosure or a chemical fume hood to prevent the generation and dispersal of dust.[5]

• Solubilization : This compound is soluble in DMSO and DMF.[3][7] When dissolving, slowly add the solvent to the powder to avoid splashing.[5] Use only solvent-resistant labware, especially when working with DMF.[1]

Use in Experimental Protocols

• All subsequent experimental steps involving (Z-Ala-Ala-Ala-Ala)2Rh110 solutions should be performed in a chemical fume hood or an appropriate biosafety cabinet.[5]

• Avoid direct contact with the skin and eyes.[6] In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes.[8]

Spill Management

• Small Spills : In the event of a small spill, wear appropriate PPE, including double gloves, safety goggles, and a lab coat.[5] Absorb the spill with an inert material such as vermiculite (B1170534) or sand.[5] Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[5]

• Large Spills : For larger spills, evacuate the immediate area and follow your institution's emergency spill response procedures.

Waste Disposal

• Chemical Waste : All solid waste contaminated with (Z-Ala-Ala-Ala-Ala)2Rh110 (e.g., pipette tips, microfuge tubes, gloves) and liquid waste (e.g., unused solutions, experimental supernatants) must be collected and disposed of as hazardous chemical waste.[5]

• Container Management : Collect waste in clearly labeled, sealed containers.[5] Do not mix with other waste streams unless compatibility has been confirmed.

• Regulatory Compliance : Adhere to all local, state, and federal regulations for hazardous waste disposal.[5] Avoid releasing any rhodamine compounds into the environment.[5]

Experimental Workflow and Safety Precautions

The following diagram illustrates the key stages and safety precautions for the proper handling of (Z-Ala-Ala-Ala-Ala)2Rh110.

Caption: Workflow for the safe handling of (Z-Ala-Ala-Ala-Ala)2Rh110.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. (Z-Ala-Ala-Ala-Ala)2Rh110 | CAS 149695-85-2 | Cayman Chemical | Biomol.com [biomol.com]
• 4. caymanchem.com [caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. apexbt.com [apexbt.com]
• 8. docs.aatbio.com [docs.aatbio.com]